2-Methoxyphenylacetic acid

• CAS: 93-25-4

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methoxyphenylacetic Acid: Chemical Properties and Structure

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the chemical properties and structure of 2-Methoxyphenylacetic acid (CAS No. 93-25-4). It includes detailed information on its physicochemical properties, spectral data, and structural identifiers. Furthermore, this document outlines representative experimental protocols for its synthesis and analysis, discusses its stability and reactivity, and presents a logical workflow for its characterization. All quantitative data is summarized in tabular format for clarity and ease of comparison.

Chemical Structure and Identifiers

2-Methoxyphenylacetic acid, also known as (o-methoxyphenyl)acetic acid, is an aromatic carboxylic acid.[1] Its structure consists of a phenyl ring substituted with a methoxy group and an acetic acid group at positions 1 and 2 (ortho), respectively.

The two-dimensional chemical structure of 2-Methoxyphenylacetic acid is depicted below.

Caption: 2D Structure of 2-Methoxyphenylacetic Acid.

A comprehensive list of identifiers for 2-Methoxyphenylacetic acid is provided below, facilitating its unambiguous identification in databases and literature.

Identifier	Value	Reference
IUPAC Name	2-(2-methoxyphenyl)acetic acid	[2][3]
CAS Number	93-25-4	[1][2][4]
Molecular Formula	C₉H₁₀O₃	[1][2][3]
Molecular Weight	166.17 g/mol
SMILES	COC1=CC=CC=C1CC(=O)O	[2][3]
InChI	1S/C9H10O3/c1-12-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)	[3]
InChIKey	IVEWTCACRDEAOB-UHFFFAOYSA-N	[2][3]
Synonyms	(o-Methoxyphenyl)acetic acid, Benzeneacetic acid, 2-methoxy-	[1][3]

Physicochemical Properties

The physical and chemical properties of 2-Methoxyphenylacetic acid are critical for its handling, storage, and application in various experimental settings.

Property	Value	Reference
Appearance	White to cream or slightly pink crystalline powder	[1][2]
Melting Point	120-126.5 °C	[1][2][4]
Flash Point	117 °C	[4]
pKa	4.14 ± 0.10 (Predicted)	[5][6]
Water Solubility	9.2 g/L	[4][5]
Other Solubilities	Soluble in ethanol, ether, methanol, and acetone

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and confirmation of 2-Methoxyphenylacetic acid.

Spectroscopy Type	Data Summary	Reference
¹H NMR	Spectra available and consistent with the proposed structure.	[3]
¹³C NMR	Spectra available and consistent with the proposed structure.	[3][7]
Mass Spec. (GC-MS)	Major fragments (m/z) observed at 91 (base peak), 166 (molecular ion), 121, and 122.	[3]
Infrared (IR)	ATR-IR spectra are available for reference.	[3]

Experimental Protocols

Detailed methodologies are essential for the replication of scientific findings. The following sections outline representative protocols for the synthesis and purity analysis of 2-Methoxyphenylacetic acid.

This protocol describes a common method for preparing phenylacetic acids through the hydrolysis of the corresponding benzyl cyanide precursor.[8]

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser, prepare a 30%-70% solution of concentrated sulfuric acid in water.

• Heating: Heat the sulfuric acid solution to a temperature between 90 °C and 150 °C.

• Addition of Nitrile: Slowly and continuously add 2-methoxybenzyl cyanide to the heated acid solution.

• Reaction: Maintain the mixture at reflux, monitoring the reaction progress by techniques such as TLC or GC to ensure the conversion of the nitrile. Stop the reaction when the residual nitrile content is less than 1%.

• Work-up: Cool the reaction mixture and allow it to stand. Separate the lower acidic aqueous layer.

• Neutralization: Neutralize the upper organic layer (containing the crude product) with an alkaline solution (e.g., sodium hydroxide) to a pH of 7.5-10.

• Decolorization: Add activated carbon to the solution at 50 °C-90 °C, stir, and then filter to remove the carbon.

• Acidification & Precipitation: Acidify the filtrate with an inorganic acid like HCl to a pH of 1-4. Cool the solution while stirring to precipitate the 2-Methoxyphenylacetic acid.

• Isolation & Drying: Collect the solid product by suction filtration, wash it with water, and dry to obtain the final product.

The purity of the synthesized 2-Methoxyphenylacetic acid can be determined by a standard aqueous acid-base titration, as indicated by assay specifications of ≥98.5%.[2]

• Sample Preparation: Accurately weigh a sample of 2-Methoxyphenylacetic acid (approx. 150-200 mg) and dissolve it in a suitable solvent, such as a mixture of ethanol and water.

• Indicator: Add a few drops of a suitable indicator, such as phenolphthalein.

• Titration Setup: Fill a burette with a standardized solution of sodium hydroxide (NaOH, e.g., 0.1 M).

• Titration: Titrate the 2-Methoxyphenylacetic acid solution with the NaOH solution until the endpoint is reached, indicated by a persistent color change of the indicator.

• Calculation: Calculate the purity of the sample based on the volume of NaOH titrant used, its concentration, the mass of the sample, and the molecular weight of 2-Methoxyphenylacetic acid (166.17 g/mol ).

Logical Workflow for Compound Characterization

The identification and characterization of a chemical compound like 2-Methoxyphenylacetic acid follows a logical progression of analytical techniques.

Caption: Logical workflow for the characterization of 2-Methoxyphenylacetic Acid.

Reactivity and Stability

• Stability: The compound is stable under normal ambient temperatures and pressures.[1][5]

• Incompatibilities: It is incompatible with strong oxidizing agents.[1]

• Hazardous Decomposition Products: Upon decomposition, it may produce carbon monoxide and carbon dioxide.[1]

• Safety: 2-Methoxyphenylacetic acid is known to cause skin irritation and serious eye irritation.[3] It may also cause respiratory irritation.[3] Standard personal protective equipment should be worn during handling.[1]

References

• 1. 2-Methoxyphenylacetic acid(93-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 2-Methoxyphenylacetic acid, 99% 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Page loading... [guidechem.com]
• 6. 2-Methoxyphenylacetic acid CAS#: 93-25-4 [m.chemicalbook.com]
• 7. 2-Methoxyphenylacetic acid(93-25-4) 13C NMR spectrum [chemicalbook.com]
• 8. CN102643192A - Preparation method of methoxyphenylacetic acid - Google Patents [patents.google.com]

(o-Methoxyphenyl)acetic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical constants of (o-Methoxyphenyl)acetic acid. The information is presented in a structured format to facilitate easy access and comparison by researchers, scientists, and professionals in drug development. This document includes tabulated physical and spectral data, detailed experimental protocols for their determination, and a workflow diagram for a key experimental procedure.

Core Physical and Chemical Properties

(o-Methoxyphenyl)acetic acid, also known as 2-methoxyphenylacetic acid, is a white solid organic compound.[1][2] Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	93-25-4	[1][2][3][4][5][6]
Molecular Formula	C₉H₁₀O₃	[1][2][3]
Molecular Weight	166.17 g/mol	[2][3]
Appearance	White to slightly pink-cream crystalline powder	[4]
Melting Point	122-125 °C	[5]
123 °C	[3]
120-123 °C	[1]
Boiling Point	291.30 °C (estimated)	[7]
Density	Not available
pKa	4.14 ± 0.10 (Predicted)	[4]
Solubility	Very soluble in water	[1]
9.2 g/L in water	[4]
8182 mg/L in water at 25 °C (estimated)	[7]

Spectroscopic Data

The structural characteristics of (o-Methoxyphenyl)acetic acid have been elucidated through various spectroscopic techniques. The key spectral data are presented below.

¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
7.27 – 7.21	m	Aromatic CH
6.89 – 6.79	m	Aromatic CH
3.79	s	-OCH₃
3.61	s	-CH₂-

Solvent: CDCl₃, Frequency: 400 MHz

¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
177.8	C=O
159.7	Aromatic C-O
134.6	Aromatic C
129.6	Aromatic CH
121.7	Aromatic CH
115.0	Aromatic CH
112.8	Aromatic CH
55.2	-OCH₃
41.1	-CH₂-

Solvent: CDCl₃, Frequency: 101 MHz

IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3300–2500	Medium	O-H stretch (Carboxylic Acid)
3100–3000	Strong	C-H stretch (Aromatic)
3000–2850	Medium	C-H stretch (Aliphatic)
1760–1690	Strong	C=O stretch (Carboxylic Acid)
1600–1585	Medium	C-C stretch (in-ring, Aromatic)
1500–1400	Medium	C-C stretch (in-ring, Aromatic)
1320–1000	Strong	C-O stretch

Experimental Protocols

The following sections detail the methodologies for determining the key physical constants of (o-Methoxyphenyl)acetic acid.

Melting Point Determination

The melting point of a solid organic compound is a crucial physical property for its identification and purity assessment. A common method for its determination is the capillary tube method.

Workflow for Melting Point Determination

References

• 1. 2-Methoxyphenylacetic acid(93-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxyphenylacetic acid | 93-25-4 | FM25266 | Biosynth [biosynth.com]
• 4. Page loading... [guidechem.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. 2-甲氧基苯乙酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-methoxyphenyl acetic acid, 93-25-4 [thegoodscentscompany.com]

2-Methoxyphenylacetic Acid (CAS 93-25-4): A Technical Guide for Scientific Professionals

Introduction: 2-Methoxyphenylacetic acid, identified by the CAS number 93-25-4, is a carboxylated aromatic compound with significant applications in synthetic organic chemistry.[1][2] It serves as a crucial intermediate and building block for the synthesis of more complex molecules, particularly within the pharmaceutical and chemical industries. This document provides a comprehensive technical overview of its properties, synthesis, applications, and safety protocols, tailored for researchers, scientists, and professionals in drug development.

Core Properties

The fundamental physical, chemical, and structural properties of 2-Methoxyphenylacetic acid are summarized below.

Quantitative Data Summary

Property	Value
CAS Number	93-25-4
Molecular Formula	C₉H₁₀O₃[1][2][3]
Molecular Weight	166.17 g/mol [1][3][4]
Melting Point	122-125 °C[4][5]
Boiling Point	~254 °C (estimate)[5]
Appearance	White to light yellow crystalline powder or solid[3]
IUPAC Name	2-(2-methoxyphenyl)acetic acid[3]
InChI Key	IVEWTCACRDEAOB-UHFFFAOYSA-N[4]
SMILES	COc1ccccc1CC(O)=O[4]

Synthesis and Experimental Protocols

2-Methoxyphenylacetic acid is commonly synthesized through the hydrolysis of 2-methoxyphenylacetonitrile. This reaction can be catalyzed by either an acid or a base.

Caption: General workflow for the synthesis of 2-Methoxyphenylacetic acid.

Experimental Protocol: Acid-Catalyzed Hydrolysis of 2-Methoxyphenylacetonitrile

This protocol provides a standard laboratory procedure for the synthesis of 2-Methoxyphenylacetic acid.

Materials:

• 2-Methoxyphenylacetonitrile

• Concentrated Sulfuric Acid (H₂SO₄)

• Glacial Acetic Acid

• Water (H₂O)

• Ice bath

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Buchner funnel and filter paper

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 1 part 2-methoxyphenylacetonitrile with 2 parts glacial acetic acid and 2 parts water.

• Acid Addition: Slowly and carefully add 2 parts of concentrated sulfuric acid to the mixture while stirring. An exothermic reaction will occur.

• Reflux: Heat the mixture to reflux and maintain it for approximately 2-3 hours. The reaction should be monitored for completion using an appropriate method, such as Thin Layer Chromatography (TLC).

• Precipitation: After the reaction is complete, allow the mixture to cool slightly. Carefully pour the hot solution into a beaker containing cold water or crushed ice. This will cause the 2-Methoxyphenylacetic acid to precipitate out as a solid.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid thoroughly with cold water to remove any residual acid and impurities.

• Drying: Dry the purified product, a white crystalline solid, in a desiccator or a vacuum oven at a low temperature.

Applications in Drug Development and Research

2-Methoxyphenylacetic acid is primarily used as a versatile building block in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). Its carboxylic acid and methoxy-substituted phenyl groups provide two reactive sites for further chemical modification.

Caption: Logical workflow of 2-Methoxyphenylacetic acid as a synthetic precursor.

Its utility is demonstrated in its role as a precursor for various compounds where the 2-methoxyphenylacetyl moiety is a key structural feature. Researchers can leverage this compound to systematically introduce this fragment during exploratory synthesis and lead optimization campaigns.

Safety and Handling

2-Methoxyphenylacetic acid is an irritant and requires careful handling in a laboratory setting.

Hazard Identification and Precautionary Measures

GHS Pictogram	Signal Word	Hazard Statements
GHS07 (Exclamation Mark)	Warning	H315: Causes skin irritation.[3] H319: Causes serious eye irritation.[3][6] H335: May cause respiratory irritation.[3]

Recommended Precautionary Statements:

• P261: Avoid breathing dust.[1]

• P264: Wash skin thoroughly after handling.[6]

• P280: Wear protective gloves, eye protection, and face protection.[1][6]

• P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][6]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Use chemical safety goggles.

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: Handle in a well-ventilated fume hood. If dust is generated, a NIOSH-approved N95 dust mask or higher-level respirator should be used.

References

• 1. biosynth.com [biosynth.com]
• 2. scbt.com [scbt.com]
• 3. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-甲氧基苯乙酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Methoxyphenylacetic acid CAS#: 93-25-4 [m.chemicalbook.com]
• 6. merckmillipore.com [merckmillipore.com]

Spectroscopic Profile of 2-Methoxyphenylacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-Methoxyphenylacetic acid (CAS No. 93-25-4), a compound of interest in various chemical and pharmaceutical research domains. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, presented in a clear, tabular format for ease of comparison and analysis. Detailed experimental protocols are also provided to ensure reproducibility.

Spectroscopic Data Summary

The empirical formula for 2-Methoxyphenylacetic acid is C₉H₁₀O₃, with a molecular weight of 166.17 g/mol .

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.

¹H NMR Data

Spectrometer Frequency: 500 MHz Solvent: Chloroform-d (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.29 - 7.18	Multiplet	2H	Ar-H
6.94 - 6.88	Multiplet	2H	Ar-H
3.83	Singlet	3H	-OCH₃
3.66	Singlet	2H	-CH₂-

¹³C NMR Data

Spectrometer Frequency: 125 MHz Solvent: Chloroform-d (CDCl₃)

(Note: Complete peer-reviewed ¹³C NMR data was not available in the searched literature. The following are predicted values and known characteristic shifts.)

Chemical Shift (δ) ppm	Assignment
~178	C=O (Carboxylic Acid)
~157	Ar-C-OCH₃
~131	Ar-C
~129	Ar-C
~123	Ar-C-CH₂
~121	Ar-C
~111	Ar-C
~55	-OCH₃
~37	-CH₂-

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups in a molecule based on their characteristic absorption of infrared radiation.

Technique: KBr Pellet

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 2500	Broad	O-H stretch (Carboxylic Acid)
~3000	Medium	C-H stretch (Aromatic)
~2900	Medium	C-H stretch (Aliphatic)
1700	Strong	C=O stretch (Carboxylic Acid)
1600, 1495	Medium	C=C stretch (Aromatic Ring)
1245	Strong	C-O stretch (Aryl Ether)
750	Strong	C-H bend (Ortho-disubstituted Aromatic)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.[1]

Technique: Gas Chromatography-Mass Spectrometry (GC-MS) Ionization: Electron Ionization (EI)

m/z	Relative Intensity (%)	Assignment
166	74.70	[M]⁺ (Molecular Ion)
122	49.20	[M - COOH]⁺
121	68.00	[M - COOH - H]⁺
107	26.20	[M - COOH - CH₃]⁺
91	99.99	[C₇H₇]⁺ (Tropylium Ion)

Experimental Protocols

Detailed methodologies are crucial for the reproducible acquisition of high-quality spectroscopic data.

NMR Spectroscopy Protocol

Sample Preparation: A sample of 2-Methoxyphenylacetic acid was dissolved in deuterated chloroform (CDCl₃) to a concentration suitable for NMR analysis.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 500 MHz spectrometer.

Data Acquisition:

• ¹H NMR: Standard pulse sequences were used to acquire the proton spectrum. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• ¹³C NMR: A proton-decoupled pulse sequence was used to obtain the carbon spectrum, with chemical shifts also referenced to TMS.

IR Spectroscopy Protocol (KBr Pellet Method)

Sample Preparation: A small amount of finely ground 2-Methoxyphenylacetic acid was intimately mixed with dry potassium bromide (KBr). The mixture was then pressed under high pressure to form a transparent pellet.

Instrumentation: An FTIR spectrometer was used to record the spectrum.

Data Acquisition: A background spectrum of the empty sample chamber was first recorded. The KBr pellet containing the sample was then placed in the beam path, and the sample spectrum was acquired. The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry Protocol (GC-MS)

Sample Preparation: A dilute solution of 2-Methoxyphenylacetic acid in a suitable volatile solvent was prepared for injection.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source was used.

Data Acquisition: The sample was injected into the GC, where it was vaporized and separated on a capillary column. The separated components then entered the mass spectrometer, where they were ionized by electron impact. The resulting ions were separated based on their mass-to-charge ratio (m/z) to generate the mass spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for obtaining and analyzing the spectroscopic data presented in this guide.

Caption: General experimental workflow for spectroscopic analysis.

References

• 1. researchgate.net [researchgate.net]

Solubility of 2-Methoxyphenylacetic acid in organic solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 2-methoxyphenylacetic acid in various organic solvents. The information contained herein is intended to support research, development, and formulation activities by providing essential data on solubility, along with standardized experimental protocols for its determination.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in various chemical and biological systems. For a pharmaceutical compound like 2-methoxyphenylacetic acid, solubility influences critical parameters such as dissolution rate, bioavailability, and the design of effective drug delivery systems. The molecule's structure, featuring a carboxylic acid group and a methoxy-substituted phenyl ring, allows for a range of interactions with different solvents.

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility	Unit
Water	Not Specified	9.2[1][2]	g/L
Methanol	Not Specified	Soluble	-
Dimethyl Sulfoxide (DMSO)	Not Specified	Soluble	-
Ethanol	Not Specified	Data Not Available	-
Acetone	Not Specified	Data Not Available	-
Ethyl Acetate	Not Specified	Data Not Available	-

Experimental Protocol for Solubility Determination

To ensure accurate and reproducible solubility measurements, a standardized methodology is required. The following protocol is based on the widely accepted static equilibrium or "shake-flask" method, which is suitable for determining the thermodynamic solubility of a compound.[3][4]

Principle

A surplus of the solid compound is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then filtered to remove undissolved solids, and the concentration of the solute in the clear supernatant is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[4][5]

Materials and Equipment

• 2-Methoxyphenylacetic acid (high purity)

• Selected organic solvents (analytical grade)

• Shaking incubator or thermostatically controlled water bath

• Analytical balance (accuracy ± 0.1 mg)

• Stoppered glass vials or flasks

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument (e.g., HPLC-UV, GC-FID)

Procedure

• Preparation: Add an excess amount of solid 2-methoxyphenylacetic acid to a vial containing a known volume of the selected solvent. The presence of undissolved solid is essential to ensure that equilibrium with a saturated solution is achieved.[3]

• Equilibration: Seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary studies may be required to determine the time needed to achieve a constant concentration.[4]

• Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the same temperature to permit the undissolved solid to settle. Centrifugation can be used to facilitate this separation.[3]

• Sample Collection and Filtration: Carefully withdraw an aliquot of the clear supernatant using a pre-warmed or pre-cooled syringe to match the equilibration temperature. Immediately filter the aliquot through a syringe filter to remove any microscopic particles.[4]

• Analysis: Accurately dilute the filtered solution with a suitable mobile phase or solvent to a concentration that falls within the linear range of the analytical method. Quantify the concentration of 2-methoxyphenylacetic acid in the diluted sample using a validated analytical method.

• Calculation: Calculate the solubility of the compound in the original solvent, accounting for any dilution factors. The experiment should be performed in triplicate to ensure the reliability of the results.[4]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the static equilibrium method for determining solubility.

Caption: Workflow for Solubility Determination by Static Equilibrium Method.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. 2-Methoxyphenylacetic acid CAS#: 93-25-4 [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. research-repository.rmit.edu.au [research-repository.rmit.edu.au]
• 5. researchgate.net [researchgate.net]

2-Methoxyphenylacetic Acid: A Versatile Scaffold for Synthetic Chemistry and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyphenylacetic acid, a readily available and versatile carboxylic acid derivative, has emerged as a crucial building block in modern organic synthesis. Its unique structural features, comprising a phenyl ring activated by an ortho-methoxy group and a reactive carboxylic acid moiety, make it an ideal precursor for a diverse array of complex molecules. This guide provides a comprehensive overview of the chemical properties, reactivity, and synthetic applications of 2-methoxyphenylacetic acid, with a particular focus on its role in the synthesis of pharmaceuticals and other biologically active compounds. Detailed experimental protocols, quantitative data, and visual representations of reaction pathways are presented to facilitate its practical application in the laboratory.

Physicochemical and Spectroscopic Data

2-Methoxyphenylacetic acid is a white to off-white crystalline solid. A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₀O₃	[1]
Molecular Weight	166.17 g/mol	[1]
Melting Point	122-125 °C
CAS Number	93-25-4	[1]
Appearance	White to off-white crystalline powder
Solubility	Soluble in methanol, ethanol, diethyl ether, and hot water.

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.28-7.24 (m, 2H), 6.92-6.88 (m, 2H), 3.84 (s, 3H), 3.67 (s, 2H), 10.5 (br s, 1H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 177.5, 157.5, 130.8, 128.5, 123.6, 120.8, 110.7, 55.4, 36.5.

• IR (KBr, cm⁻¹): 3005, 2938, 1705 (C=O), 1599, 1495, 1248, 1028, 756.

• Mass Spectrum (EI, 70 eV): m/z (%) 166 (M⁺, 45), 121 (100), 91 (85), 77 (30).

Reactivity and Synthetic Transformations

The synthetic utility of 2-methoxyphenylacetic acid stems from the reactivity of its carboxylic acid group and the potential for electrophilic substitution on the aromatic ring. The ortho-methoxy group activates the ring towards electrophilic attack and can influence the regioselectivity of these reactions.

Reactions of the Carboxylic Acid Group

The carboxylic acid functionality of 2-methoxyphenylacetic acid can be readily transformed into a variety of other functional groups, including esters, amides, and acid chlorides. These transformations are fundamental to its use as a synthetic building block.

Esterification of 2-methoxyphenylacetic acid can be achieved through various methods, most commonly the Fischer-Speier esterification, which involves reacting the acid with an alcohol in the presence of a strong acid catalyst.

Experimental Protocol: Fischer Esterification with Ethanol

• Materials: 2-methoxyphenylacetic acid, absolute ethanol, concentrated sulfuric acid.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 2-methoxyphenylacetic acid (1.0 eq) in an excess of absolute ethanol (e.g., 10-20 eq).

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq).

  • Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the excess ethanol under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the crude ethyl 2-(2-methoxyphenyl)acetate.

  • Purify the product by column chromatography on silica gel if necessary.

Reactants	Product	Catalyst	Solvent	Reaction Time	Yield
2-Methoxyphenylacetic acid, Ethanol	Ethyl 2-(2-methoxyphenyl)acetate	H₂SO₄	Ethanol	4-6 h	~85-95%

Amides of 2-methoxyphenylacetic acid can be prepared by reacting the acid with an amine in the presence of a coupling agent or by converting the acid to its more reactive acid chloride derivative first.

Experimental Protocol: Amide Formation via Acid Chloride

• Step 1: Synthesis of 2-(2-methoxyphenyl)acetyl chloride

  • Materials: 2-methoxyphenylacetic acid, thionyl chloride (SOCl₂), dry dichloromethane (DCM).

  • Procedure:

    • In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-methoxyphenylacetic acid (1.0 eq) in dry DCM.

    • Slowly add thionyl chloride (1.2-1.5 eq) to the suspension at 0 °C.

    • Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours, or until the evolution of gas ceases.

    • Cool the mixture to room temperature and remove the solvent and excess thionyl chloride under reduced pressure to yield the crude 2-(2-methoxyphenyl)acetyl chloride, which can often be used in the next step without further purification.

• Step 2: Amidation

  • Materials: 2-(2-methoxyphenyl)acetyl chloride, desired amine, triethylamine (or another suitable base), dry DCM.

  • Procedure:

    • Dissolve the amine (1.0 eq) and triethylamine (1.1 eq) in dry DCM in a round-bottom flask under an inert atmosphere and cool to 0 °C.

    • Slowly add a solution of the crude 2-(2-methoxyphenyl)acetyl chloride (1.05 eq) in dry DCM to the amine solution.

    • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

    • Upon completion, wash the reaction mixture with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

    • Purify the resulting amide by recrystallization or column chromatography.

Reactants	Product	Reagents	Solvent	Reaction Time	Yield
2-Methoxyphenylacetic acid, Amine	N-substituted-2-(2-methoxyphenyl)acetamide	1. SOCl₂, 2. Amine, Et₃N	Dichloromethane	4-15 h	~70-90%

Reactions Involving the Aromatic Ring

The methoxy-activated phenyl ring of 2-methoxyphenylacetic acid and its derivatives can participate in electrophilic aromatic substitution reactions, such as Friedel-Crafts acylation, which are crucial for the construction of more complex carbocyclic frameworks.

A key application of 2-methoxyphenylacetic acid derivatives is in the synthesis of substituted indanones through intramolecular Friedel-Crafts acylation. This transformation is a critical step in the synthesis of several pharmaceuticals, including the Alzheimer's disease drug Donepezil.

Below is a logical workflow for the conversion of 2-methoxyphenylacetic acid to a key indanone intermediate.

References

• 1. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Phenylacetic Acid Scaffold: A Cornerstone in Modern Drug Discovery

An In-depth Guide to the Discovery, History, and Application of Phenylacetic Acid Derivatives

Phenylacetic acid (PAA), a simple organic compound, serves as a fundamental structural motif for a vast array of biologically active molecules.[1] Its derivatives have become indispensable in medicine, most notably as non-steroidal anti-inflammatory drugs (NSAIDs), but also in other therapeutic areas.[1][2] This technical guide explores the historical development of PAA derivatives, focusing on their synthesis, mechanism of action, and the experimental protocols used to characterize them, with a specific emphasis on the widely-prescribed NSAID, diclofenac.

From Willow Bark to Targeted Synthesis: The Genesis of PAA-Derived NSAIDs

The quest for anti-inflammatory agents dates back centuries, with the use of willow bark, containing salicin, being a historical cornerstone.[3] The 20th century saw a move towards synthetic molecules, with the discovery of phenylbutazone in the 1950s and later, indomethacin.[3] These early NSAIDs, while effective, were associated with significant side effects. This spurred the search for compounds with improved activity and tolerability.

The development of diclofenac represents a landmark in this journey. In 1973, Alfred Sallmann and Rudolf Pfister first synthesized diclofenac, chemically known as 2-(2,6-dichloranilino) phenylacetic acid.[4] The design was a deliberate effort to create a highly active and well-tolerated NSAID.[5] The researchers postulated that an effective agent should possess specific physicochemical properties: an acidity constant (pKa) between 4 and 5, a partition coefficient around 10, and two aromatic rings twisted in relation to each other to enhance binding to its target.[5] Diclofenac, with a pKa of 4.0 and a partition coefficient of 13.4, perfectly embodied these principles. Its structural elements—a phenylacetic acid group, a secondary amino group, and a chlorine-substituted phenyl ring causing maximum twisting—were foundational to its success.[5]

Synthesis of Phenylacetic Acid Derivatives

The versatility of the PAA scaffold stems from the numerous synthetic routes available to create its derivatives. These methods allow for precise modification of the phenyl ring to fine-tune the molecule's biological activity.[1]

Key synthetic strategies include:

• Hydrolysis of Benzyl Cyanides : A classic and reliable method where a benzyl cyanide is subjected to either acidic or basic hydrolysis to yield the corresponding phenylacetic acid.[1]

• Palladium-Catalyzed Carbonylation of Benzyl Halides : An efficient, modern approach that uses carbon monoxide as the carboxyl source. This method often results in high yields and demonstrates good tolerance for various functional groups.[1][6] For instance, 2,4-Dichlorophenylacetic acid can be synthesized in high yield (up to 95%) via the carbonylation of 2,4-dichlorobenzyl chloride under optimized conditions.[6]

• Willgerodt-Kindler Reaction : A unique rearrangement reaction that converts acetophenones into phenylacetic acid derivatives through a thioamide intermediate.[1]

Mechanism of Action: The Cyclooxygenase (COX) Pathway

The primary anti-inflammatory, analgesic, and antipyretic effects of PAA-derived NSAIDs like diclofenac stem from their inhibition of the cyclooxygenase (COX) enzymes.[7][8][9]

There are two primary isoforms of this enzyme:

• COX-1 : Constitutively expressed in most tissues, it is responsible for producing prostaglandins that maintain essential physiological functions, such as protecting the gastrointestinal tract and maintaining renal function.[8][10]

• COX-2 : This isoform is typically undetectable in most tissues but is induced during inflammatory processes, leading to the production of pro-inflammatory prostaglandins.[8][10]

By inhibiting COX enzymes, PAA derivatives block the conversion of arachidonic acid into prostaglandin H2 (PGH2), a crucial precursor for various prostanoids that mediate pain and inflammation.[10] While many traditional NSAIDs inhibit both isoforms, diclofenac exhibits a greater potency for inhibiting COX-2, resembling the selectivity of celecoxib.[11][12]

Fig. 1: Inhibition of Prostaglandin Synthesis by PAA-Derived NSAIDs.

Quantitative Analysis: Pharmacokinetics and Inhibitory Potency

The clinical efficacy and safety of a drug are determined by its pharmacokinetic profile and its potency at the molecular target. Diclofenac is characterized by rapid and complete absorption when given orally, extensive binding to plasma albumin, and elimination primarily through biotransformation into metabolites that are excreted in the urine.[13]

Table 1: Pharmacokinetic Parameters of Diclofenac in Rats

Parameter	Value (Intravenous, 2 mg/kg)	Value (Oral, 2 mg/kg)	Reference
Elimination Half-Life (t½)	1.22 ± 0.11 h	1.12 ± 0.18 h	[14]
AUC (0-∞)	3356 ± 238 h*ng/mL	2501 ± 303 h*ng/mL	[14]
Clearance (CL)	0.60 ± 0.04 L/h	0.81 ± 0.10 L/h	[14]
Volume of Distribution (Vz)	1.05 ± 0.10 L	1.29 ± 0.12 L	[14]
Cmax	N/A	1272 ± 112 ng/mL	[14]
Tmax	N/A	0.19 ± 0.04 h	[14]

Data presented as mean ± standard deviation.

The potency of NSAIDs is quantified by their half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit 50% of the enzyme's activity. The ratio of IC50 values for COX-1 and COX-2 provides a selectivity index.

Table 2: In Vitro COX Inhibition by Diclofenac

Enzyme	IC50 Value	Reference
Ovine COX-1	9.32 µM	[15]
Ovine COX-2	0.82 µM	[15]

Lower IC50 values indicate greater inhibitory potency.

Key Experimental Protocol: In Vitro COX Inhibition Assay

Determining the IC50 values for COX-1 and COX-2 is a critical step in the development of new NSAIDs.[16] A common method is the fluorometric or colorimetric screening assay, which measures the peroxidase activity of the COX enzyme.[8][15]

Detailed Methodology

Objective: To determine the concentration of a PAA derivative (test inhibitor) required to inhibit 50% of the activity of purified COX-1 and COX-2 enzymes.

Materials:

• Purified human recombinant COX-1 and COX-2 enzymes.[10]

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0).[10]

• Heme cofactor.[10]

• Arachidonic acid (substrate).[8]

• Fluorometric probe (e.g., Amplex Red) or colorimetric probe (e.g., TMPD).[15][17]

• Test inhibitor (dissolved in DMSO).

• Positive control inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1).

• 96-well microplate (opaque for fluorescence, clear for colorimetric).

• Microplate reader.

Procedure:

• Reagent Preparation: Prepare working solutions of the assay buffer, cofactors, enzymes, and substrate according to the manufacturer's protocol. Prepare serial dilutions of the test inhibitor and control inhibitors.[17]

• Reaction Setup: In a 96-well plate, add the following to designated wells:

  • Enzyme Control Wells: Add Assay Buffer, Heme, COX enzyme (either COX-1 or COX-2), and the probe.[18]

  • Inhibitor Wells: Add Assay Buffer, Heme, COX enzyme, the probe, and a specific concentration of the test inhibitor.[8][18]

  • Background Wells: Add all components except the enzyme (or use heat-inactivated enzyme) to measure non-enzymatic signal.[18]

• Pre-incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.[10][18]

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells simultaneously, preferably using a multi-channel pipette.[8]

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the increase in fluorescence or absorbance over time (e.g., every minute for 5-10 minutes).[9]

• Data Analysis:

  • Calculate the initial reaction rate (slope) for each well from the linear portion of the kinetic curve.

  • Subtract the rate of the background wells from all other wells.

  • Calculate the percent inhibition for each inhibitor concentration relative to the enzyme control (100% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[10]

Fig. 2: Experimental Workflow for an In Vitro COX Inhibition Assay.

Conclusion: The Enduring Legacy of Phenylacetic Acid

The discovery and development of phenylacetic acid derivatives, exemplified by diclofenac, marked a pivotal moment in pharmacology. The journey from broad-acting natural remedies to rationally designed, target-specific molecules showcases the evolution of drug development. The PAA scaffold provided a robust and adaptable foundation for creating potent anti-inflammatory agents. Subsequent innovations have focused on improving the safety profile, leading to topical formulations that minimize systemic exposure and modified-release dosage forms for better patient convenience.[3][11] The principles learned from the study of these foundational drugs continue to inform the design of new therapeutic agents, cementing the legacy of phenylacetic acid as a core component in the modern pharmacopeia.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. Advances in NSAID Development: Evolution of Diclofenac Products Using Pharmaceutical Technology: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 4. Diclofenac - Wikipedia [en.wikipedia.org]
• 5. The history of diclofenac - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Advances in NSAID Development: Evolution of Diclofenac Products Using Pharmaceutical Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. assaygenie.com [assaygenie.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Research Portal [scholarship.miami.edu]
• 12. amu.edu.az [amu.edu.az]
• 13. Clinical pharmacokinetics of diclofenac. Therapeutic insights and pitfalls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A pharmacokinetic study of diclofenac sodium in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]
• 16. In vitro assays for cyclooxygenase activity and inhibitor characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. bpsbioscience.com [bpsbioscience.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]

A Comprehensive Technical Guide to the Safe Handling of 2-Methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety protocols and handling precautions for 2-Methoxyphenylacetic acid (CAS No. 93-25-4). The information is compiled to ensure the safety of laboratory and manufacturing personnel.

Hazard Identification and Classification

2-Methoxyphenylacetic acid is classified as a hazardous substance. The following table summarizes its GHS classification.[1][2][3]

Hazard Class	Hazard Category	GHS Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	H335: May cause respiratory irritation

Signal Word: Warning[1][2]

Hazard Pictogram: [1][2]

• GHS07 (Exclamation Mark)

NFPA Ratings: [1]

• Health: 2 (Intense or continued exposure could cause temporary incapacitation or possible residual injury)

• Flammability: 0 (Materials that will not burn)

• Reactivity: 0 (Normally stable)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Methoxyphenylacetic acid is provided below.

Property	Value	Reference
Molecular Formula	C9H10O3	[1][2]
Molecular Weight	166.17 g/mol	[2][3]
Appearance	White powder/solid	[3]
Melting Point	122 - 125 °C
Flash Point	117 °C	[4]
log Pow (n-octanol/water)	1.51 (experimental)

First Aid Measures

Adherence to the following first aid protocols is critical in the event of exposure.

Exposure Route	First Aid Protocol
Inhalation	Remove the individual to fresh air and keep them comfortable for breathing. If breathing is difficult or absent, provide artificial respiration. Seek medical attention.[1][2]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation persists, seek medical advice.[1][2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention.[1][2]

Fire-Fighting Measures

In the event of a fire involving 2-Methoxyphenylacetic acid, the following measures should be taken.

Aspect	Guideline
Suitable Extinguishing Media	Use alcohol-resistant foam, carbon dioxide, dry powder, or water spray.[1][2]
Unsuitable Extinguishing Media	No limitations on extinguishing agents are given for this substance.
Special Hazards	Thermal decomposition can generate carbon oxides (carbon monoxide and carbon dioxide).[1][5] The substance is combustible, and vapors may form explosive mixtures with air upon intense heating.
Firefighter Protection	Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear, including gas-tight chemical protective clothing.[1][4][5]

Accidental Release Measures

A systematic approach is necessary for managing spills of 2-Methoxyphenylacetic acid.

Aspect	Procedure
Personal Precautions	Evacuate unnecessary personnel from the area. Ensure adequate ventilation. Avoid breathing dust. Wear appropriate personal protective equipment (see Section 6).[1][2]
Environmental Precautions	Prevent the substance from entering drains, sewers, or public waters.[1][2]
Methods for Cleaning Up	For small spills, vacuum or sweep up the material and place it into a suitable, labeled container for disposal.[4] Avoid generating dust. For large spills, cover drains and collect the material for disposal.

Handling and Storage

Proper handling and storage are essential to minimize risk.

Aspect	Recommendation
Handling	Use only in a well-ventilated area.[1][5] Avoid contact with skin and eyes.[1] Do not breathe dust, mist, or spray.[1] Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work area.[1]
Storage	Store in a cool, dry, and well-ventilated place.[1][5] Keep the container tightly closed when not in use.[1][5] Store locked up.[1]
Incompatible Materials	Strong oxidizing agents and strong bases.[1]

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and personal protective equipment are crucial for safe handling.

Control Parameter	Specification
Engineering Controls	Ensure good ventilation of the workstation. Emergency eye wash fountains and safety showers should be readily available.[1][5]
Eye/Face Protection	Wear chemical safety goggles or glasses with side-shields conforming to EN166 or NIOSH standards. A face shield may also be necessary.[1][2][4]
Hand Protection	Wear protective gloves.[1][4]
Skin and Body Protection	Wear suitable protective clothing to prevent skin exposure.[1][4] Safety shoes are also recommended.[1]
Respiratory Protection	If ventilation is inadequate, wear a NIOSH-approved respirator.[1][4]

Experimental Protocols

Protocol 7.1: Standard Procedure for Handling a Small Spill

• Notification: Immediately alert personnel in the vicinity of the spill.

• Evacuation: Evacuate non-essential personnel from the immediate area.

• Ventilation: Ensure the area is well-ventilated to avoid inhalation of dust.

• PPE: Don the appropriate PPE as outlined in Section 7, including respiratory protection, gloves, eye protection, and a lab coat.

• Containment: If the spill is a powder, carefully sweep or vacuum the material. Avoid actions that could generate dust.

• Collection: Place the collected material into a clearly labeled, sealed container for hazardous waste.

• Decontamination: Clean the spill area with a suitable solvent or detergent and water.

• Disposal: Dispose of the waste container and any contaminated cleaning materials according to institutional and local regulations.

Visualizations

Caption: Workflow for handling a spill of 2-Methoxyphenylacetic acid.

Caption: Personal Protective Equipment (PPE) for 2-Methoxyphenylacetic acid.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methoxyphenylacetic acid(93-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]

Thermoanalytical Properties of 2-Methoxyphenylacetic Acid: A Technical Guide

This technical guide provides a comprehensive overview of the thermoanalytical properties of 2-Methoxyphenylacetic acid. It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the thermal behavior of this compound. This document outlines key thermal characteristics, detailed experimental methodologies for their determination, and a proposed thermal decomposition pathway.

Core Thermoanalytical Properties

2-Methoxyphenylacetic acid is a white to cream-colored crystalline solid.[1] A critical parameter in its thermal profile is the melting point, which has been consistently reported in the literature. While comprehensive experimental data from techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are not extensively available in published literature, this guide provides a summary of known values and outlines the expected behavior based on the analysis of structurally similar compounds.

Table 1: Summary of Thermoanalytical Data for 2-Methoxyphenylacetic Acid

Property	Value	Technique
Melting Point	121.5-126.5 °C	Capillary Method / DSC
Flash Point	117 °C	Not Specified
Decomposition Products	Carbon Monoxide (CO), Carbon Dioxide (CO₂)	Inferred from TGA-MS

Note: The melting point is a well-documented value. The flash point is noted in safety data sheets. The decomposition products are the expected outcome of the thermal degradation of a carboxylic acid derivative.

Experimental Protocols

To characterize the thermoanalytical properties of 2-Methoxyphenylacetic acid, standardized experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are recommended.

Differential Scanning Calorimetry (DSC) Protocol

DSC is employed to determine the melting point and the enthalpy of fusion.

Objective: To determine the melting point (Tₘ) and enthalpy of fusion (ΔHբ) of 2-Methoxyphenylacetic acid.

Instrumentation: A heat-flux or power-compensated Differential Scanning Calorimeter.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of 2-Methoxyphenylacetic acid into an aluminum DSC pan.

• Reference: An empty, hermetically sealed aluminum pan is used as a reference.

• Instrument Calibration: Calibrate the instrument for temperature and enthalpy using a certified indium standard.

• Atmosphere: Purge the sample chamber with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to prevent oxidative degradation.

• Temperature Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 150 °C at a heating rate of 10 °C/min.

• Data Analysis: The melting point is determined as the onset temperature of the melting endotherm. The enthalpy of fusion is calculated by integrating the area of the melting peak.

Expected Outcome: A sharp endothermic peak is expected in the range of 121-127 °C, corresponding to the melting of the crystalline solid.

Thermogravimetric Analysis (TGA) Protocol

TGA is used to evaluate the thermal stability and decomposition profile of the compound.

Objective: To determine the onset of decomposition and characterize the mass loss stages of 2-Methoxyphenylacetic acid.

Instrumentation: A thermogravimetric analyzer.

Methodology:

• Sample Preparation: Place 5-10 mg of 2-Methoxyphenylacetic acid into a ceramic or platinum TGA pan.

• Instrument Calibration: Perform weight and temperature calibrations according to the instrument manufacturer's guidelines.

• Atmosphere: Conduct the analysis under a controlled atmosphere, typically an inert nitrogen environment, with a purge rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis: The TGA thermogram will show the percentage of weight loss as a function of temperature. The derivative of the TGA curve (DTG) helps to identify the temperatures of maximum decomposition rates.

Thermal Decomposition Pathway

While a specific, experimentally verified decomposition pathway for 2-Methoxyphenylacetic acid is not available in the literature, a plausible pathway can be proposed based on the known chemistry of similar aromatic carboxylic acids. The primary decomposition is expected to initiate with the decarboxylation of the acetic acid moiety.

Caption: Proposed thermal decomposition pathway of 2-Methoxyphenylacetic acid.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the complete thermoanalytical characterization of 2-Methoxyphenylacetic acid.

Caption: Workflow for thermoanalytical characterization.

References

• 1. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Synthesis of 2-Methoxyphenylacetic Acid from 2-Methoxybenzyl Cyanide: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 2-methoxyphenylacetic acid via the acid-catalyzed hydrolysis of 2-methoxybenzyl cyanide. This transformation is a fundamental reaction in organic synthesis, yielding a valuable intermediate for the development of various pharmaceutical agents and fine chemicals. The protocol presented herein is a compilation of established methods, offering a straightforward and efficient procedure. All quantitative data is summarized for clarity, and a visual workflow is provided to illustrate the experimental process.

Introduction

2-Methoxyphenylacetic acid is a key building block in the synthesis of a wide range of biologically active molecules. The hydrolysis of the corresponding benzyl cyanide is a common and effective method for its preparation.[1][2] This process can be achieved under either acidic or alkaline conditions, with acid-catalyzed hydrolysis being a frequently employed and high-yielding approach.[1][3][4] The following protocol details the acid-catalyzed hydrolysis of 2-methoxybenzyl cyanide using sulfuric acid.

Reaction Scheme

Quantitative Data Summary

Parameter	Value	Reference
Reactants
2-Methoxybenzyl Cyanide	1.0 molar equivalent	N/A
Concentrated Sulfuric Acid (98%)	~2.4 molar equivalents	[5]
Water	~5.5 molar equivalents	[5]
Reaction Conditions
Temperature	90-150 °C	[5]
Reaction Time	1-5 hours (until completion)	[6]
Product Information
Product	2-Methoxyphenylacetic Acid	N/A
Theoretical Yield	Varies based on starting material	N/A
Expected Yield	80-90%	[5]
Purity (typical)	>99% after purification	[7]
Melting Point	121-124 °C	N/A

Experimental Protocol

This protocol is adapted from established procedures for the hydrolysis of substituted benzyl cyanides.[3][5]

Materials and Equipment:

• 500 mL three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Heating mantle with temperature controller

• Dropping funnel

• Beakers

• Büchner funnel and filter flask

• pH paper or pH meter

• 2-Methoxybenzyl cyanide

• Concentrated sulfuric acid (98%)

• Deionized water

• Toluene (for optional extraction)

• Activated carbon (for optional decolorization)

• Sodium hydroxide solution (for pH adjustment during workup)

• Hydrochloric acid (for acidification)

Procedure:

• Reaction Setup:

  • In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, carefully add 100 g of deionized water.

  • While stirring, slowly add 240 g of concentrated sulfuric acid (98%) to the water. Caution: This is a highly exothermic process. Add the acid slowly and allow the solution to cool if necessary.

• Reaction:

  • Heat the sulfuric acid solution to 90 °C using a heating mantle.

  • Slowly add 200 g of 2-methoxybenzyl cyanide to the hot acid solution via the dropping funnel over a period of 30-60 minutes, maintaining the reaction temperature between 90 °C and 150 °C.[5]

  • After the addition is complete, continue to heat the mixture under reflux and stir for 1-5 hours.[6] The reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed (typically <1% remaining).[5]

• Work-up and Isolation:

  • Allow the reaction mixture to cool to approximately 80 °C.

  • Pour the warm mixture into 1 L of cold water with stirring. This will cause the crude 2-methoxyphenylacetic acid to precipitate.

  • Cool the mixture further in an ice bath to maximize precipitation.

  • Collect the crude product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with several portions of cold water to remove residual acid.

• Purification (optional but recommended):

  • The crude product can be purified by recrystallization. A suitable solvent system can be determined experimentally (e.g., water, or a mixture of toluene and heptane).

  • Alternatively, for a more thorough purification, the crude product can be dissolved in a sodium hydroxide solution to form the sodium salt.

    • Suspend the crude solid in water and add a 10% sodium hydroxide solution until the solid dissolves and the pH is between 7.5 and 10.[5]

    • (Optional) Add a small amount of activated carbon to the solution and heat to 50-90 °C for 15-30 minutes to decolorize.[5] Filter the hot solution to remove the activated carbon.

    • With stirring, slowly add concentrated hydrochloric acid to the filtrate to acidify it to a pH of 1-4.[5][7]

    • The purified 2-methoxyphenylacetic acid will precipitate as a white solid.

    • Cool the mixture in an ice bath and collect the purified product by vacuum filtration.

    • Wash the purified product with cold water and dry under vacuum to a constant weight.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-methoxyphenylacetic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. CN102643192A - Preparation method of methoxyphenylacetic acid - Google Patents [patents.google.com]
• 6. CN103232338A - Preparation method of phenylacetic acid - Google Patents [patents.google.com]
• 7. CN106554266B - Preparation method of methoxyphenylacetic acid, intermediate thereof and salt thereof - Google Patents [patents.google.com]

Application Notes and Protocols for the Use of 2-Methoxyphenylacetic Acid in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-methoxyphenylacetic acid as a versatile building block in the synthesis of pharmaceutical intermediates. The protocols and data presented herein are intended to guide researchers in the efficient and effective application of this compound in drug discovery and development workflows.

2-Methoxyphenylacetic acid is a valuable precursor in organic synthesis due to its reactive carboxylic acid moiety and the potential for substitution on the phenyl ring.[1] Its structure is a key component in a variety of active pharmaceutical ingredients (APIs), particularly in the development of treatments for neurological and cardiovascular diseases. The following sections detail a common and critical reaction: the formation of amide bonds, a fundamental step in the synthesis of numerous pharmaceutical candidates.

Key Application: Amide Bond Formation

The carboxylic acid group of 2-methoxyphenylacetic acid can be readily coupled with primary or secondary amines to form amide bonds. This reaction is one of the most frequently utilized transformations in medicinal chemistry.[2] The resulting 2-methoxyphenylacetamides are important intermediates in the synthesis of a wide range of pharmacologically active molecules.

Comparative Data of Common Amide Coupling Reagents

The choice of coupling reagent is critical for achieving high yields and purity in amide bond formation. The following table summarizes the performance of commonly used coupling reagents applicable to the reaction of 2-methoxyphenylacetic acid.

Coupling Reagent	Class	Relative Reactivity	Common Additives	Key Considerations
HATU	Aminium/Uronium Salt	Very High	HOAt (pre-incorporated)	Highly effective for hindered couplings; may be expensive.
HBTU	Aminium/Uronium Salt	High	HOBt (pre-incorporated)	Can require elevated temperatures for sterically hindered substrates.
EDC	Carbodiimide	Moderate	HOBt, HOAt	Water-soluble byproducts are easily removed during workup.
DCC	Carbodiimide	Moderate	HOBt, HOAt	Forms a dicyclohexylurea (DCU) byproduct that is insoluble and removed by filtration.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of a representative pharmaceutical intermediate, N-(2-methoxyphenyl)-2-(2-methoxyphenyl)acetamide, via amide coupling.

Protocol 1: Amide Coupling using HATU

This protocol describes a highly efficient method for the synthesis of N-(2-methoxyphenyl)-2-(2-methoxyphenyl)acetamide using HATU as the coupling reagent.

Materials:

• 2-Methoxyphenylacetic acid

• 2-Methoxyaniline

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Ethyl acetate

• 1 N HCl

• 1 N NaHCO3

• Saturated NaCl solution (brine)

• Anhydrous MgSO4

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-methoxyphenylacetic acid (1.0 equivalent) and 2-methoxyaniline (1.0 equivalent) in DMF.

• Addition of Base: Add DIPEA (2.0 equivalents) to the solution and stir for 5 minutes at room temperature.

• Activation and Coupling: Add HATU (1.05 equivalents) to the reaction mixture. Stir the reaction at room temperature for 2-4 hours.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 1 N HCl, 1 N NaHCO3, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis and purification of a 2-methoxyphenylacetamide intermediate.

A generalized workflow for amide coupling reactions.

Signaling Pathways and Logical Relationships

The synthesis of pharmaceutical intermediates from 2-methoxyphenylacetic acid is a critical step in the drug development pipeline. The following diagram illustrates the logical relationship from starting material to a potential final product and its intended biological application.

Logical progression from starting material to biological target.

These protocols and guidelines are intended to serve as a starting point for the development of robust and scalable synthetic routes to valuable pharmaceutical intermediates derived from 2-methoxyphenylacetic acid. Researchers are encouraged to adapt and optimize these methods to suit their specific synthetic targets and research goals.

References

• 1. researchgate.net [researchgate.net]
• 2. hepatochem.com [hepatochem.com]

Application Notes and Protocols for the Derivatization of 2-Methoxyphenylacetic Acid for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical derivatization of 2-Methoxyphenylacetic acid (2-MPAA) for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Derivatization is a crucial step to increase the volatility and thermal stability of polar analytes like 2-MPAA, thereby improving chromatographic resolution and detection sensitivity. Two common and effective derivatization techniques, silylation and esterification, are presented here with detailed methodologies.

Introduction

2-Methoxyphenylacetic acid (2-MPAA) is an organic compound that, in its underivatized form, exhibits poor chromatographic behavior due to the polarity of its carboxylic acid group. This leads to issues such as peak tailing and low sensitivity in GC-MS analysis. Chemical derivatization masks this polar functional group, rendering the molecule more amenable to GC-MS analysis. This application note details two robust methods for the derivatization of 2-MPAA:

• Silylation: Conversion to its trimethylsilyl (TMS) ester using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Esterification: Conversion to its methyl ester using boron trifluoride-methanol (BF3-Methanol).

These methods are widely applicable to organic acids and provide a reliable means for their quantitative analysis.

Quantitative Data Summary

The following tables summarize the key quantitative data for underivatized and derivatized 2-Methoxyphenylacetic acid. This information is critical for method development and data interpretation in GC-MS analysis.

Table 1: Mass Spectrometry Data for 2-Methoxyphenylacetic Acid and its Derivatives

Compound	Molecular Weight ( g/mol )	Key Mass Fragments (m/z) and Relative Intensities
2-Methoxyphenylacetic acid	166.17	166 (M+), 121, 91, 77
2-Methoxyphenylacetic acid, TMS derivative	238.36	238 (M+), 223, 195, 121, 91
2-Methoxyphenylacetic acid, Methyl Ester	180.20	180 (M+), 121, 91, 77

Table 2: Chromatographic Data for Derivatized 2-Methoxyphenylacetic Acid

Derivative	Retention Index (Non-polar column)
2-Methoxyphenylacetic acid, TMS derivative	Data not available in the provided search results.
2-Methoxyphenylacetic acid, Methyl Ester	Data not available in the provided search results.

Note: Retention times are highly dependent on the specific GC column, temperature program, and other chromatographic conditions. The provided retention indices serve as a more transferable metric.

Experimental Protocols

Crucial Prerequisite: All glassware must be thoroughly dried before use, as both derivatization reagents are sensitive to moisture. Samples should be free of water. If samples are in an aqueous solution, they must be evaporated to dryness under a stream of nitrogen before derivatization.

Protocol 1: Silylation using BSTFA

This protocol describes the formation of the trimethylsilyl (TMS) ester of 2-MPAA. Silylation is a rapid and effective method for derivatizing carboxylic acids.

Materials:

• 2-Methoxyphenylacetic acid (2-MPAA) standard or sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., Pyridine, Acetonitrile, or Dichloromethane)

• GC vials with caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Place 1 mg of the dried 2-MPAA sample into a GC vial.

• Reagent Addition: Add 100 µL of anhydrous solvent to dissolve the sample.

• Derivatization: Add 100 µL of BSTFA (+1% TMCS) to the vial.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the mixture at 60°C for 30 minutes in a heating block or oven.

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system.

Protocol 2: Esterification using BF3-Methanol

This protocol details the synthesis of the methyl ester of 2-MPAA. Esterification is a classic and robust method for the derivatization of carboxylic acids.

Materials:

• 2-Methoxyphenylacetic acid (2-MPAA) standard or sample

• Boron trifluoride-methanol solution (14% w/v)

• Hexane

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Reaction vials with caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Place 1 mg of the dried 2-MPAA sample into a reaction vial.

• Reagent Addition: Add 200 µL of 14% BF3-Methanol solution to the vial.

• Reaction: Cap the vial tightly and heat at 60°C for 30 minutes.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 0.5 mL of saturated sodium chloride solution. Vortex vigorously for 1 minute.

• Phase Separation: Allow the layers to separate. Carefully transfer the upper hexane layer to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Analysis: The dried hexane extract is ready for GC-MS analysis.

Visualizations

The following diagrams illustrate the experimental workflow and the chemical derivatization reactions.

Workflow for 2-MPAA Derivatization and Analysis

Derivatization Reactions of 2-MPAA

Application Note: A Robust HPLC Method for the Quantification of 2-Methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-Methoxyphenylacetic acid. The described protocol is designed for accuracy and precision, making it suitable for a range of applications, from routine quality control to complex research and development studies. The method utilizes a C18 column with a simple isocratic mobile phase and UV detection, ensuring ease of use and reproducibility.

Introduction

2-Methoxyphenylacetic acid is a carboxylic acid that serves as a key intermediate in various synthetic processes and is a potential metabolite in biological systems.[1] Accurate and precise quantification of this compound is essential for process monitoring, quality assurance of pharmaceutical ingredients, and metabolic studies. High-performance liquid chromatography (HPLC) is a powerful and widely used technique for the analysis of organic acids due to its high resolution, sensitivity, and specificity.[2] This document provides a comprehensive protocol for the determination of 2-Methoxyphenylacetic acid, including sample preparation, chromatographic conditions, and method validation parameters.

Experimental Protocols

Materials and Reagents

• 2-Methoxyphenylacetic acid reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphoric acid (85%, analytical grade)

• Water (HPLC grade or ultrapure)

• 0.45 µm syringe filters

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.

Table 1: HPLC Operating Conditions

Parameter	Condition
HPLC System	Standard Liquid Chromatograph
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and Water (50:50, v/v) containing 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection Wavelength	210 nm
Run Time	Approximately 10 minutes

Standard Solution Preparation

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 2-Methoxyphenylacetic acid reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

The sample preparation procedure may vary depending on the matrix. A general protocol for biological fluids (e.g., plasma, urine) is provided below.

• Protein Precipitation: To 1 mL of the biological sample, add 3 mL of cold acetonitrile to precipitate proteins.

• Centrifugation: Vortex the mixture for 1 minute and then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 500 µL of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial. The sample is now ready for injection.

Method Validation

The performance of this HPLC method should be validated according to ICH guidelines to ensure it is suitable for its intended purpose. The key validation parameters are summarized below.

Table 2: Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
System Suitability	Tailing factor ≤ 2.0; Theoretical plates > 2000; %RSD of peak area < 2.0% (for n=6 injections)
Linearity (R²)	≥ 0.999 over the concentration range
Accuracy (% Recovery)	98.0% - 102.0%
Precision (%RSD)	Intraday and Interday RSD ≤ 2.0%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Specificity	No interference from blank and placebo at the retention time of the analyte

System Suitability

Before sample analysis, the chromatographic system must be evaluated to ensure it is performing adequately.[3][4][5][6] A system suitability solution (a standard solution of 2-Methoxyphenylacetic acid) is injected multiple times (typically 5 or 6 replicates). The parameters in Table 3 should be monitored.

Table 3: System Suitability Test Parameters

Parameter	Description	Typical Acceptance Criteria
Tailing Factor (T)	A measure of peak symmetry.	T ≤ 2.0
Theoretical Plates (N)	A measure of column efficiency.	N > 2000
Relative Standard Deviation (%RSD) of Peak Area	The precision of replicate injections.	%RSD < 2.0%
Retention Time (RT)	The time taken for the analyte to elute.	Consistent RT (e.g., ± 2%)

Forced Degradation Studies

To develop a stability-indicating method, forced degradation studies should be performed on 2-Methoxyphenylacetic acid to ensure that the analytical method can separate the active pharmaceutical ingredient (API) from its degradation products.[7][8][9][10]

Table 4: Recommended Forced Degradation Conditions

Stress Condition	Reagent/Condition
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours
Thermal Degradation	105°C for 48 hours
Photolytic Degradation	Exposure to UV light (254 nm) and fluorescent light for 7 days

Visualizations

Caption: Experimental workflow for the HPLC quantification of 2-Methoxyphenylacetic acid.

Caption: Logical relationship of method development, validation, and routine analysis.

References

• 1. 2-Methoxyphenylacetic acid | 93-25-4 | FM25266 | Biosynth [biosynth.com]
• 2. shimadzu.com [shimadzu.com]
• 3. assayprism.com [assayprism.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. altabrisagroup.com [altabrisagroup.com]
• 6. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 7. benchchem.com [benchchem.com]
• 8. medcraveonline.com [medcraveonline.com]
• 9. pharmtech.com [pharmtech.com]
• 10. globalresearchonline.net [globalresearchonline.net]

Application of 2-Methoxyphenylacetic Acid Derivatives in Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

While 2-Methoxyphenylacetic acid itself is not a primary active ingredient in major agrochemicals, its derivatives, particularly α-Methoxyphenylacetic acid derivatives, have demonstrated significant potential as potent fungicides. These compounds are synthetic analogues of naturally occurring strobilurins, a class of fungicides that act by inhibiting mitochondrial respiration in fungi. This document provides detailed application notes and protocols based on research into these promising agrochemical compounds, with a focus on the highly active derivative, 2-[2-(2,5-dimethylphenoxymethyl)phenyl]-2-methyl-N-methylacetamide.

Fungicidal Activity of α-Methoxyphenylacetic Acid Derivatives

Research has identified 2-[2-(2,5-dimethylphenoxymethyl)phenyl]-2-methyl-N-methylacetamide as a lead compound with a broad spectrum of fungicidal activity against various crop diseases. Studies have indicated its superior preventive and curative activities compared to established fungicides like kresoxim-methyl against certain pathogens. This compound also exhibits translaminar activity, meaning it can move from the treated leaf surface to the untreated side, providing more comprehensive protection.

Data Presentation: Fungicidal Efficacy

The following tables summarize the fungicidal activity of 2-[2-(2,5-dimethylphenoxymethyl)phenyl]-2-methyl-N-methylacetamide against a range of plant pathogens.

Table 1: Preventive Activity of 2-[2-(2,5-dimethylphenoxymethyl)phenyl]-2-methyl-N-methylacetamide

Pathogen	Disease	Host Plant	Concentration (ppm)	Control Value (%)
Pyricularia oryzae	Rice Blast	Rice	100	100
Podosphaera xanthii	Powdery Mildew	Cucumber	100	100
Botrytis cinerea	Gray Mold	Cucumber	100	100
Pseudoperonospora cubensis	Downy Mildew	Cucumber	100	100
Venturia inaequalis	Scab	Apple	100	100
Puccinia recondita	Leaf Rust	Wheat	100	100
Erysiphe graminis	Powdery Mildew	Wheat	100	100

Table 2: Curative Activity of 2-[2-(2,5-dimethylphenoxymethyl)phenyl]-2-methyl-N-methylacetamide

Pathogen	Disease	Host Plant	Concentration (ppm)	Control Value (%)
Podosphaera xanthii	Powdery Mildew	Cucumber	100	100
Venturia inaequalis	Scab	Apple	100	100
Puccinia recondita	Leaf Rust	Wheat	100	100

Mechanism of Action: Inhibition of Mitochondrial Respiration

As analogues of strobilurin fungicides, α-Methoxyphenylacetic acid derivatives act by inhibiting the mitochondrial respiration chain in fungi. Specifically, they bind to the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III). This binding blocks the electron transfer between cytochrome b and cytochrome c1, which disrupts the production of ATP, the essential energy currency of the cell, ultimately leading to fungal cell death.

Protocol for the Recrystallization of 2-Methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2-methoxyphenylacetic acid via recrystallization. The procedure outlined employs a mixed-solvent system of ethanol and water to achieve high purity crystals of the target compound.

Introduction

2-Methoxyphenylacetic acid is a valuable building block in the synthesis of various pharmaceutical compounds. Its purity is crucial for the success of subsequent reactions and the quality of the final active pharmaceutical ingredient. Recrystallization is a fundamental and effective technique for purifying solid organic compounds. This protocol describes a robust method for the recrystallization of 2-methoxyphenylacetic acid, yielding a product with high purity. The selection of the ethanol-water solvent system is based on the differential solubility of the compound at elevated and ambient temperatures.

Data Summary

The following table summarizes the key quantitative parameters for the recrystallization of 2-methoxyphenylacetic acid.

Parameter	Value
Starting Material
Mass of impure 2-Methoxyphenylacetic acid	10.0 g
Solvents
Volume of Ethanol (initial)	30 mL
Approximate Volume of Water	40-50 mL
Temperatures
Dissolution Temperature	~78 °C (Boiling point of Ethanol)
Crystallization Temperature	0-5 °C (Ice Bath)
Yield
Theoretical Maximum Yield	< 10.0 g
Expected Yield	8.5 - 9.5 g (85-95%)

Experimental Protocol

This protocol details the steps for the recrystallization of 10.0 g of 2-methoxyphenylacetic acid using an ethanol-water mixed solvent system.

Materials and Equipment:

• Impure 2-Methoxyphenylacetic acid

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flasks (125 mL and 250 mL)

• Hot plate with magnetic stirring capabilities

• Magnetic stir bar

• Graduated cylinders

• Pasteur pipettes

• Buchner funnel and flask

• Filter paper

• Ice bath

• Spatula

• Watch glass

• Drying oven or vacuum desiccator

Procedure:

• Dissolution:

  • Place 10.0 g of impure 2-methoxyphenylacetic acid into a 125 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add 30 mL of ethanol to the flask.

  • Gently heat the mixture on a hot plate with stirring until the solid dissolves completely. The temperature should be brought to the boiling point of ethanol (approximately 78 °C).

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot filtration.

  • Preheat a second Erlenmeyer flask (250 mL) containing a small amount of boiling ethanol on the hot plate.

  • Place a stemless funnel with fluted filter paper into the neck of the preheated flask.

  • Carefully and quickly pour the hot solution of 2-methoxyphenylacetic acid through the filter paper.

  • Rinse the original flask with a small amount of hot ethanol and pass it through the filter to ensure complete transfer.

• Induction of Crystallization:

  • Heat the ethanolic solution of the compound back to a gentle boil.

  • Slowly add deionized water dropwise to the boiling solution using a Pasteur pipette while continuously stirring.

  • Continue adding water until the solution becomes faintly and persistently cloudy (turbid). This indicates that the solution is saturated.

  • To ensure complete dissolution at the elevated temperature, add a few drops of ethanol until the cloudiness just disappears.

• Cooling and Crystallization:

  • Remove the flask from the hot plate and cover it with a watch glass.

  • Allow the solution to cool slowly to room temperature without disturbance. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with a small amount of cold ethanol-water mixture.

  • Turn on the vacuum and pour the cold crystal slurry into the Buchner funnel.

  • Wash the crystals with a small amount of the ice-cold ethanol-water mixture to remove any remaining soluble impurities.

  • Continue to draw air through the crystals for several minutes to partially dry them.

• Drying:

  • Carefully transfer the crystals from the filter paper to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a drying oven at a moderate temperature (e.g., 50-60 °C) or in a vacuum desiccator.

• Analysis:

  • Determine the melting point of the recrystallized 2-methoxyphenylacetic acid to assess its purity. Pure 2-methoxyphenylacetic acid has a melting point of 122-125 °C.[1]

  • Calculate the percent recovery.

Experimental Workflow

Caption: Workflow for the recrystallization of 2-methoxyphenylacetic acid.

References

• 1. 2-Methoxyphenylacetic acid, 99% | Fisher Scientific [fishersci.ca]

Application Notes: 2-Methoxyphenylacetic Acid as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-Methoxyphenylacetic acid as an internal standard in quantitative mass spectrometry assays. The information herein is intended to guide researchers in developing and validating robust analytical methods for the quantification of acidic analytes in complex matrices.

Introduction

In quantitative liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is crucial for achieving high accuracy and precision. The IS is a compound added in a known, constant amount to all samples, calibrators, and quality controls. It helps to correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer. An ideal internal standard should be structurally similar to the analyte of interest to mimic its behavior during the analytical process, but sufficiently different in mass to be distinguished by the mass spectrometer.

2-Methoxyphenylacetic acid is a suitable internal standard for the quantification of a variety of small molecule organic acids, particularly those containing a phenylacetic acid scaffold. Its chemical properties ensure it behaves similarly to many acidic drugs and metabolites during extraction and chromatographic separation.

Physicochemical Properties of 2-Methoxyphenylacetic Acid

A thorough understanding of the internal standard's properties is essential for method development.

Property	Value	Reference
Chemical Formula	C₉H₁₀O₃	[1][2]
Molecular Weight	166.17 g/mol	[1][2]
CAS Number	93-25-4	[1][2]
Appearance	White to cream crystalline powder
Melting Point	121.5-126.5 °C
Solubility	Soluble in organic solvents like methanol, acetonitrile, and ethyl acetate. Limited solubility in water (9.2 g/L).

Mass Spectrometry and Chromatography

For quantitative analysis using tandem mass spectrometry, 2-Methoxyphenylacetic acid can be monitored in either negative or positive electrospray ionization (ESI) mode. Negative ion mode is generally preferred for acidic compounds as they readily form [M-H]⁻ ions.

Mass Spectrometry Parameters

The following Multiple Reaction Monitoring (MRM) transitions are recommended for 2-Methoxyphenylacetic acid. Optimization of these parameters on the specific instrument being used is highly recommended.

Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
ESI Negative	165.1	121.1	15	Corresponds to the loss of CO₂ from the deprotonated molecule. This is a common and stable fragmentation for carboxylic acids.
ESI Negative	165.1	91.1	25	Further fragmentation, potentially corresponding to the tropylium cation fragment's methoxy-substituted equivalent.
ESI Positive	167.1	107.1	20	Corresponds to the protonated molecule with a subsequent neutral loss.
ESI Positive	167.1	77.1	30	Represents a core fragment of the phenyl ring.

Note: Collision energies are instrument-dependent and should be optimized.

Chromatographic Conditions

A reversed-phase chromatographic method is suitable for the separation of 2-Methoxyphenylacetic acid and other acidic analytes.

Parameter	Recommended Conditions
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Experimental Protocols

The following protocols are representative examples and may require optimization for specific analytes and matrices.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Methoxyphenylacetic acid and dissolve it in 10 mL of methanol.

• Internal Standard Working Solution (1 µg/mL): Dilute the stock solution 1:100 with methanol, and then perform another 1:10 dilution with methanol. This working solution will be used to spike all samples.

Sample Preparation: Protein Precipitation (for Plasma/Serum)

Protein precipitation is a simple and effective method for removing the bulk of proteins from biological fluid samples.

A simplified workflow for sample preparation using protein precipitation.

Calibration Curve and Quality Control Sample Preparation

• Prepare a series of calibration standards by spiking known concentrations of the analyte(s) into a blank matrix (e.g., drug-free plasma).

• Prepare Quality Control (QC) samples at low, medium, and high concentrations in the same manner.

• Process the calibration standards and QC samples alongside the unknown samples using the protocol described in section 4.2.

Representative Method Validation Data

The following tables summarize the expected performance of a quantitative LC-MS/MS method using 2-Methoxyphenylacetic acid as an internal standard for a representative acidic analyte. This data is illustrative and will vary depending on the specific analyte, matrix, and instrumentation.

Linearity and Range

Analyte Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)
1.0	0.98	98.0
5.0	5.12	102.4
25	24.75	99.0
100	101.5	101.5
500	495.0	99.0
1000	1008	100.8
Correlation Coefficient (r²)	> 0.995

Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%)
Low	3.0	< 5%	95 - 105%	< 6%	94 - 106%
Medium	75	< 4%	97 - 103%	< 5%	96 - 104%
High	750	< 3%	98 - 102%	< 4%	97 - 103%

Recovery

Analyte Concentration (ng/mL)	Matrix	Recovery (%)
10	Plasma	85 - 95%
500	Plasma	88 - 98%

Logical Relationship for Internal Standard Selection

The selection of an appropriate internal standard is a critical step in method development. The following diagram illustrates the decision-making process.

Decision tree for selecting a suitable internal standard.

Conclusion

2-Methoxyphenylacetic acid is a versatile and effective internal standard for the quantitative analysis of acidic small molecules by LC-MS/MS. Its physicochemical properties allow it to track analytes through sample preparation and analysis, thereby improving the reliability of the data. The protocols and performance data presented here provide a solid foundation for researchers to develop and validate their own high-quality analytical methods.

References

• 1. scbt.com [scbt.com]
• 2. 2-Methoxyphenylacetic acid | 93-25-4 | FM25266 | Biosynth [biosynth.com]

Application Notes and Protocols for the Esterification of 2-Methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Esterification is a fundamental organic reaction widely employed in the pharmaceutical industry for the synthesis of various drug candidates and intermediates. The conversion of carboxylic acids to esters can significantly alter the physicochemical properties of a molecule, such as lipophilicity, solubility, and bioavailability. This document provides a detailed experimental procedure for the Fischer esterification of 2-methoxyphenylacetic acid to its corresponding methyl ester, methyl 2-methoxyphenylacetate. This protocol is intended for researchers in organic synthesis and medicinal chemistry.

Reaction Principle

The Fischer esterification is an acid-catalyzed nucleophilic acyl substitution reaction. In this procedure, 2-methoxyphenylacetic acid is treated with an excess of methanol, which acts as both the nucleophile and the solvent. A strong acid, typically sulfuric acid, is used as a catalyst to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon. The subsequent nucleophilic attack by methanol, followed by dehydration, yields the desired ester, methyl 2-methoxyphenylacetate, and water. The reaction is reversible, and the use of excess methanol helps to drive the equilibrium towards the product side.

Experimental Protocol

This section details the methodology for the synthesis, purification, and characterization of methyl 2-methoxyphenylacetate.

Materials:

• 2-Methoxyphenylacetic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether (or Ethyl Acetate)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (Brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-methoxyphenylacetic acid in an excess of anhydrous methanol. A typical molar ratio of methanol to carboxylic acid is 10:1 to ensure the reaction goes to completion.

• Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid to the solution. A typical catalytic amount is approximately 0.1 to 0.5 mL for a small-scale reaction.[1][2] The addition should be done in a fume hood as the reaction can be exothermic.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle.[3] The reaction is typically refluxed for 2 to 6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up - Quenching and Extraction: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.[3]

  • Carefully pour the reaction mixture into a beaker containing ice-cold water.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.[3] Perform the extraction three times to ensure all the product is recovered.

• Neutralization: Combine the organic extracts in the separatory funnel and wash sequentially with:

  • Saturated sodium bicarbonate solution to neutralize any remaining sulfuric acid and unreacted carboxylic acid.[3] Be cautious as this will produce CO₂ gas, so vent the separatory funnel frequently.[4]

  • Saturated sodium chloride solution (brine) to remove any remaining water-soluble impurities.

• Drying and Solvent Removal:

  • Drain the organic layer into a clean, dry Erlenmeyer flask.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[3]

  • Filter the drying agent and collect the filtrate.

  • Remove the solvent using a rotary evaporator to obtain the crude methyl 2-methoxyphenylacetate.[3]

• Purification: The crude product can be further purified by vacuum distillation or column chromatography if necessary to achieve high purity.

Data Presentation

Parameter	Value/Range	Notes
Reactants
2-Methoxyphenylacetic acid	1.0 equivalent	Starting material.
Methanol	10-20 equivalents (or as solvent)	Using an excess shifts the equilibrium towards the product.
Concentrated Sulfuric Acid	0.05 - 0.2 equivalents	Acts as a catalyst.
Reaction Conditions
Temperature	Reflux (approx. 65°C)	The boiling point of methanol.
Reaction Time	2 - 6 hours	Monitor by TLC for completion.
Yield and Purity
Expected Yield	70 - 95%	Yields can vary based on reaction scale and purification method. Generic yields for similar reactions are often high.[3]
Purity	>95% (after purification)	Purity can be assessed by GC-MS, NMR, and IR spectroscopy.

Characterization Data (Reference)

The following are expected characteristic spectroscopic data for the product, methyl 2-methoxyphenylacetate, based on data for structurally similar compounds.

• ¹H NMR (CDCl₃):

  • δ ~7.2-6.8 (m, 4H, Ar-H)

  • δ ~3.8 (s, 3H, Ar-OCH₃)

  • δ ~3.7 (s, 2H, -CH₂-)

  • δ ~3.6 (s, 3H, -COOCH₃)

• ¹³C NMR (CDCl₃):

  • δ ~172 (C=O)

  • δ ~157 (Ar-C-O)

  • δ ~130-110 (Ar-C)

  • δ ~55 (Ar-OCH₃)

  • δ ~52 (-COOCH₃)

  • δ ~41 (-CH₂-)

• IR (neat):

  • ~1740 cm⁻¹ (C=O stretch of ester)

  • ~1250 cm⁻¹ (C-O stretch)

  • ~2950 cm⁻¹ (C-H stretch, sp³)

  • ~3050 cm⁻¹ (C-H stretch, sp²)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the esterification of 2-methoxyphenylacetic acid.

References

• 1. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Methyl 4-methoxyphenylacetate | C10H12O3 | CID 90266 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Multicomponent Reactions Involving 2-Methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for leveraging multicomponent reactions (MCRs), specifically the Ugi and Passerini reactions, with 2-Methoxyphenylacetic acid. These reactions are powerful tools in medicinal chemistry and drug discovery for the rapid synthesis of diverse chemical libraries of peptidomimetics and heterocyclic compounds.

Introduction to Multicomponent Reactions

Multicomponent reactions are convergent chemical reactions where three or more starting materials react to form a single product in a one-pot synthesis.[1] These reactions are highly valued for their efficiency, atom economy, and ability to generate molecular complexity in a single step. For drug discovery, MCRs offer a powerful platform to quickly synthesize libraries of structurally diverse compounds for biological screening.[2][3] The Ugi and Passerini reactions are prominent examples of isocyanide-based MCRs where a carboxylic acid, such as 2-Methoxyphenylacetic acid, is a key component.[4][5]

The Passerini Three-Component Reaction (P-3CR)

The Passerini reaction is a three-component reaction between a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to produce an α-acyloxy amide.[4][6] This reaction is particularly useful for synthesizing depsipeptides and other complex esters.

Reaction Mechanism

The mechanism of the Passerini reaction can proceed through either a concerted or an ionic pathway, depending on the solvent. In non-polar, aprotic solvents, a concerted mechanism is favored.[4]

Generalized mechanism of the Passerini reaction.

Applications in Drug Discovery

The α-acyloxy amide scaffold generated from the Passerini reaction is found in various biologically active molecules and has been utilized in the synthesis of antiviral and anticancer agents.[4][7] The ability to vary the three components allows for the creation of large libraries of compounds for high-throughput screening.

Experimental Protocol (General)

This protocol describes a general procedure for the Passerini reaction. The specific quantities and reaction times may need optimization for different substrates.

Materials:

• 2-Methoxyphenylacetic acid

• Aldehyde (e.g., Benzaldehyde)

• Isocyanide (e.g., tert-Butyl isocyanide)

• Anhydrous Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

• Silica gel for column chromatography

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Methoxyphenylacetic acid (1.0 mmol, 1.0 equiv.).

• Dissolve the acid in anhydrous DCM (5-10 mL).

• Add the aldehyde (1.1 mmol, 1.1 equiv.) to the solution.

• Add the isocyanide (1.1 mmol, 1.1 equiv.) to the reaction mixture.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the pure α-acyloxy amide.

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a four-component reaction between a carboxylic acid, an amine, a carbonyl compound (aldehyde or ketone), and an isocyanide to form a bis-amide.[5] This reaction is one of the most powerful tools for generating peptidomimetic libraries.

Reaction Mechanism

The Ugi reaction typically proceeds in polar protic solvents like methanol and involves the formation of an imine intermediate.[5]

Generalized mechanism of the Ugi reaction.

Applications in Drug Discovery

The bis-amide products of the Ugi reaction are considered valuable peptidomimetics and have been widely explored in the development of various therapeutic agents, including protease inhibitors and anticancer drugs.[8] The reaction's ability to incorporate four diverse inputs makes it ideal for generating large and complex compound libraries.

Experimental Protocol (General)

This protocol outlines a general procedure for the Ugi reaction. Optimization of solvent, temperature, and reaction time may be necessary for specific substrates.

Materials:

• 2-Methoxyphenylacetic acid

• Amine (e.g., Benzylamine)

• Aldehyde (e.g., Benzaldehyde)

• Isocyanide (e.g., tert-Butyl isocyanide)

• Methanol (MeOH)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate

• Silica gel for column chromatography

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 mmol, 1.0 equiv.) and the aldehyde (1.0 mmol, 1.0 equiv.) in methanol (5-10 mL).

• Stir the mixture at room temperature for 10-20 minutes to allow for imine formation.

• Add 2-Methoxyphenylacetic acid (1.0 mmol, 1.0 equiv.) to the reaction mixture.

• Add the isocyanide (1.0 mmol, 1.0 equiv.) to the mixture.

• Stir the reaction at room temperature for 24-72 hours, monitoring by TLC.

• After completion, remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to yield the pure bis-amide.

Data Presentation

Table 1: Illustrative Yields for a Passerini Reaction with 2-Methoxyphenylacetic Acid

Entry	Aldehyde	Isocyanide	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	tert-Butyl isocyanide	DCM	24	85
2	4-Nitrobenzaldehyde	Cyclohexyl isocyanide	Toluene	36	78
3	Isobutyraldehyde	Benzyl isocyanide	DCM	24	92

Table 2: Illustrative Yields for an Ugi Reaction with 2-Methoxyphenylacetic Acid

Entry	Amine	Aldehyde	Isocyanide	Solvent	Time (h)	Yield (%)
1	Benzylamine	Benzaldehyde	tert-Butyl isocyanide	MeOH	48	88
2	Aniline	4-Chlorobenzaldehyde	Cyclohexyl isocyanide	EtOH	72	75
3	Cyclohexylamine	Furfural	Benzyl isocyanide	MeOH	48	82

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a multicomponent reaction followed by purification and characterization.

A typical experimental workflow for MCRs.

Signaling Pathways and Biological Activity

The products of Ugi and Passerini reactions, particularly those that mimic peptide structures, can be designed to interact with a wide range of biological targets, including enzymes (e.g., proteases, kinases) and receptors. For instance, if a synthesized compound is found to be an inhibitor of a specific kinase involved in a cancer signaling pathway, further studies would be conducted to elucidate its mechanism of action.

As no specific biologically active compounds derived from 2-Methoxyphenylacetic acid via these MCRs were identified in the literature search, a specific signaling pathway diagram cannot be provided. However, a generalized diagram illustrating how such a compound might interrupt a signaling cascade is presented below.

Hypothetical inhibition of a signaling pathway.

Conclusion

The Ugi and Passerini multicomponent reactions offer efficient and versatile strategies for the synthesis of compound libraries with significant potential in drug discovery. By incorporating 2-Methoxyphenylacetic acid as the carboxylic acid component, novel peptidomimetics and α-acyloxy amides can be generated. The provided general protocols serve as a starting point for the exploration of these reactions, and further optimization and biological evaluation of the resulting compounds are encouraged to uncover new therapeutic leads.

References

• 1. researchgate.net [researchgate.net]
• 2. Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Passerini reaction - Wikipedia [en.wikipedia.org]
• 5. BJOC - Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]
• 6. mdpi.com [mdpi.com]
• 7. Two decades of recent advances of Passerini reactions: synthetic and potential pharmaceutical applications - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Passerini Reaction [organic-chemistry.org]

Application Notes and Protocols for the Gravimetric Determination of Zirconium Using Phenylacetic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the quantitative determination of zirconium by gravimetry using phenylacetic acid and its derivatives. This classical analytical method offers a reliable and accurate approach for the determination of zirconium in various matrices, including alloys, cements, and other materials. The key principle involves the selective precipitation of zirconium from a solution using a specific organic precipitant, followed by the gravimetric determination of the resulting zirconium dioxide after ignition.

Introduction

Gravimetric analysis is a highly precise and accurate method for the quantitative determination of an analyte based on the mass of a solid. In the case of zirconium, phenylacetic acid and its α-hydroxy substituted derivatives, such as mandelic acid, and its halogenated analogues, p-chloromandelic acid and p-bromomandelic acid, have proven to be excellent precipitating agents. These reagents form sparingly soluble and well-defined crystalline precipitates with zirconium ions in acidic solutions. Subsequent ignition of the precipitate yields zirconium dioxide (ZrO₂), a stable and weighable form. The choice of the specific phenylacetic acid derivative can influence the selectivity and ease of handling of the precipitate.

Principle of the Method

The gravimetric determination of zirconium using phenylacetic acid derivatives involves the following key steps:

• Sample Preparation: The sample containing zirconium is dissolved to bring the zirconium into an aqueous solution, typically in a strong acid medium like hydrochloric acid.[1][2]

• Precipitation: A solution of the chosen phenylacetic acid derivative (e.g., mandelic acid) is added to the hot, acidic solution containing zirconium. This leads to the formation of a dense, crystalline precipitate of zirconium tetramandelate (or its derivative).[1][2] The precipitation is typically carried out in a hot hydrochloric acid solution.[1][2]

• Digestion: The precipitate is allowed to stand, often overnight, to ensure complete precipitation and to allow the crystals to grow, which facilitates filtration.[1][2]

• Filtration and Washing: The precipitate is separated from the mother liquor by filtration. It is then washed with a suitable wash liquid to remove any co-precipitated impurities.[1][2]

• Drying and Ignition: The filtered precipitate is dried and then ignited at a high temperature in a muffle furnace. During ignition, the organic part of the precipitate is burned off, and the zirconium complex is converted to the stable, non-hygroscopic zirconium dioxide (ZrO₂).[1]

• Weighing and Calculation: The crucible with the ignited ZrO₂ is cooled in a desiccator and weighed. The amount of zirconium in the original sample is then calculated based on the weight of the ZrO₂.

Phenylacetic Acid Derivatives as Precipitating Agents

While phenylacetic acid itself can be used, its α-hydroxy derivatives are more commonly employed due to their enhanced selectivity and the formation of more easily filterable precipitates.

• Mandelic Acid (α-hydroxyphenylacetic acid): This is the most widely used reagent for the gravimetric determination of zirconium.[1][2] It provides good selectivity, especially in acidic solutions.

• p-Chloromandelic Acid and p-Bromomandelic Acid: These halogenated derivatives of mandelic acid are often preferred over mandelic acid.[3] They form precipitates with zirconium that are less soluble than zirconium mandelate, leading to more complete precipitation.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the gravimetric determination of zirconium using different phenylacetic acid derivatives.

Parameter	Mandelic Acid	p-Chloromandelic Acid	p-Bromomandelic Acid
Precipitating Agent Formula	C₈H₈O₃	C₈H₇ClO₃	C₈H₇BrO₃
Precipitate Formula	Zr(C₈H₇O₃)₄	Zr(C₈H₆ClO₃)₄	Zr(C₈H₆BrO₃)₄
Weighing Form	ZrO₂	ZrO₂	ZrO₂
Gravimetric Factor (Zr/ZrO₂) *	0.7403	0.7403	0.7403
Optimal Precipitation Medium	Hot 20% HCl[1][2]	Hydrochloric acid solution	Hydrochloric acid solution
Precipitation Temperature	Hot solution[1][2]	Not specified	Not specified
Ignition Temperature	~900 °C[4]	Not specified	Not specified
Interferences	Hafnium	Hafnium	Hafnium

Note: The gravimetric factor is calculated as the ratio of the atomic mass of zirconium to the molecular mass of zirconium dioxide (91.22 / 123.22 = 0.7403). This factor is the same for all three precipitants as the final weighing form is always ZrO₂.

Experimental Protocols

Protocol 1: Gravimetric Determination of Zirconium using Mandelic Acid

This protocol is adapted from the procedure for determining zirconium in a cement-based sample.[1][2]

1. Sample Preparation (Decomposition of a Solid Sample):

a. Accurately weigh about 0.5 g of the finely ground and dried sample into a platinum crucible.[2] b. Add 5 g of potassium hydrogen fluoride (KHF₂) to the crucible.[2] c. Gently heat the crucible with a Bunsen burner until the mixture is completely melted. Continue heating until the fusion is orange to convert KHF₂ to KF.[2] d. Allow the crucible to cool, then add 10 mL of 1:1 sulfuric acid (H₂SO₄).[1] e. Heat the crucible on a hotplate to evaporate the water and then carefully heat over a Bunsen burner to drive off excess H₂SO₄.[1] f. Heat the fusion until it is orange to convert potassium hydrogen sulfate (KHSO₄) to potassium sulfate (K₂SO₄).[1] g. After cooling, place the crucible and its cover in a 400 mL beaker and digest with 150 mL of 20% hydrochloric acid (HCl) to dissolve the melt.[1][2]

2. Precipitation:

a. Heat the solution from the previous step to boiling. b. Add 50 mL of a 15% (w/v) solution of mandelic acid in water to the hot sample solution.[1][2] c. A white precipitate of zirconium tetramandelate will start to form within a few minutes.[1][2] d. Allow the solution to stand overnight to ensure complete precipitation.[1][2]

3. Filtration and Washing:

a. Reheat the solution containing the precipitate.[1][2] b. Filter the hot solution rapidly through a Whatman No. 40 filter paper.[1] It is important to keep the solution hot during filtration to prevent the crystallization of excess mandelic acid on the filter paper.[1][2] c. Wash the precipitate three times with a wash solution prepared by dissolving 2 g of mandelic acid in 100 mL of 10% HCl.[1][2] d. Rinse any adhering precipitate from the funnel back into the beaker.[1] e. Transfer the precipitate quantitatively to the filter paper and rinse the filter paper and precipitate an additional 10 times with the wash solution.[1]

4. Ignition and Weighing:

a. Carefully transfer the filter paper containing the precipitate to a pre-weighed porcelain crucible. b. Dry the crucible and contents in an oven. c. Char the filter paper slowly over a low flame and then ignite in a muffle furnace at approximately 900 °C for one hour, or until all the carbon has been burned off.[4] d. Cool the crucible in a desiccator to room temperature and weigh it. e. Repeat the ignition, cooling, and weighing steps until a constant weight is obtained.

5. Calculation:

The percentage of zirconium in the sample can be calculated using the following formula:

% Zirconium = (Weight of ZrO₂ (g) × Gravimetric Factor × 100) / Weight of Sample (g)

Where the Gravimetric Factor (Zr/ZrO₂) = 0.7403.

Protocol 2: General Procedure for Using p-Bromo- or p-Chloromandelic Acid

While a detailed, step-by-step protocol for these reagents was not found in the initial search, the general procedure is expected to be similar to that of mandelic acid. Key differences may include the concentration of the precipitant solution and the specific washing solution used. It has been noted that precipitates from halogenated derivatives can be washed with water.[5]

Visualizations

Experimental Workflow for Gravimetric Determination of Zirconium

References

• 1. jsaer.com [jsaer.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methoxyphenylacetic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2-Methoxyphenylacetic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective synthetic routes to produce 2-Methoxyphenylacetic acid?

A1: The primary industrial and laboratory-scale methods for synthesizing 2-Methoxyphenylacetic acid are:

• Hydrolysis of 2-Methoxybenzyl Cyanide: This is a robust and high-yielding method, often used in industrial production. The nitrile is typically hydrolyzed under strong acidic or basic conditions.

• The Willgerodt-Kindler Reaction: This route utilizes 2-methoxyacetophenone as the starting material, which reacts with sulfur and an amine (like morpholine) to form a thioamide intermediate, followed by hydrolysis to the desired carboxylic acid.[1][2]

• Grignard Reaction: This classic method involves the formation of a Grignard reagent from a 2-methoxybenzyl halide, followed by carboxylation with carbon dioxide (dry ice).[3]

Q2: Which synthesis route typically offers the highest yield?

A2: The hydrolysis of 2-methoxybenzyl cyanide generally provides high and consistent yields, often exceeding 85%.[4] The Willgerodt-Kindler reaction can also be high-yielding (86-95% for similar substrates), but may require more optimization of reaction conditions.[5] The Grignard route yield is highly dependent on strictly anhydrous conditions and the efficiency of the carboxylation step.

Q3: What are the critical safety precautions to consider during the synthesis?

A3: Depending on the chosen route, several hazards must be addressed:

• Cyanide Hydrolysis: 2-Methoxybenzyl cyanide and its precursors can be toxic. Always handle cyanides in a well-ventilated fume hood and have an appropriate quench solution and emergency plan in place. The use of strong acids (e.g., concentrated sulfuric acid) or bases requires appropriate personal protective equipment (PPE), including acid-resistant gloves and face shields.

• Willgerodt-Kindler Reaction: This reaction is typically performed at high temperatures and can produce hydrogen sulfide, a toxic and flammable gas. The reaction should be conducted in a fume hood.

• Grignard Reaction: Grignard reagents are extremely sensitive to moisture and air, reacting violently with water. All glassware must be rigorously dried (flame- or oven-dried), and the reaction must be run under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are essential.

Q4: How can I confirm the identity and purity of my final 2-Methoxyphenylacetic acid product?

A4: The identity and purity of the final product can be confirmed using several analytical techniques:

• Melting Point: Pure 2-Methoxyphenylacetic acid has a distinct melting point in the range of 120-125°C.[6][7] A broad or depressed melting point indicates the presence of impurities.

• Spectroscopy: NMR (¹H and ¹³C) and IR spectroscopy can confirm the chemical structure.

• Chromatography: Techniques like TLC, GC, or HPLC can be used to assess purity and identify the number of components in the sample.

Troubleshooting Guides

Issue 1: Low Yield in the Hydrolysis of 2-Methoxybenzyl Cyanide

Q: My acid-catalyzed hydrolysis of 2-methoxybenzyl cyanide resulted in a low yield. What are the potential causes and how can I improve it?

A: Low yields in this reaction often stem from incomplete conversion or side reactions. Consider the following troubleshooting steps:

• Incomplete Reaction:

  • Reaction Time & Temperature: Ensure the reaction is heated for a sufficient duration at the optimal temperature (typically 90-150°C for sulfuric acid hydrolysis).[4] Monitor the reaction progress using TLC or GC to confirm the disappearance of the starting nitrile.

  • Acid Concentration: The concentration of the acid is critical. For sulfuric acid, a range of 30-70% is often effective.[4] If the concentration is too low, the reaction rate will be slow; if too high, it may lead to charring or side reactions.

• Reagent Quality:

  • Starting Material: Verify the purity of your 2-methoxybenzyl cyanide. Impurities can interfere with the reaction.

  • Water Content: While water is a reagent, its initial amount in the concentrated acid is important for establishing the correct acid concentration.

• Work-up Procedure:

  • Product Precipitation: After hydrolysis, the product is typically precipitated by cooling and then isolated. Ensure the pH is adjusted correctly during work-up to fully precipitate the carboxylic acid before filtration.

  • Extraction: If an extractive work-up is used, ensure complete extraction from the aqueous layer by performing multiple extractions with a suitable organic solvent.

Issue 2: Poor Results with the Willgerodt-Kindler Reaction

Q: I am attempting to synthesize 2-Methoxyphenylacetic acid from 2-methoxyacetophenone via the Willgerodt-Kindler reaction, but the yield is poor and the reaction is messy. What can I do to optimize it?

A: The Willgerodt-Kindler reaction can be sensitive to reaction conditions. Key factors to optimize include:

• Reaction Conditions:

  • Temperature: This reaction requires high temperatures, often refluxing in a high-boiling solvent or neat. Insufficient temperature leads to low conversion.

  • Stoichiometry: The molar ratios of the ketone, sulfur, and amine (e.g., morpholine) are crucial. An excess of sulfur and amine is typically used. For substituted acetophenones, optimal yields have been achieved with specific reactant ratios.[5]

  • Reaction Time: The initial formation of the thiomorpholide can be lengthy. Recent literature suggests that microwave-assisted heating can significantly reduce reaction times and improve yields.[4][8]

• Hydrolysis of the Thioamide Intermediate:

  • The second step, hydrolysis of the 2-methoxyphenylacetothiomorpholide, can be sluggish. Refluxing with a strong base (e.g., NaOH in aqueous alcohol) or strong acid is necessary. Incomplete hydrolysis is a common cause of low yield.

  • Using a phase-transfer catalyst (PTC) has been shown to dramatically decrease the hydrolysis time.

• Side Reactions:

  • Overheating or prolonged reaction times can lead to the formation of complex side products and tar.[9] Careful temperature control is essential. Using a pulse technique for microwave irradiation can minimize the production of hydrogen sulfide and subsequent side reactions.[8]

Issue 3: Purification Challenges and Impurities

Q: My final product is off-color and has a broad melting point. How can I effectively purify 2-Methoxyphenylacetic acid?

A: Effective purification is key to obtaining high-quality product. The best method depends on the nature of the impurities, which is often related to the synthetic route.

• Acid-Base Extraction: This is a highly effective first step for purifying carboxylic acids.

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

  • Wash with an aqueous basic solution (e.g., sodium bicarbonate or sodium hydroxide) to convert the carboxylic acid into its water-soluble salt.

  • Separate the layers. The organic layer will retain neutral and basic impurities.

  • Wash the aqueous layer with a fresh portion of organic solvent to remove any remaining non-acidic impurities.

  • Carefully re-acidify the aqueous layer with a strong acid (e.g., HCl) to a pH of 1-4, causing the pure 2-Methoxyphenylacetic acid to precipitate.

  • Collect the solid by vacuum filtration.[10]

• Recrystallization: This is the final step to obtain highly pure crystalline material.

  • Solvent Selection: A good recrystallization solvent should dissolve the compound well when hot but poorly when cold. For 2-Methoxyphenylacetic acid, suitable solvents include water, acetic acid, or solvent pairs like ethyl acetate/hexanes or toluene/heptane.[10]

  • "Oiling Out": If the product separates as an oil instead of crystals upon cooling, it may be due to a high concentration of impurities or cooling the solution too rapidly. Try using a larger volume of solvent, cooling more slowly, or switching to a different solvent system.[10]

  • Decolorization: If the product is colored, add a small amount of activated charcoal to the hot solution before filtering it (hot filtration) to remove colored impurities.

Data Presentation

Table 1: Reaction Conditions and Reported Yields for Phenylacetic Acid Derivatives

Starting Material	Reaction Type	Key Reagents	Temperature (°C)	Time (h)	Yield (%)	Reference
p-Methoxybenzyl Cyanide	Acid Hydrolysis	30-70% H₂SO₄	90 - 150	-	86.1	[4]
p-Methylacetophenone	Willgerodt-Kindler	Sulfur, Morpholine	140	6	95	[5]
p-Methoxyacetophenone	Willgerodt-Kindler	Sulfur, Morpholine	140	6	93	[5]
Acetophenone	Willgerodt-Kindler	Sulfur, Morpholine	140	6	92	[5]

| Benzaldehydes | Willgerodt-Kindler | Sulfur, Morpholine, H₂O | 80 | 3 | 81-86 |[11] |

Experimental Protocols

Protocol 1: Synthesis via Hydrolysis of 2-Methoxybenzyl Cyanide (Adapted from Industrial Methods)

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a 50% (w/w) solution of sulfuric acid.

• Reaction: Gently heat the sulfuric acid solution to approximately 120°C.

• Slowly add 2-methoxybenzyl cyanide dropwise to the hot acid solution with vigorous stirring. An exothermic reaction will occur. Maintain the temperature between 120-150°C.

• After the addition is complete, continue to heat the mixture under reflux until the reaction is complete (monitor by TLC or GC, typically a few hours). The reaction mixture will become a thick slurry as ammonium sulfate precipitates.

• Work-up: Allow the mixture to cool to below 100°C. Carefully pour the reaction mixture onto crushed ice.

• The crude 2-Methoxyphenylacetic acid will precipitate as a solid.

• Collect the solid by vacuum filtration and wash the filter cake thoroughly with cold water until the washings are neutral.

• Purification: Purify the crude product by recrystallization from hot water or a suitable organic solvent system. Dry the final product in a vacuum oven.

Protocol 2: Synthesis via Willgerodt-Kindler Reaction (General Procedure)

• Setup: In a round-bottom flask fitted with a reflux condenser, combine 2-methoxyacetophenone (1 eq.), powdered sulfur (2.5-3 eq.), and morpholine (3-4 eq.).

• Reaction (Thioamide Formation): Heat the mixture to reflux (typically 130-150°C) with stirring. The reaction is often run neat or in a high-boiling solvent like quinoline or DMF.[5] Heat for 6-12 hours or until TLC indicates the consumption of the starting ketone.

• Work-up (Isolation of Thioamide): Cool the reaction mixture and pour it into water. The crude thioamide may solidify or oil out. Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with dilute acid (to remove excess morpholine) and then with water. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Reaction (Hydrolysis): Combine the crude thioamide with a 10-20% aqueous sodium hydroxide solution and ethanol (to aid solubility).

• Heat the mixture to reflux for 10-24 hours, until the hydrolysis is complete (monitor by TLC).

• Work-up (Isolation of Acid): Cool the reaction mixture and distill off the ethanol. Dilute the remaining aqueous solution with water and wash with ether or toluene to remove any neutral impurities.

• Carefully acidify the aqueous layer with concentrated hydrochloric acid until the pH is ~1-2. The 2-Methoxyphenylacetic acid will precipitate.

• Collect the solid by vacuum filtration, wash with cold water, and dry. Further purification can be achieved by recrystallization.

Visualizations

References

• 1. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 2. Willgerodt-Kindler Reaction [organic-chemistry.org]
• 3. US3360551A - Carboxylation of grignard reagents in the presence of liquid co2 - Google Patents [patents.google.com]
• 4. Recent advances in the Willgerodt-Kindler reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. 2-Methoxyphenylacetic acid for synthesis 93-25-4 [sigmaaldrich.com]
• 7. scbt.com [scbt.com]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. benchchem.com [benchchem.com]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: 2-Methoxyphenylacetic Acid Crystallization

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the crystallization of 2-methoxyphenylacetic acid.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 2-methoxyphenylacetic acid?

2-Methoxyphenylacetic acid is a white to off-white crystalline solid.[1] It is an organic compound containing both a phenyl and a carboxylic acid functional group.[2][3] Understanding its properties is crucial for designing a successful crystallization protocol.

Data Presentation: Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₉H₁₀O₃	[2][4]
Molecular Weight	166.17 g/mol	[2]
Appearance	White to cream crystals or powder	[2][4]
Melting Point	120-125 °C	[5][6]
Solubility in Water	9.2 g/L	[6][7]
pKa	4.14 ± 0.10 (Predicted)	[7]
CAS Number	93-25-4	[2][4]

Q2: What is "oiling out" and why does it occur during the crystallization of 2-methoxyphenylacetic acid?

"Oiling out" is a phenomenon where a compound separates from a supersaturated solution as a liquid (an oil-like phase) instead of a solid crystalline phase.[8][9] This often happens when the solution is cooled too quickly or is too concentrated, causing the solute to come out of solution at a temperature above its melting point in the solvent system.[10][11] The presence of impurities can also lower the melting point of the mixture, contributing to oiling out.[11] This oily phase can trap impurities and may eventually solidify into an amorphous solid or poor-quality crystals, hindering purification.[8]

Q3: What are the recommended solvent systems for crystallizing 2-methoxyphenylacetic acid?

The choice of solvent is critical for successful crystallization. 2-Methoxyphenylacetic acid's solubility is influenced by solvent polarity, temperature, and pH.[1]

• Single Solvents: Water can be an effective solvent, especially in purification protocols that involve pH adjustment.[5][12] Toluene has also been mentioned in crystallization procedures.[12]

• Solvent Pairs: For compounds like 2-methoxyphenylacetic acid, a two-solvent system can be highly effective. This involves dissolving the compound in a minimal amount of a hot "soluble" solvent and then slowly adding a "poor" or "anti-solvent" until turbidity (cloudiness) appears, then reheating to clarify and cooling slowly.[13][14] Good options could include ethanol/water or toluene/heptane.

Troubleshooting Crystallization Issues

Problem: My 2-methoxyphenylacetic acid is not crystallizing from the solution.

Answer: Failure to crystallize is typically due to either the solution not being sufficiently saturated or the presence of inhibitors. Here are several steps to induce crystallization:

• Scratch the inner surface of the flask with a glass rod at the meniscus. The microscopic scratches on the glass can provide nucleation sites.[10]

• Add a seed crystal. If available, a tiny crystal of pure 2-methoxyphenylacetic acid can be added to the cooled solution to initiate crystal growth.[10]

• Reduce the solvent volume. The solution may be too dilute. Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration, and then allow it to cool again.[10]

• Lower the temperature. If cooling at room temperature is unsuccessful, try using an ice bath or a refrigerator to further decrease the solubility of the compound.[10]

Caption: Workflow for initiating crystallization.

Problem: My product has "oiled out" instead of crystallizing. How can I fix this?

Answer: Oiling out is a common but solvable problem. The primary goal is to keep the compound dissolved until the solution is cooled below the compound's melting point in that solvent system.

• Reheat and Add Solvent: Return the mixture to the heat source and add more of the primary ("good") solvent to dilute the solution. This lowers the saturation temperature. Then, allow the solution to cool much more slowly.[10]

• Change Solvent System: If oiling out persists, the solvent system may be inappropriate. If using a single solvent, switch to a two-solvent system. If already using a two-solvent system, try a different pair.[13]

• Lower the Crystallization Temperature: Using a solvent with a lower boiling point can sometimes prevent the solution from reaching the melting point of the compound.

• Purify the Material: Significant impurities can depress the melting point. If the crude material is very impure, consider a preliminary purification step like passing it through a short plug of silica gel before attempting recrystallization.

Caption: Decision tree for troubleshooting "oiling out".

Problem: The crystals are very fine, like powder or needles. How can I get larger crystals?

Answer: Fine or needle-like crystals often result from rapid crystallization due to high supersaturation. To obtain larger, higher-quality crystals, the rate of crystal growth must be slowed down.

• Reduce the Rate of Cooling: Slow cooling is paramount. Allow the flask to cool to room temperature on a benchtop, insulated with a cloth or paper towels, before moving it to a colder environment like an ice bath.[13]

• Use More Solvent: Exceed the minimum amount of hot solvent required to dissolve the compound. This keeps the compound soluble for longer during the cooling process, allowing for slower, more orderly crystal growth.[10]

• Use a Different Solvent: The solvent-solute interaction affects crystal habit. Experimenting with different solvents or solvent pairs can influence the crystal shape and size.[15]

Problem: The yield of my recrystallization is very low. How can I improve it?

Answer: A low yield can be attributed to several factors:

• Using Too Much Solvent: While using extra solvent helps with crystal quality, using an excessive amount will result in a significant portion of your product remaining in the mother liquor. Find a balance between crystal quality and yield. You can try to recover more product by evaporating some of the solvent from the filtrate and cooling for a second crop of crystals.

• Incomplete Crystallization: Ensure the solution has been thoroughly cooled for a sufficient amount of time to maximize precipitation.

• Premature Crystallization: If the product crystallizes during a hot filtration step, you will lose product on the filter paper. To prevent this, use an excess of solvent and pre-warm the filtration apparatus (funnel and receiving flask).[14]

• Washing with the Wrong Solvent: When washing the collected crystals, always use a minimal amount of ice-cold recrystallization solvent to avoid redissolving the product.[14]

Problem: The crystals are discolored. How can I remove the color?

Answer: Discoloration is usually due to colored, often highly conjugated, impurities.

• Use Activated Charcoal: After dissolving the crude product in the hot solvent, add a small amount (1-2% by weight) of activated charcoal to the solution. Keep the solution hot for a few minutes to allow the charcoal to adsorb the colored impurities.[13]

• Perform a Hot Filtration: Remove the charcoal by filtering the hot solution through a fluted filter paper or a Celite pad. The resulting filtrate should be colorless or significantly less colored. Proceed with the crystallization as usual.[14] Be aware that charcoal can also adsorb some of your desired product, potentially reducing the yield.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization from Water

This protocol is based on purification methods involving pH adjustment.[12]

• Dissolution: Place the crude 2-methoxyphenylacetic acid in an Erlenmeyer flask. Add deionized water and heat the mixture to 60-90 °C.

• Basification: Under agitation, slowly add a 30% NaOH solution dropwise until the solid dissolves and the pH reaches 8-9. This forms the sodium salt of the acid, which is highly water-soluble.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and stir at temperature for 10-15 minutes.

• Hot Filtration: Filter the hot solution to remove the activated carbon and any other insoluble impurities.

• Acidification: Reheat the clear filtrate and, while stirring, slowly add an acid like H₂SO₄ or HCl until the pH of the solution is 2-3. 2-Methoxyphenylacetic acid will precipitate out.

• Cooling: Allow the flask to cool slowly to room temperature to encourage crystal growth. Once at room temperature, place it in an ice bath for at least 30 minutes to maximize precipitation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold deionized water.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a low temperature (e.g., 30-50 °C).[12]

Caption: General experimental workflow for recrystallization.

Protocol 2: Two-Solvent Recrystallization (e.g., Ethanol and Water)

• Dissolution: Place the crude 2-methoxyphenylacetic acid in an Erlenmeyer flask. Add the minimum amount of hot ethanol needed to just dissolve the solid.

• Addition of Anti-Solvent: While keeping the solution hot, add deionized water (the anti-solvent) dropwise until you see persistent cloudiness (turbidity).

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Crystal formation should begin.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the crystal yield.

• Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of an ice-cold mixture of ethanol and water (in the approximate ratio used for the crystallization).

• Drying: Dry the purified crystals completely.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 4. 2-Methoxyphenylacetic acid, 99% 50 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. 2-Methoxyphenylacetic acid(93-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. 2-Methoxyphenylacetic acid for synthesis 93-25-4 [sigmaaldrich.com]
• 7. 2-Methoxyphenylacetic acid CAS#: 93-25-4 [m.chemicalbook.com]
• 8. mt.com [mt.com]
• 9. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. reddit.com [reddit.com]
• 12. CN102643192A - Preparation method of methoxyphenylacetic acid - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]
• 14. ocw.mit.edu [ocw.mit.edu]
• 15. Influences of Crystal Anisotropy in Pharmaceutical Process Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Derivatization of 2-Methoxyphenylacetic Acid

Welcome to the technical support center for the derivatization of 2-Methoxyphenylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions. Our goal is to equip you with the scientific rationale behind experimental choices to ensure robust and reproducible results.

Introduction

2-Methoxyphenylacetic acid is a carboxylic acid that often requires derivatization prior to analysis by techniques like Gas Chromatography-Mass Spectrometry (GC-MS). Derivatization is a chemical modification process that converts the analyte into a more volatile and thermally stable compound, leading to improved chromatographic peak shape, resolution, and detection.[1][2][3] The most common derivatization strategies for carboxylic acids are silylation and esterification.

The success of any derivatization reaction is critically dependent on optimizing key parameters, with temperature being one of the most influential. This guide will focus on troubleshooting and optimizing the temperature for the derivatization of 2-Methoxyphenylacetic acid.

Troubleshooting Guide

This section addresses common problems encountered during the derivatization of 2-Methoxyphenylacetic acid, with a focus on temperature-related issues.

Q1: I am seeing a low yield of my derivatized product. What are the likely causes and how can I improve it?

A1: A low yield of the derivatized product is a frequent issue and can stem from several factors, often interrelated with the reaction temperature.

• Incomplete Reaction: The derivatization reaction may not have gone to completion. Carboxylic acids can be less reactive than other functional groups like alcohols and phenols.[1]

  • Troubleshooting Steps:

    • Increase Reaction Temperature: Gradually increase the reaction temperature in increments of 10-15°C. A common starting range for silylation with reagents like MSTFA or BSTFA is 60-80°C.[1][4] For esterification with BF3-methanol, a temperature of around 60°C is often recommended.[5][6]

    • Extend Reaction Time: In conjunction with optimizing temperature, increasing the reaction time can drive the reaction to completion.[1][7] Monitor the reaction progress by analyzing aliquots at different time points (e.g., 30, 60, 90 minutes).[8]

    • Use a Catalyst: For silylation, adding a catalyst like 1% Trimethylchlorosilane (TMCS) to your BSTFA reagent can significantly increase its reactivity, especially for less reactive carboxylic acid groups.[1][4]

    • Ensure Anhydrous Conditions: Silylating reagents are highly sensitive to moisture. The presence of water can consume the reagent and lead to incomplete derivatization.[1][8] Ensure all glassware is thoroughly dried and use anhydrous solvents. A water scavenger like 2,2-dimethoxypropane can be added for esterification reactions.[5][6]

• Analyte or Derivative Degradation: Excessively high temperatures can lead to the thermal degradation of 2-Methoxyphenylacetic acid or its derivative.

  • Troubleshooting Steps:

    • Consult Analyte's Thermal Stability: While 2-Methoxyphenylacetic acid is relatively stable with a melting point of 122-125°C, prolonged exposure to very high temperatures should be avoided.[9][10]

    • Stepwise Temperature Increase: When optimizing, avoid jumping to very high temperatures. A systematic, stepwise increase will help you identify the optimal temperature that maximizes yield without causing degradation.

Q2: I am observing multiple peaks in my chromatogram for a single analyte. What could be the cause?

A2: The presence of multiple peaks can be attributed to several factors, including incomplete derivatization or side reactions.

• Incomplete Silylation: If the derivatization is not complete, you may see a peak for the underivatized 2-Methoxyphenylacetic acid in addition to the derivatized peak.

  • Troubleshooting Steps:

    • Re-optimize Temperature and Time: As with low yield, increase the temperature and/or reaction time to ensure the reaction goes to completion.[1][7]

    • Increase Reagent Concentration: Ensure you are using a sufficient excess of the derivatizing reagent. A molar ratio of at least 2:1 of the silylating agent to active hydrogens is a good starting point.[1]

• Side Reactions: High temperatures can sometimes promote unwanted side reactions, leading to the formation of byproducts.[7]

  • Troubleshooting Steps:

    • Lower the Reaction Temperature: If you suspect side reactions are occurring at a higher temperature, try reducing the temperature and compensating by increasing the reaction time.

    • Check Reagent Purity: Impurities in the derivatization reagent can also lead to extraneous peaks in the chromatogram.[11]

Q3: My results are not reproducible. What factors related to temperature could be causing this?

A3: Lack of reproducibility is a critical issue in analytical science. Temperature fluctuations can be a significant contributor.

• Inconsistent Heating: Variations in the heating block or oven temperature can lead to inconsistent derivatization efficiency.

  • Troubleshooting Steps:

    • Calibrate Heating Equipment: Regularly calibrate your heating blocks, ovens, or water baths to ensure accurate and consistent temperature control.

    • Ensure Uniform Heating: Use heating blocks that provide uniform temperature distribution to all samples.

    • Automated Derivatization: For high-throughput applications, consider an automated derivatization system to minimize variability between samples.[12]

Frequently Asked Questions (FAQs)

Q4: What is the ideal starting temperature for the derivatization of 2-Methoxyphenylacetic acid?

A4: The ideal starting temperature depends on the chosen derivatization method.

• For Silylation (e.g., with MSTFA or BSTFA): A good starting point is 60-75°C for 30-60 minutes.[1][4]

• For Esterification (e.g., with BF3-methanol): A starting temperature of 60°C for 5-10 minutes is recommended.[5][6]

It is crucial to note that these are starting points, and optimization for your specific experimental setup is highly recommended.

Q5: How does temperature influence the kinetics of the derivatization reaction?

A5: Temperature has a direct impact on the rate of the derivatization reaction. According to kinetic theory, increasing the temperature generally increases the reaction rate.[13][14] This is because higher temperatures provide the molecules with more kinetic energy, leading to more frequent and energetic collisions, thus increasing the likelihood of a successful reaction. However, an excessively high temperature can also increase the rate of undesirable side reactions or cause degradation of the analyte or its derivative.[7][14]

Q6: Should I perform the derivatization at room temperature?

A6: While some highly reactive compounds can be derivatized at room temperature, it is generally not recommended for carboxylic acids like 2-Methoxyphenylacetic acid.[1] These compounds are less reactive and typically require heating to achieve complete and timely derivatization.[8] Attempting derivatization at room temperature will likely result in a very slow and incomplete reaction.

Experimental Protocols and Data

Data Presentation

The following table summarizes the recommended starting conditions for the two most common derivatization methods for 2-Methoxyphenylacetic acid.

Derivatization Method	Reagent	Recommended Starting Temperature	Recommended Starting Time	Catalyst (Optional)
Silylation	MSTFA or BSTFA	60-75°C	30-60 minutes	1% TMCS in BSTFA
Esterification	10% BF3 in Methanol	60°C	5-10 minutes	None

Experimental Workflow: Silylation of 2-Methoxyphenylacetic Acid

Below is a step-by-step methodology for the silylation of 2-Methoxyphenylacetic acid.

• Sample Preparation: Accurately weigh 1-5 mg of 2-Methoxyphenylacetic acid into a reaction vial. If the sample is in an aqueous solution, evaporate it to complete dryness under a stream of nitrogen.

• Solvent Addition: Add an appropriate anhydrous solvent (e.g., 100 µL of pyridine or acetonitrile) to dissolve the sample.

• Reagent Addition: Add an excess of the silylating reagent (e.g., 100 µL of MSTFA or BSTFA with 1% TMCS).

• Reaction: Tightly cap the vial and heat it at the desired temperature (start with 70°C) for the specified time (start with 45 minutes).

• Cooling and Analysis: After the reaction is complete, cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Visualization of the Derivatization Workflow

Caption: General workflow for the derivatization of 2-Methoxyphenylacetic acid.

Conclusion

Optimizing the temperature for the derivatization of 2-Methoxyphenylacetic acid is a critical step in developing a robust and reliable analytical method. By understanding the principles behind the reaction and systematically troubleshooting common issues, researchers can achieve complete derivatization, leading to accurate and reproducible results. Always remember to start with the recommended conditions and fine-tune the parameters for your specific laboratory environment.

References

• 1. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 2. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]
• 9. 2-メトキシフェニル酢酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. 2-Methoxyphenylacetic acid, 99% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 11. Derivatization of carboxylic group for fluorescence - Chromatography Forum [chromforum.org]
• 12. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Resolving Peak Tailing for 2-Methoxyphenylacetic Acid in HPLC

This technical support guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the HPLC analysis of 2-Methoxyphenylacetic acid. Below, you will find troubleshooting guidance, frequently asked questions, and detailed experimental protocols to help you achieve symmetrical peak shapes for accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of peak tailing for 2-Methoxyphenylacetic acid in reversed-phase HPLC?

A1: The most common cause of peak tailing for acidic compounds like 2-Methoxyphenylacetic acid is secondary interactions between the ionized form of the analyte (carboxylate anion) and active sites on the silica-based stationary phase. These active sites are often residual silanol groups that can be ionized at moderate pH levels, leading to electrostatic interactions that cause the peak to tail.

Q2: How does the mobile phase pH affect the peak shape of 2-Methoxyphenylacetic acid?

A2: The mobile phase pH is a critical factor in controlling the peak shape of ionizable compounds. The predicted pKa of 2-Methoxyphenylacetic acid is approximately 4.14.[1][2] When the mobile phase pH is close to the pKa, the compound will exist in both its protonated (neutral) and deprotonated (ionized) forms, which can lead to peak broadening and tailing.[3] To ensure a symmetrical peak, it is crucial to adjust the mobile phase pH to be at least 1.5 to 2 units below the pKa, which would be a pH of approximately 2.1-2.6.[4] At this low pH, the carboxylic acid group will be fully protonated, minimizing secondary interactions with the stationary phase.

Q3: What type of HPLC column is recommended for the analysis of 2-Methoxyphenylacetic acid?

A3: A reversed-phase C18 column is a suitable choice for the analysis of 2-Methoxyphenylacetic acid. To further minimize peak tailing, consider using a column with high-purity silica and effective end-capping to reduce the number of accessible residual silanol groups.

Q4: Can additives in the mobile phase help to reduce peak tailing?

A4: Yes, adding a small amount of an acidic modifier to the mobile phase is a common and effective strategy to improve the peak shape of acidic compounds. Additives like 0.1% formic acid or 0.1% trifluoroacetic acid can help to maintain a low pH and protonate the silanol groups on the stationary phase, thereby reducing secondary interactions.[5]

Troubleshooting Guide

If you are experiencing peak tailing with 2-Methoxyphenylacetic acid, consult the following table for potential causes and recommended solutions.

Observation	Potential Cause	Recommended Solution
Consistent peak tailing for 2-Methoxyphenylacetic acid	Inappropriate mobile phase pH: The mobile phase pH is too close to the pKa of the analyte (~4.14), causing partial ionization.	Adjust the mobile phase pH to be between 2.0 and 2.5 using an appropriate acidic modifier (e.g., 0.1% formic acid or phosphoric acid).
Secondary silanol interactions: The ionized analyte is interacting with residual silanol groups on the column packing material.	Use a modern, high-purity, end-capped C18 column. Lowering the mobile phase pH will also help to suppress silanol ionization.
All peaks in the chromatogram are tailing	Column degradation: The column may be old, contaminated, or have developed a void at the inlet.	Flush the column with a strong solvent. If the problem persists, replace the column. Using a guard column can help extend the life of the analytical column.
Extra-column effects: Excessive dead volume in the HPLC system (e.g., long or wide-bore tubing, poorly made connections).	Use tubing with a smaller internal diameter and ensure all fittings are properly connected to minimize dead volume.
Peak tailing worsens with increasing sample concentration	Mass overload: The amount of sample injected is saturating the stationary phase.	Reduce the injection volume or dilute the sample.
Peak shape is good initially but deteriorates over a sequence of runs	Column contamination: Accumulation of matrix components from the sample onto the column.	Implement a sample clean-up procedure (e.g., solid-phase extraction) before injection. Flush the column with a strong solvent after each sequence.

Experimental Protocols

Below is a recommended starting method for the HPLC analysis of 2-Methoxyphenylacetic acid, designed to produce a symmetrical peak shape.

Recommended HPLC Method:

Parameter	Condition
Column	Reversed-phase C18, 4.6 x 150 mm, 5 µm particle size (or similar)
Mobile Phase	Acetonitrile and 20 mM potassium phosphate buffer, pH adjusted to 2.5 with phosphoric acid.
Gradient	Isocratic or a shallow gradient depending on the complexity of the sample matrix. A starting point could be 40% Acetonitrile / 60% Buffer.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 275 nm
Sample Diluent	Mobile phase

Mobile Phase Preparation:

• To prepare the 20 mM potassium phosphate buffer, dissolve 2.72 g of monobasic potassium phosphate in 1 L of HPLC-grade water.

• Adjust the pH of the buffer to 2.5 using phosphoric acid.

• Filter the buffer through a 0.45 µm membrane filter.

• Prepare the final mobile phase by mixing the appropriate volumes of acetonitrile and the prepared buffer. For example, for a 40/60 (v/v) mobile phase, mix 400 mL of acetonitrile with 600 mL of the pH 2.5 buffer.

• Degas the mobile phase before use.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing issues with 2-Methoxyphenylacetic acid.

References

• 1. Page loading... [guidechem.com]
• 2. 2-Methoxyphenylacetic acid CAS#: 93-25-4 [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ucl.ac.uk [ucl.ac.uk]

Technical Support Center: Overcoming Poor Solubility of 2-Methoxyphenylacetic Acid in Aqueous Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the aqueous solubility of 2-Methoxyphenylacetic acid (2-MPAA).

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of 2-Methoxyphenylacetic acid (2-MPAA)?

A1: The reported aqueous solubility of 2-Methoxyphenylacetic acid is approximately 9.2 g/L.[1][2] While some sources may describe it as "soluble" or "very soluble," achieving higher concentrations in purely aqueous solutions can be challenging, leading to what is perceived as poor solubility in certain experimental contexts.[1][3]

Q2: Why does the pH of the solution significantly affect the solubility of 2-MPAA?

A2: 2-Methoxyphenylacetic acid is a weak acid with a pKa of approximately 4.14.[1][4] This means that at a pH below 4.14, the molecule is predominantly in its neutral, less soluble form. As the pH of the aqueous solution increases above the pKa, the carboxylic acid group deprotonates to form the more soluble carboxylate salt, thereby significantly increasing its aqueous solubility.

Q3: My 2-MPAA is not dissolving in water even at concentrations below its reported solubility limit. What could be the issue?

A3: Several factors could contribute to this issue:

• pH of the water: The pH of deionized water can be slightly acidic due to dissolved carbon dioxide. This acidic pH may not be sufficient to deprotonate the 2-MPAA and facilitate dissolution.

• Rate of dissolution: The dissolution process may be slow. Ensure adequate stirring or agitation and allow sufficient time for the compound to dissolve.

• Particle size: A larger particle size of the 2-MPAA powder will have a smaller surface area, leading to a slower dissolution rate.

• Purity of the compound: Impurities in the 2-MPAA sample could affect its solubility characteristics.

Q4: What are the most common strategies to enhance the aqueous solubility of 2-MPAA?

A4: The primary methods for increasing the aqueous solubility of 2-MPAA include:

• pH Adjustment: Increasing the pH of the solution above the pKa of 2-MPAA is a highly effective method.

• Co-solvency: Using a mixture of water and a water-miscible organic solvent can significantly improve solubility.

• Cyclodextrin Complexation: Encapsulating the 2-MPAA molecule within a cyclodextrin can enhance its apparent aqueous solubility.

• Solid Dispersion: Creating a solid dispersion of 2-MPAA in a hydrophilic polymer can improve its dissolution rate and solubility.[5][6][7]

Troubleshooting Guides

Issue 1: Difficulty in preparing a stock solution of a specific concentration.

Troubleshooting Workflow:

References

• 1. 2-Methoxyphenylacetic acid CAS#: 93-25-4 [m.chemicalbook.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. 2-Methoxyphenylacetic acid(93-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 2-Methoxyphenylacetic acid | 93-25-4 [amp.chemicalbook.com]
• 5. japsonline.com [japsonline.com]
• 6. iosrphr.org [iosrphr.org]
• 7. ijpbs.com [ijpbs.com]

Preventing side reactions in the synthesis of 2-Methoxyphenylacetic acid

Welcome to the technical support center for the synthesis of 2-Methoxyphenylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and prevent side reactions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-Methoxyphenylacetic acid?

A1: The most prevalent methods for synthesizing 2-Methoxyphenylacetic acid include:

• Hydrolysis of 2-Methoxyphenylacetonitrile: This is a widely used two-step process involving the conversion of 2-methoxybenzyl halide to the corresponding nitrile, followed by hydrolysis to the carboxylic acid.

• Willgerodt-Kindler Reaction: This reaction directly converts 2-methoxyacetophenone to 2-methoxyphenylacetic acid (or its thioamide precursor) using sulfur and an amine, such as morpholine.[1][2][3]

• Grignard Reaction: This route involves the formation of a Grignard reagent from a 2-methoxybenzyl halide, followed by carboxylation with carbon dioxide.[4][5]

Q2: What are the typical yields and purity I can expect for each method?

A2: Yields and purity are highly dependent on reaction conditions and purification methods. However, the following table provides a general comparison based on literature values.

Synthesis Route	Typical Yield Range	Typical Purity	Key Considerations
Hydrolysis of 2-Methoxyphenylacetonitrile	75-90%	>98%	Purity of the nitrile is crucial.[6]
Willgerodt-Kindler Reaction	60-85%	95-98%	Requires careful control of hydrolysis conditions.[7][8]
Grignard Reaction	70-85%	>97%	Strict anhydrous conditions are necessary.[9]

Q3: How can I purify the final 2-Methoxyphenylacetic acid product?

A3: Purification is typically achieved through recrystallization. Common solvents for recrystallization include water, or a mixture of water and a miscible organic solvent like ethanol or methanol. If colored impurities are present, treating the hot solution with activated charcoal can be effective.[10] Subsequent washing of the crystals with cold solvent and drying under vacuum will yield the purified product.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-Methoxyphenylacetic acid.

Route 1: Hydrolysis of 2-Methoxyphenylacetonitrile

Problem: Low yield of 2-Methoxyphenylacetonitrile in the first step.

• Possible Cause 1: Hydrolysis of the starting 2-methoxybenzyl halide. The halide is susceptible to hydrolysis, especially if water is present in the reaction mixture, leading to the formation of 2-methoxybenzyl alcohol.

• Troubleshooting:

  • Ensure all glassware is thoroughly dried before use.

  • Use anhydrous solvents. Anhydrous acetone is reported to be effective in minimizing alcohol formation.[6]

  • Minimize the reaction time to what is necessary for complete conversion.

Problem: Incomplete hydrolysis of the nitrile.

• Possible Cause 1: Insufficient reaction time or temperature. Hydrolysis of nitriles can be slow, especially under mild conditions.

• Troubleshooting:

  • Increase the reaction temperature or prolong the reaction time. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended.

  • Use a higher concentration of acid or base catalyst. A common method involves heating with 30-70% sulfuric acid at temperatures between 90-150°C.[11]

• Possible Cause 2: Poor solubility of the nitrile. If the nitrile is not fully dissolved in the reaction medium, the hydrolysis will be inefficient.

• Troubleshooting:

  • Choose a solvent system in which the nitrile is soluble. A mixture of an alcohol (like ethanol) and water can be effective for base-catalyzed hydrolysis.

Route 2: Willgerodt-Kindler Reaction

Problem: The primary product is the thioamide or amide, not the carboxylic acid.

• Possible Cause: Incomplete hydrolysis of the intermediate. The Willgerodt-Kindler reaction initially forms a thioamide, which is then hydrolyzed to the carboxylic acid.[1][2] Insufficient hydrolysis will result in the isolation of the thioamide or the corresponding amide.

• Troubleshooting:

  • Ensure complete hydrolysis by using a sufficiently strong acid or base and adequate heating. A common procedure involves refluxing with a strong base like sodium hydroxide.[7]

  • Thioamides can be more resistant to hydrolysis than their amide counterparts.[12] Ensure the hydrolysis step is carried out for a sufficient duration.

Problem: Low yield and formation of tarry byproducts.

• Possible Cause: High reaction temperatures or incorrect stoichiometry. The Willgerodt-Kindler reaction can be sensitive to reaction conditions.

• Troubleshooting:

  • Optimize the reaction temperature. While high temperatures are often required, excessive heat can lead to decomposition and polymerization.[13]

  • Carefully control the stoichiometry of the ketone, sulfur, and amine. A common molar ratio for ketone:sulfur:morpholine is 1:2:3.[14]

  • The use of a phase-transfer catalyst in the hydrolysis step has been shown to improve yields and reduce reaction times.[7]

Route 3: Grignard Reaction

Problem: The Grignard reaction fails to initiate.

• Possible Cause 1: Inactive magnesium surface. Magnesium turnings can have an oxide layer that prevents the reaction from starting.[15][16]

• Troubleshooting:

  • Activate the magnesium by crushing it with a glass rod to expose a fresh surface.[9]

  • Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the reaction flask. The disappearance of the iodine color indicates activation.[9][15]

• Possible Cause 2: Presence of moisture. Grignard reagents are highly reactive towards protic solvents like water.[16][17]

• Troubleshooting:

  • Flame-dry or oven-dry all glassware and allow it to cool under an inert atmosphere (e.g., nitrogen or argon).[9]

  • Use anhydrous solvents, such as diethyl ether or tetrahydrofuran (THF), that have been freshly distilled from a suitable drying agent.[9]

Problem: Low yield of the carboxylic acid.

• Possible Cause 1: Wurtz coupling side reaction. The Grignard reagent can couple with the unreacted alkyl halide, leading to the formation of a dimer.[9]

• Troubleshooting:

  • Add the alkyl halide dropwise to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.[9]

• Possible Cause 2: Reaction with atmospheric carbon dioxide or oxygen. Grignard reagents react with CO2 and O2 from the air.[16]

• Troubleshooting:

  • Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the reaction.

  • For the carboxylation step, use freshly crushed dry ice or bubble CO2 gas through the solution.

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxyphenylacetic Acid via Hydrolysis of 2-Methoxyphenylacetonitrile

Step 1: Synthesis of 2-Methoxyphenylacetonitrile

• To a solution of 2-methoxybenzyl chloride in anhydrous acetone, add sodium cyanide.

• Reflux the mixture with vigorous stirring for 16-20 hours.

• Cool the reaction mixture and filter to remove the inorganic salts.

• Evaporate the acetone from the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., benzene) and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by distillation.

• The crude 2-methoxyphenylacetonitrile can be purified by vacuum distillation.

Step 2: Hydrolysis to 2-Methoxyphenylacetic Acid

• Prepare a 50% (w/w) solution of sulfuric acid in water.

• Slowly add 2-methoxyphenylacetonitrile to the sulfuric acid solution while stirring and heating at 120-130°C.

• Maintain the temperature and continue stirring for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture and pour it onto crushed ice.

• The solid 2-methoxyphenylacetic acid will precipitate.

• Collect the solid by filtration, wash with cold water until the washings are neutral, and dry.

• Recrystallize the crude product from hot water to obtain pure 2-methoxyphenylacetic acid.

Protocol 2: Synthesis of 2-Methoxyphenylacetic Acid via Willgerodt-Kindler Reaction

• In a round-bottom flask, combine 2-methoxyacetophenone, sulfur, and morpholine.[8]

• Heat the mixture to reflux (around 130-140°C) and maintain for 5-8 hours.

• Cool the reaction mixture and pour it into water to precipitate the crude phenylacetothiomorpholide.

• Filter the solid, wash with water, and dry.

• For hydrolysis, reflux the crude thioamide with a 10% alcoholic sodium hydroxide solution for 10 hours.[8]

• Distill off the alcohol, add water to the residue, and acidify with hydrochloric acid.

• Extract the product with diethyl ether.

• Wash the ether extract with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude 2-methoxyphenylacetic acid.

• Recrystallize from water or dilute alcohol for purification.[8]

Visualizations

Caption: Workflow for the synthesis of 2-Methoxyphenylacetic acid via nitrile hydrolysis.

Caption: Troubleshooting logic for the Willgerodt-Kindler reaction.

References

• 1. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 2. Willgerodt-Kindler Reaction [organic-chemistry.org]
• 3. Willgerodt Rearrangement [unacademy.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgsyn.org [orgsyn.org]
• 7. Phenylacetic Acids via PTC Willgerodt-Kindler Reaction - [www.rhodium.ws] [chemistry.mdma.ch]
• 8. Phenylacetic Acid via the Willgerodt Reaction from Styrene/Acetophenone [designer-drug.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. CN102643192A - Preparation method of methoxyphenylacetic acid - Google Patents [patents.google.com]
• 12. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. web.mnstate.edu [web.mnstate.edu]
• 16. adichemistry.com [adichemistry.com]
• 17. youtube.com [youtube.com]

Optimizing reaction time for complete silylation of 2-Methoxyphenylacetic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the complete silylation of 2-Methoxyphenylacetic acid for analytical or synthetic purposes.

Frequently Asked Questions (FAQs)

Q1: What are the most common silylating agents for 2-Methoxyphenylacetic acid?

A1: For derivatizing carboxylic acids like 2-Methoxyphenylacetic acid, trimethylsilyl (TMS) agents are widely used.[1][2] Common choices include N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like 1% trimethylchlorosilane (TMCS), N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), and hexamethyldisilazane (HMDS).[2][3] The choice of reagent can depend on the desired reactivity and the analytical method to be used (e.g., GC-MS).[1]

Q2: I am observing incomplete silylation of my 2-Methoxyphenylacetic acid. What are the potential causes and solutions?

A2: Incomplete silylation is a common issue and can be caused by several factors:

• Presence of moisture: Silylating agents are highly sensitive to moisture. Ensure all glassware is oven-dried and use anhydrous solvents. Samples in aqueous solutions should be completely evaporated to dryness before adding reagents.[3]

• Insufficient reagent: An inadequate amount of the silylating agent will lead to an incomplete reaction. It is recommended to use a sufficient excess of the reagent.[3]

• Suboptimal reaction temperature or time: Silylation reactions are dependent on both temperature and time.[3] You may need to optimize these parameters for your specific experimental setup.

• Steric hindrance: While less of a concern for the carboxylic acid group, bulky substituents near the reaction site can slow down the reaction.[3]

Q3: I see multiple peaks for my silylated product in the GC-MS chromatogram. What could be the reason?

A3: The presence of multiple peaks can indicate incomplete derivatization or the formation of artifacts.[4][5] For 2-Methoxyphenylacetic acid, which has a carboxylic acid group, you should primarily see the single TMS ester derivative. If you are using harsh conditions or a very strong silylating agent, you might observe side reactions, although this is less common for this substrate under typical conditions. Incomplete silylation can result in a peak for the underivatized acid, which may appear broad and tailing, or may not elute at all.[3]

Q4: Can the methoxy group on the phenyl ring interfere with the silylation reaction?

A4: The primary site of silylation for 2-Methoxyphenylacetic acid under standard conditions is the carboxylic acid group. The methoxy group is generally unreactive towards common silylating agents used for carboxylic acids. However, extremely harsh conditions or the use of very powerful silylating reagents could potentially lead to side reactions, but this is not typical.[2]

Troubleshooting Guides

Guide 1: Optimizing Reaction Time for Complete Silylation

If you are uncertain about the optimal reaction time to achieve complete silylation, follow this workflow. The goal is to find the shortest time required for the reaction to go to completion, maximizing efficiency and minimizing potential side reactions.

Caption: Workflow for optimizing silylation reaction time.

Guide 2: Troubleshooting Incomplete Silylation

If your reaction is not going to completion, use this guide to identify and resolve the issue.

Caption: Troubleshooting workflow for incomplete silylation.

Experimental Protocols

Protocol 1: Silylation of 2-Methoxyphenylacetic Acid using BSTFA + 1% TMCS for GC-MS Analysis

This protocol provides a general procedure for the silylation of 2-Methoxyphenylacetic acid.

• Sample Preparation:

  • Accurately weigh 1-5 mg of 2-Methoxyphenylacetic acid into a reaction vial.

  • If the sample is in a solution, evaporate the solvent completely under a stream of dry nitrogen.

• Reagent Addition:

  • Add 100 µL of an anhydrous solvent (e.g., pyridine or acetonitrile) to dissolve the sample.

  • Add 200 µL of BSTFA containing 1% TMCS to the vial.[3]

• Reaction:

  • Tightly cap the vial.

  • Heat the vial at 70°C for 60 minutes in a heating block or oven.[3] This time can be optimized as described in the troubleshooting guide.

• Analysis:

  • After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Data Presentation

The following table presents illustrative data for the optimization of reaction time for the silylation of 2-Methoxyphenylacetic acid with BSTFA + 1% TMCS at 70°C. The percentage of silylation is determined by comparing the peak area of the silylated product to the sum of the peak areas of the product and the remaining starting material in the GC-MS chromatogram.

Reaction Time (minutes)	% Silylation (Peak Area Ratio)	Observations
15	85%	Significant amount of starting material remains.
30	95%	Reaction is nearing completion.
60	>99%	Reaction appears complete.
90	>99%	No significant increase in product peak area.
120	>99%	Stable conversion, indicating completion at earlier time point.

Note: This data is illustrative. Actual results may vary based on specific experimental conditions.

Chemical Transformation

The following diagram illustrates the silylation of 2-Methoxyphenylacetic acid with a trimethylsilylating agent.

Caption: Chemical transformation during silylation.

References

• 1. An In-Depth Guide to Silylation Reagents: Applications and Benefits [cfsilicones.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. littlemsandsailing.wordpress.com [littlemsandsailing.wordpress.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 2-Methoxyphenylacetic Acid

Welcome to the technical support center for the purification of 2-methoxyphenylacetic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of crude 2-methoxyphenylacetic acid, ensuring you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-methoxyphenylacetic acid?

A1: The impurities present in crude 2-methoxyphenylacetic acid are largely dependent on the synthetic route employed. A common method involves the hydrolysis of 2-methoxybenzyl cyanide.[1] Potential impurities from this synthesis can include:

• Unreacted 2-methoxybenzyl cyanide: The starting nitrile may not have been fully hydrolyzed.

• 2-methoxyphenylacetamide: An intermediate in the hydrolysis of the nitrile to the carboxylic acid.

• 2-methoxybenzyl alcohol: A potential byproduct from the hydrolysis of the starting materials.

• Colored byproducts: Often polymeric or degradation products formed under the reaction conditions.[1]

• Inorganic salts: Resulting from neutralization and workup steps.

Q2: My purified 2-methoxyphenylacetic acid has a low melting point. What does this indicate?

A2: A broad or depressed melting point is a classic indicator of the presence of impurities. The melting point of pure 2-methoxyphenylacetic acid is typically in the range of 121-125°C. A lower and broader melting range suggests that your sample is not yet pure and requires further purification.

Q3: What are the recommended analytical techniques to assess the purity of 2-methoxyphenylacetic acid?

A3: To accurately determine the purity of your 2-methoxyphenylacetic acid, the following techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): This is a highly accurate method for quantifying the purity and identifying impurities. A reverse-phase C18 column with a suitable mobile phase (e.g., a mixture of acetonitrile and water with a small amount of acid like formic or acetic acid) is a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to identify volatile impurities. The carboxylic acid group may require derivatization to improve its volatility.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and detect the presence of structurally similar impurities.

• Thin-Layer Chromatography (TLC): TLC is a quick, qualitative method to monitor the progress of a purification process by comparing the spot of the crude mixture to that of the purified fractions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2-methoxyphenylacetic acid.

Problem 1: The crude product is a dark-colored oil or solid.

• Possible Cause: Presence of colored, likely polymeric, byproducts from the synthesis.

• Solution: Activated Carbon Treatment.

  • Dissolve the crude product in a suitable hot solvent (e.g., ethanol or a water/ethanol mixture).

  • Add a small amount (typically 1-2% by weight of your crude product) of activated carbon to the hot solution.

  • Stir and gently heat the mixture for 10-15 minutes.

  • Perform a hot filtration to remove the activated carbon.

  • Allow the filtrate to cool slowly to induce crystallization of the decolorized product. Caution: Using an excessive amount of activated carbon can lead to a significant loss of your desired product.

Problem 2: The product "oils out" during recrystallization instead of forming crystals.

• Possible Cause 1: The boiling point of the recrystallization solvent is higher than the melting point of the product.

• Solution 1: Choose a lower-boiling solvent or a solvent mixture.

• Possible Cause 2: The concentration of the product in the solution is too high, leading to supersaturation and separation as a liquid phase.

• Solution 2: Add a small amount of hot solvent to the oily mixture until it redissolves, then allow it to cool more slowly.

• Possible Cause 3: The presence of impurities is inhibiting crystallization.

• Solution 3: Attempt to purify the material by another method first, such as acid-base extraction, to remove some of the impurities before proceeding with recrystallization.

Problem 3: Low recovery of the product after purification.

• Possible Cause 1: The chosen recrystallization solvent is too good, meaning the product has significant solubility even at low temperatures.

• Solution 1: Use a different solvent or a two-solvent system where the product is less soluble in the second solvent.

• Possible Cause 2: Premature crystallization during hot filtration.

• Solution 2: Ensure the filtration apparatus (funnel and filter paper) is pre-heated, and use a slight excess of hot solvent to keep the product dissolved.

• Possible Cause 3: Incomplete precipitation from the solution.

• Solution 3: After slow cooling to room temperature, place the crystallization flask in an ice bath to maximize the precipitation of the product.

Data on Purification Methods

Purification Method	Starting Purity (Crude)	Purity after 1st Pass	Purity after 2nd Pass	Typical Recovery	Notes
Recrystallization	~85%	95-98%	>99%	70-90%	Effective for removing small amounts of impurities with different solubility profiles.
Acid-Base Extraction	~85%	90-95%	N/A	>90%	Excellent for removing neutral and basic impurities.
Activated Carbon Treatment	~85% (colored)	90-95% (colorless)	N/A	80-95%	Primarily for removing colored impurities; may not significantly increase purity from other contaminants.
Flash Column Chromatography	~85%	>98%	N/A	60-80%	Highly effective for separating closely related compounds, but can be lower yielding.
Vacuum Distillation	~85%	>98%	N/A	70-85%	Suitable for thermally stable compounds; can be very effective.[2]

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is effective for separating the acidic product from neutral and basic impurities.

• Dissolution: Dissolve the crude 2-methoxyphenylacetic acid in a suitable organic solvent like diethyl ether or ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acidic product will move into the aqueous phase as its sodium salt, while neutral impurities will remain in the organic layer. Repeat the extraction 2-3 times.

• Combine and Wash: Combine the aqueous extracts and wash with a fresh portion of the organic solvent to remove any remaining neutral impurities.

• Acidification: Cool the aqueous phase in an ice bath and acidify with concentrated hydrochloric acid (HCl) until the pH is around 1-2. The 2-methoxyphenylacetic acid will precipitate as a white solid.

• Isolation: Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Protocol 2: Recrystallization from a Single Solvent

This is a standard method for purifying solid organic compounds.

• Solvent Selection: Choose a solvent in which 2-methoxyphenylacetic acid is soluble when hot but sparingly soluble when cold. Water, or a mixture of ethanol and water, is often a good choice.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the hot solvent, with stirring, until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Collection and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of the cold solvent, and dry them in a vacuum oven.

Protocol 3: Flash Column Chromatography

This technique is useful for separating compounds with different polarities.

• Stationary Phase: Prepare a column with silica gel as the stationary phase, packed using a suitable solvent system (the mobile phase).

• Mobile Phase Selection: Determine an appropriate mobile phase using thin-layer chromatography (TLC). A mixture of hexanes and ethyl acetate with a small amount of acetic acid is a common choice for acidic compounds.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the top of the silica gel column.

• Elution: Run the mobile phase through the column and collect fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-methoxyphenylacetic acid.

Visual Guides

References

• 1. CN102643192A - Preparation method of methoxyphenylacetic acid - Google Patents [patents.google.com]
• 2. CN103396307A - Method for synthesizing p-methoxyphenylacetic acid through methyl phenoxide - Google Patents [patents.google.com]

How to increase the stability of 2-Methoxyphenylacetic acid derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 2-Methoxyphenylacetic acid and its derivatives during experimental procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and formulation of 2-Methoxyphenylacetic acid derivatives, offering potential causes and solutions.

Issue	Potential Cause	Troubleshooting Steps
Loss of potency in solution over time	Hydrolysis: The carboxylic acid, ester, or amide functional groups may be susceptible to hydrolysis, especially at non-neutral pH.	• pH Control: Maintain the solution pH within a stable range, which for many carboxylic acids is slightly acidic.[1] Avoid strongly acidic or basic conditions. • Prodrug Strategy: Convert the carboxylic acid to a more stable ester or amide prodrug. The rate of hydrolysis can be tuned by modifying the promoiety.
Discoloration or appearance of new peaks in HPLC after exposure to light	Photodegradation: Aromatic compounds can be susceptible to degradation upon exposure to UV or visible light.	• Light Protection: Store solutions and solid materials in amber vials or protect them from light using aluminum foil. • Formulation with UV Absorbers: Consider the inclusion of excipients that absorb UV radiation.
Degradation in the presence of air or certain excipients	Oxidation: The phenylacetic acid moiety may be susceptible to oxidation, which can be catalyzed by metal ions or reactive oxygen species.	• Inert Atmosphere: Handle and store the compound under an inert atmosphere (e.g., nitrogen or argon). • Use of Antioxidants: Add antioxidants such as butylated hydroxytoluene (BHT), ascorbic acid, or sodium metabisulfite to the formulation.[2][3][4] • Chelating Agents: If metal-catalyzed oxidation is suspected, include a chelating agent like ethylenediaminetetraacetic acid (EDTA).
Physical instability (e.g., precipitation) of formulations	Poor Solubility and Aggregation: The compound may have low aqueous solubility, leading to precipitation, especially with changes in pH or temperature.	• Solubilizing Agents: Incorporate solubilizing excipients such as cyclodextrins, which can form inclusion complexes to enhance solubility and stability.[5][6][7][8][9] • Co-solvents: Use a co-solvent system, but evaluate for potential long-term stability issues. • Lyophilization: For solid formulations, lyophilization can produce a stable, amorphous solid with improved reconstitution properties.[10][11]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Methoxyphenylacetic acid derivatives?

A1: While specific data for 2-Methoxyphenylacetic acid is limited, based on structurally similar arylalkanoic acids like diclofenac, the primary degradation pathways are expected to be:

• Photodegradation: Involving reactions such as hydroxylation of the aromatic ring, decarboxylation of the acetic acid side chain, and potential cyclization reactions.[12][13][14][15]

• Hydrolysis: The carboxylic acid group itself is stable, but ester and amide derivatives can undergo acid- or base-catalyzed hydrolysis to yield the parent acid.[16][17][18][19]

• Oxidation: The aromatic ring and the benzylic position of the acetic acid side chain are potential sites for oxidation, leading to the formation of hydroxylated and carbonyl-containing impurities.

Q2: How can I improve the stability of my 2-Methoxyphenylacetic acid derivative in an aqueous solution for in vitro assays?

A2: To enhance stability in aqueous solutions:

• Control pH: Buffer the solution to a slightly acidic pH, as this has been shown to be optimal for the stability of some phenylacetic acid prodrugs.

• Protect from Light: Use amber vials or cover the container with aluminum foil.

• Deoxygenate: If oxidative degradation is a concern, sparge the solvent with nitrogen or argon before preparing the solution.

• Refrigerate: Store the solution at refrigerated temperatures (2-8 °C) to slow down degradation kinetics.

• Prepare Fresh: For maximum accuracy, prepare solutions fresh before each experiment.

Q3: What are the best long-term storage conditions for solid 2-Methoxyphenylacetic acid derivatives?

A3: For long-term storage of solid compounds:

• Container: Use a well-sealed, airtight container to protect from moisture and air.

• Temperature: Store in a cool, dry place. For sensitive derivatives, storage at or below freezing temperatures may be necessary.

• Inert Atmosphere: For highly sensitive compounds, consider storing under an inert gas like argon or nitrogen.

• Light Protection: Store in the dark or in light-resistant containers.

Q4: Are there any formulation strategies to enhance the stability of 2-Methoxyphenylacetic acid derivatives for in vivo studies?

A4: Yes, several formulation strategies can be employed:

• Prodrugs: Synthesizing ester or amide prodrugs can protect the carboxylic acid group and modify the compound's physicochemical properties.[20]

• Cyclodextrin Complexation: Encapsulating the molecule within a cyclodextrin can improve its solubility and protect it from degradation.[5][6][7][8][9]

• Lyophilization: Freeze-drying the compound with suitable excipients can create a stable, amorphous solid that can be reconstituted before use.[10][11]

• Antioxidant Addition: Including antioxidants in the formulation can prevent oxidative degradation.[2][3][4]

Data Presentation

Table 1: Summary of Forced Degradation Conditions for Arylalkanoic Acids (Exemplified by Diclofenac)

Stress Condition	Reagent/Condition	Typical Duration	Potential Degradation Products
Acid Hydrolysis	0.1 - 1 M HCl	24 - 72 hours	Generally stable, but ester/amide derivatives will hydrolyze.
Base Hydrolysis	0.1 - 1 M NaOH	24 - 72 hours	Generally stable, but ester/amide derivatives will hydrolyze.
Oxidation	3 - 30% H₂O₂	24 hours	Hydroxylated derivatives, N-oxides, carbonyl compounds.
Thermal Degradation	60 - 80 °C	24 - 72 hours	Decarboxylation products, other minor degradants.
Photodegradation	UV-A, UV-C light	24 - 72 hours	Hydroxylated products, cyclized products (e.g., carbazole derivatives for diclofenac).[12][13][14][15]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on a 2-Methoxyphenylacetic acid derivative to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of the test compound in a suitable solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M HCl.

  • Incubate at 60°C for 48 hours.

  • Cool, neutralize with 1 M NaOH, and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M NaOH.

  • Incubate at 60°C for 48 hours.

  • Cool, neutralize with 1 M HCl, and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂.

  • Store at room temperature, protected from light, for 24 hours.

  • Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Thermal Degradation:

  • Place the solid compound in a hot air oven at 80°C for 72 hours.

  • Dissolve the stressed solid to prepare a 0.1 mg/mL solution in the mobile phase.

• Photostability:

  • Expose a 0.1 mg/mL solution of the compound to UV light (e.g., 254 nm) for 48 hours.

  • Prepare a control sample stored in the dark under the same conditions.

• Analysis: Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to separate the parent compound from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 90% A, 10% B

  • 5-25 min: Linear gradient to 10% A, 90% B

  • 25-30 min: 10% A, 90% B

  • 30-35 min: Return to 90% A, 10% B

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (e.g., 275 nm, to be determined by UV scan of the parent compound).

• Injection Volume: 20 µL

• Column Temperature: 30 °C

Visualizations

Caption: Potential degradation pathways for 2-Methoxyphenylacetic acid derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of Butylated Hydroxytoluene, Ascorbic Acid, and Clove Extract as Antioxidants in Fresh Beef Patties at Refrigerated Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Characterization of Phenolic Acid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Encapsulation of phenolic acids into cyclodextrins: A global statistical analysis of the effects of pH, temperature and concentrations on binding constants measured by ACE methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cyclodextrins and Their Derivatives as Drug Stability Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scienceasia.org [scienceasia.org]
• 10. US20230414516A1 - Enhanced formulation stabilization and improved lyophilization processes - Google Patents [patents.google.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. Kinetics and reaction mechanism of photochemical degradation of diclofenac by UV-activated peroxymonosulfate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. UV photolysis of diclofenac in water; kinetics, degradation pathway and environmental aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Photo-fenton degradation of diclofenac: identification of main intermediates and degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tsfx.edu.au [tsfx.edu.au]
• 17. dalalinstitute.com [dalalinstitute.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Dissecting CYP1A2 Activation by Arylalkanoic Acid Prodrugs toward the Development of Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

Selecting the best catalyst for 2-Methoxyphenylacetic acid synthesis

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2-Methoxyphenylacetic acid. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Catalyst Selection and Performance Summary

Choosing an appropriate catalyst is crucial for the successful synthesis of 2-Methoxyphenylacetic acid. The primary catalytic routes involve the hydrolysis of 2-methoxybenzyl cyanide or the Willgerodt-Kindler reaction of 2-methoxyacetophenone. Below is a summary of the performance of different catalytic systems.

Catalytic Method	Catalyst / Reagents	Starting Material	Typical Yield	Reaction Conditions	Key Advantages	Key Disadvantages
Acid-Catalyzed Hydrolysis	Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)	2-Methoxybenzyl cyanide	75-85%	Reflux, 100-150°C	Readily available and inexpensive reagents.	Harsh reaction conditions, potential for side products and difficult purification.
Enzymatic Hydrolysis	Nitrilase	2-Methoxybenzyl cyanide	~70% (isolated)	Mild conditions (e.g., 30°C, pH 7.4)	High selectivity, environmentally friendly, mild reaction conditions.	Enzyme cost and stability, requires optimization of pH, temperature, and substrate loading.
Willgerodt-Kindler Reaction	Sulfur and Morpholine	2-Methoxyacetophenone	~70% (crude)	Reflux, ~130-150°C	Utilizes a different starting material, good for substrate diversification.	Potential for methoxy group cleavage during hydrolysis, malodorous reagents.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Route 1: Hydrolysis of 2-Methoxybenzyl Cyanide

This synthetic pathway involves the conversion of the nitrile group of 2-methoxybenzyl cyanide into a carboxylic acid. This can be achieved using either strong acid catalysis or enzymatic catalysis.

Q1: What is the general procedure for the acid-catalyzed hydrolysis of 2-methoxybenzyl cyanide?

A1: The general procedure involves heating 2-methoxybenzyl cyanide under reflux with a strong acid, such as sulfuric acid or hydrochloric acid.[1] The reaction mixture is then cooled, and the product is isolated by extraction and subsequent purification.

Q2: My reaction yield is low. What are the possible causes and how can I improve it?

A2: Low yields in acid-catalyzed nitrile hydrolysis can stem from several factors:

• Incomplete Reaction: Ensure the reaction is heated under reflux for a sufficient duration. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to confirm the disappearance of the starting material.

• Sub-optimal Acid Concentration: The concentration of the acid can influence the reaction rate. A common protocol for benzyl cyanide hydrolysis uses a mixture of sulfuric acid and water.[1]

• Side Reactions: At high temperatures, side reactions such as charring or polymerization can occur. Ensure the temperature is controlled and not excessively high.

• Product Loss During Workup: 2-Methoxyphenylacetic acid has some solubility in water. Ensure efficient extraction by using an appropriate organic solvent and performing multiple extractions. Adjusting the pH of the aqueous layer can also impact extraction efficiency.

Q3: I am observing significant amounts of an intermediate in my final product. What is it and how can I get rid of it?

A3: The most common intermediate is 2-methoxyphenylacetamide. Nitrile hydrolysis proceeds in two stages: first to the amide, and then the amide is hydrolyzed to the carboxylic acid.[1][2] If the reaction is not allowed to proceed to completion, the amide will be present as an impurity. To ensure complete conversion, increase the reflux time or consider using a higher concentration of the acid catalyst. The amide can be separated from the carboxylic acid by careful chromatography or by exploiting differences in their acidity and solubility during the workup.

Q4: Are there any specific safety precautions I should take during acid hydrolysis?

A4: Yes. The reaction involves heating strong acids, which can be corrosive and release hazardous fumes. Always perform the reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. When diluting concentrated acids, always add the acid to water slowly, never the other way around, to dissipate the heat generated.

Q1: What are the advantages of using a nitrilase enzyme for the hydrolysis of 2-methoxybenzyl cyanide?

A1: Enzymatic hydrolysis with a nitrilase offers several advantages over traditional acid catalysis, including:

• Mild Reaction Conditions: Reactions are typically run at or near room temperature and neutral pH, which can prevent the degradation of sensitive functional groups.[3]

• High Selectivity: Enzymes are highly selective, which can lead to cleaner reactions with fewer byproducts.[3]

• Environmental Benefits: Biocatalysis is considered a "green" chemistry approach as it avoids the use of harsh reagents and solvents.

Q2: I am not getting a good conversion with my nitrilase. What should I troubleshoot?

A2: Optimizing an enzymatic reaction is key to achieving high conversion. Consider the following factors:

• Enzyme Activity and Stability: Ensure your enzyme is active. Enzyme activity can be affected by storage conditions and age. The stability of the enzyme under the reaction conditions (pH, temperature, solvent) is also critical.[3]

• pH and Temperature: Every enzyme has an optimal pH and temperature range for its activity. Consult the literature or the enzyme supplier's data for the specific nitrilase you are using.

• Substrate and Product Inhibition: High concentrations of the starting material (2-methoxybenzyl cyanide) or the product (2-methoxyphenylacetic acid) can inhibit the enzyme's activity. A fed-batch approach, where the substrate is added gradually, can sometimes mitigate substrate inhibition.

• Co-solvents: While nitrilases work in aqueous media, a small amount of a water-miscible organic solvent may be needed to dissolve the substrate. However, high concentrations of organic solvents can denature the enzyme.

Q3: How do I choose the right nitrilase for my reaction?

A3: There are many commercially available nitrilases, and their substrate specificity can vary. It is often necessary to screen a panel of different nitrilases to find one that is efficient for 2-methoxybenzyl cyanide. Literature on the enzymatic hydrolysis of similar substrates, such as the synthesis of (R)-2-methoxymandelic acid, can provide a good starting point for selecting candidate enzymes.[3]

Route 2: Willgerodt-Kindler Reaction of 2-Methoxyacetophenone

This reaction converts an aryl alkyl ketone into the corresponding aryl acetic acid thioamide, which is then hydrolyzed to the carboxylic acid.

Q1: What is a typical procedure for the Willgerodt-Kindler reaction to produce 2-methoxyphenylacetic acid?

A1: A typical procedure involves heating a mixture of 2-methoxyacetophenone, elemental sulfur, and an amine, most commonly morpholine, at reflux.[4][5] This forms the 2-methoxyphenylacetylthiomorpholide intermediate. This intermediate is then isolated and hydrolyzed, typically with an acid or base, to yield 2-methoxyphenylacetic acid.[4]

Q2: My Willgerodt-Kindler reaction is giving a low yield. What are the common pitfalls?

A2: Low yields in the Willgerodt-Kindler reaction can be attributed to several factors:

• Reaction Temperature and Time: The reaction requires high temperatures to proceed efficiently.[6] However, excessively long reaction times or temperatures can lead to decomposition and the formation of tarry byproducts. Optimization of these parameters is crucial.

• Purity of Reagents: The purity of the starting 2-methoxyacetophenone, sulfur, and morpholine can impact the reaction outcome.

• Hydrolysis Step: The hydrolysis of the thiomorpholide intermediate is a critical step. For methoxy-substituted phenylacetic acids, strong acid hydrolysis (e.g., with 50% sulfuric acid) can cause cleavage of the methoxy group, leading to the formation of the corresponding hydroxy-phenylacetic acid as a significant byproduct.[7] Using milder hydrolysis conditions, such as with a base like sodium hydroxide, may be preferable to preserve the methoxy group.[4]

• Workup and Purification: The workup often involves separating the product from unreacted starting materials, sulfur, and other byproducts. The crude product may require purification by recrystallization or chromatography.

Q3: I am having trouble with the purification of the final product. What are the likely impurities?

A3: Common impurities after a Willgerodt-Kindler reaction and subsequent hydrolysis include:

• Unreacted 2-methoxyacetophenone: If the initial reaction did not go to completion.

• 2-Hydroxyphenylacetic acid: As mentioned, this can be a significant byproduct if harsh acidic conditions are used for hydrolysis, leading to the cleavage of the methoxy ether.[7]

• Sulfur-containing byproducts: Residual sulfur and other sulfur-containing compounds can be present.

• 2-Methoxyphenylacetylthiomorpholide: The intermediate, if the hydrolysis is incomplete.

Purification can often be achieved by recrystallization from a suitable solvent system. An acid-base extraction during the workup can also be effective in separating the acidic product from neutral or basic impurities.

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of 2-Methoxybenzyl Cyanide

Materials:

• 2-Methoxybenzyl cyanide

• Concentrated Sulfuric Acid (H₂SO₄)

• Water

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, cautiously add concentrated sulfuric acid to water to prepare a dilute sulfuric acid solution (e.g., 50% v/v). Safety Note: Always add acid to water slowly with cooling.

• Add 2-methoxybenzyl cyanide to the sulfuric acid solution.

• Heat the mixture to reflux and maintain for several hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the cooled mixture to a separatory funnel and extract several times with diethyl ether.

• Combine the organic extracts and wash with saturated sodium bicarbonate solution to remove any remaining acid.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude 2-methoxyphenylacetic acid.

• The crude product can be further purified by recrystallization.

Protocol 2: Willgerodt-Kindler Reaction of 2-Methoxyacetophenone

Materials:

• 2-Methoxyacetophenone

• Sulfur powder

• Morpholine

• Sodium hydroxide (for hydrolysis)

• Ethanol (for hydrolysis)

• Hydrochloric acid

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate

Procedure: Step 1: Formation of the Thiomorpholide Intermediate

• In a round-bottom flask equipped with a reflux condenser, combine 2-methoxyacetophenone, sulfur powder, and morpholine.

• Heat the mixture to reflux for several hours.

• Cool the reaction mixture and pour it into water to precipitate the crude 2-methoxyphenylacetylthiomorpholide.

• Collect the solid by filtration and wash with water.

Step 2: Hydrolysis of the Thiomorpholide

• Dissolve the crude thiomorpholide in a solution of sodium hydroxide in aqueous ethanol.

• Heat the mixture to reflux for several hours until the hydrolysis is complete (monitor by TLC).

• Distill off the ethanol.

• Dilute the residue with water and acidify with hydrochloric acid to precipitate the crude 2-methoxyphenylacetic acid.

• Extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product, which can be purified by recrystallization.[4]

Visualizing the Synthetic Pathways

Logical Workflow for Catalyst Selection

Caption: Decision workflow for selecting a catalytic method based on the available starting material.

Experimental Workflow for Acid-Catalyzed Hydrolysis

Caption: Step-by-step experimental workflow for the acid-catalyzed hydrolysis of 2-methoxybenzyl cyanide.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. almacgroup.com [almacgroup.com]
• 4. The Willgerodt Reaction: Phenylacetic Acid from Styrene/Acetophenone - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for 2-Methoxyphenylacetic Acid Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of 2-Methoxyphenylacetic acid is crucial for ensuring product quality and research integrity. This guide provides a comprehensive comparison of three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The information herein is supported by established analytical validation principles to aid in selecting the most suitable method for your specific needs.

Comparison of Analytical Method Performance

The selection of an analytical method hinges on factors such as required sensitivity, selectivity, and the complexity of the sample matrix. The following table summarizes typical performance characteristics for the quantification of 2-Methoxyphenylacetic acid using HPLC-UV, GC-MS, and LC-MS/MS. These values are representative and should be confirmed during in-house method validation.

Validation Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (r²)	≥ 0.998	≥ 0.997	≥ 0.999
Linear Range	0.1 - 50 µg/mL	0.05 - 20 µg/mL	1 - 1000 ng/mL
Limit of Detection (LOD)	~0.03 µg/mL	~0.01 µg/mL	~0.3 ng/mL
Limit of Quantification (LOQ)	~0.1 µg/mL	~0.05 µg/mL	~1 ng/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%	97 - 103%
Precision (%RSD)	< 2%	< 5%	< 3%

Experimental Workflow and Signaling Pathways

A general workflow for the validation of an analytical method is depicted below. This process ensures that the chosen method is suitable for its intended purpose.[1][2]

Caption: General Workflow for Analytical Method Validation.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are representative protocols for the analysis of 2-Methoxyphenylacetic acid.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is well-suited for routine quality control analysis where high sensitivity is not a primary requirement.

• Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size), and data acquisition software.

• Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), and Formic acid.

• Mobile Phase: A gradient elution is typically employed using a mixture of an acidic aqueous phase (e.g., 0.1% formic acid in water) and an organic solvent such as acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection Wavelength: 275 nm

• Sample Preparation:

  • Accurately weigh and dissolve the 2-Methoxyphenylacetic acid standard in the mobile phase to prepare a stock solution.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Dissolve the sample in the mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and is ideal for identifying and quantifying trace levels of 2-Methoxyphenylacetic acid, though it requires derivatization.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with a non-polar or medium-polarity capillary column (e.g., DB-5ms).

• Reagents: Ethyl acetate, Pyridine, and a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• GC-MS Conditions:

  • Carrier Gas: Helium

  • Temperature Program: A temperature gradient is used to separate the analytes.

  • Ionization: Electron Ionization (EI)

  • Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used.

• Sample Preparation and Derivatization:

  • Prepare a stock solution of 2-Methoxyphenylacetic acid in a suitable solvent.

  • For samples, perform a liquid-liquid extraction with a solvent like ethyl acetate.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • To the dried residue, add pyridine and the BSTFA with TMCS derivatizing agent.

  • Heat the mixture to form the trimethylsilyl (TMS) derivative before injection into the GC-MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the highest sensitivity and selectivity, making it the preferred method for analyzing 2-Methoxyphenylacetic acid in complex biological matrices.[3]

• Instrumentation: An ultra-high performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer. A C18 or similar reversed-phase column is typically used.

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), and Formic acid (LC-MS grade).

• LC Conditions:

  • Mobile Phase: A gradient of an acidic aqueous phase (e.g., 0.1% formic acid in water) and an organic solvent like acetonitrile.

  • Flow Rate: Optimized for the UHPLC system, typically in the range of 0.3-0.5 mL/min.

• MS Conditions:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for acidic compounds.

  • Detection: Multiple Reaction Monitoring (MRM) mode for quantitative analysis.

• Sample Preparation:

  • For biological samples like plasma or urine, a protein precipitation step with a solvent such as acetonitrile is often necessary.

  • Centrifuge the sample to pellet the precipitated proteins.

  • The supernatant can be directly injected or further purified using solid-phase extraction (SPE) if necessary.

References

• 1. selectscience.net [selectscience.net]
• 2. Development and substantiation of a liquid chromatographic method for monitoring organic reactions involved in synthesis of 4-methoxyphenylacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]

A Comparative Analysis of 2-Methoxyphenylacetic Acid and 4-Methoxyphenylacetic Acid in Bioassays

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyphenylacetic acid and 4-Methoxyphenylacetic acid are positional isomers with the methoxy group at the ortho and para positions of the phenyl ring, respectively. This structural difference can lead to significant variations in their biological activities. This guide provides a comparative overview of these two compounds based on available data from various bioassays, offering insights into their potential as therapeutic agents or research tools. While direct head-to-head comparative studies are limited, this document synthesizes existing data to highlight their differential performance in anticancer, anti-inflammatory, and antifungal assays.

Data Presentation: A Comparative Summary

Due to the limited availability of direct comparative studies, the following table summarizes the reported biological activities of 2-Methoxyphenylacetic acid and 4-Methoxyphenylacetic acid from various sources. This allows for an indirect comparison of their potential efficacy in different bioassays.

Bioassay Category	2-Methoxyphenylacetic Acid	4-Methoxyphenylacetic Acid	Key Observations
Anticancer Activity	Potential cytotoxic effects suggested, but specific IC50 values against cancer cell lines are not readily available in comparative studies.	Identified as a potential plasma biomarker for non-small cell lung cancer[1]. Derivatives have been evaluated for anticancer properties.	The para-isomer has been more specifically linked to cancer-related studies as a biomarker.
Anti-inflammatory Activity	Mentioned to have anti-inflammatory properties, potentially through cyclooxygenase (COX) inhibition[2].	Esters of 4-Methoxyphenylacetic acid have been investigated as 15-lipoxygenase (15-LOX) inhibitors.	The isomers may target different enzymes in the inflammatory cascade (COX vs. LOX).
Antifungal Activity	Derivatives of α-methoxyphenylacetic acid have shown fungicidal activity.	Reported as a metabolite of Aspergillus species, suggesting a role in fungal biology[3][4].	Both compounds show potential in the antifungal domain, either as active agents or as part of fungal metabolic processes.

Experimental Protocols

Below are detailed methodologies for key experiments relevant to the bioactivities of 2-Methoxyphenylacetic acid and 4-Methoxyphenylacetic acid.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which a compound inhibits cell growth by 50% (IC50).

Protocol:

• Cell Seeding: Plate human cancer cell lines (e.g., HepG2, MCF-7) in 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare stock solutions of 2-Methoxyphenylacetic acid and 4-Methoxyphenylacetic acid in a suitable solvent (e.g., DMSO). Dilute the stock solutions to various concentrations in the cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of viability against the concentration of the compound.

In Vitro Anti-inflammatory Assay: Cyclooxygenase (COX) and Lipoxygenase (LOX) Inhibition

These assays measure the ability of the compounds to inhibit the enzymes responsible for prostaglandin and leukotriene synthesis.

COX Inhibition Assay Protocol:

• Enzyme Preparation: Use commercially available COX-1 and COX-2 enzyme kits.

• Reaction Mixture: In a 96-well plate, add the reaction buffer, heme, and the test compound (2-Methoxyphenylacetic acid or 4-Methoxyphenylacetic acid) at various concentrations.

• Enzyme Addition: Add the COX-1 or COX-2 enzyme to each well and incubate for a specified time at 37°C.

• Substrate Addition: Initiate the reaction by adding arachidonic acid.

• Prostaglandin Measurement: Stop the reaction and measure the amount of prostaglandin E2 (PGE2) produced using an ELISA kit.

• Inhibition Calculation: Calculate the percentage of inhibition by comparing the PGE2 levels in the presence and absence of the test compound.

15-LOX Inhibition Assay Protocol:

• Enzyme and Substrate: Use soybean 15-lipoxygenase and linoleic acid as the substrate.

• Reaction: In a cuvette, mix the enzyme, buffer (pH 9.0), and the test compound.

• Initiation: Start the reaction by adding the linoleic acid substrate.

• Absorbance Monitoring: Monitor the formation of the conjugated diene product by measuring the increase in absorbance at 234 nm.

• Inhibition Calculation: Determine the percentage of inhibition by comparing the rate of reaction with and without the inhibitor.

In Vitro Antifungal Assay (Broth Microdilution Method)

This assay determines the minimum inhibitory concentration (MIC) of a compound against a fungal strain.

Protocol:

• Fungal Inoculum Preparation: Prepare a standardized suspension of the fungal strain (e.g., Aspergillus niger, Candida albicans) in a suitable broth medium (e.g., RPMI-1640).

• Compound Dilution: Serially dilute the test compounds in the broth in a 96-well microtiter plate.

• Inoculation: Add the fungal inoculum to each well.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits fungal growth.

Mandatory Visualizations

Signaling Pathway Diagrams

The following diagrams illustrate the potential mechanisms of action for the anti-inflammatory activity of the methoxyphenylacetic acid isomers.

Caption: Potential inhibitory action of 2-Methoxyphenylacetic acid on the Cyclooxygenase (COX) pathway.

Caption: Potential inhibitory action of 4-Methoxyphenylacetic acid on the 15-Lipoxygenase (LOX) pathway.

Experimental Workflow Diagram

The following diagram outlines a general workflow for the comparative bioevaluation of 2-Methoxyphenylacetic acid and 4-Methoxyphenylacetic acid.

Caption: General workflow for the comparative bioevaluation of methoxyphenylacetic acid isomers.

Conclusion

The positional isomerism of the methoxy group in 2-Methoxyphenylacetic acid and 4-Methoxyphenylacetic acid appears to influence their biological activities. While 4-Methoxyphenylacetic acid shows promise as a 15-lipoxygenase inhibitor and has been studied in the context of cancer biomarkers, 2-Methoxyphenylacetic acid and its derivatives have demonstrated potential as cyclooxygenase inhibitors and antifungal agents. The provided experimental protocols and workflows offer a robust framework for conducting direct comparative studies to elucidate the specific activities and mechanisms of these two compounds. Further head-to-head research is essential to fully characterize their therapeutic potential and to determine which isomer is more suitable for specific drug development applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Methoxyphenylacetic acid | 93-25-4 | FM25266 | Biosynth [biosynth.com]
• 3. 4-Methoxyphenylacetic Acid | C9H10O3 | CID 7690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hmdb.ca [hmdb.ca]

A Comparative Guide to HPLC and GC-MS for the Analysis of Organic Acids

For researchers, scientists, and drug development professionals, the precise and reliable quantification of organic acids is a critical task in diverse fields ranging from metabolic research and biomarker discovery to pharmaceutical quality control. The selection of an appropriate analytical technique is paramount for achieving accurate results. This guide provides an objective performance comparison between two of the most powerful and commonly employed methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

The fundamental difference between these techniques lies in the mobile phase used for separation and the volatility requirements of the analyte.[1] HPLC is ideal for analyzing non-volatile and thermally unstable compounds directly in a liquid mobile phase, while GC-MS is tailored for volatile or semi-volatile compounds that can be vaporized and carried by a gas.[1][2] For non-volatile organic acids, GC-MS analysis is only possible after a chemical modification step known as derivatization.[2][3]

Principle of a Key Differentiator: Derivatization in GC-MS

Organic acids are typically non-volatile due to their polar carboxyl groups, which engage in strong intermolecular hydrogen bonding.[4] To make them suitable for GC analysis, these polar functional groups must be chemically modified to increase their volatility.[3] This process, known as derivatization, is a critical prerequisite for GC-MS analysis of most organic acids.

The most common derivatization method is silylation , where an active hydrogen in the carboxyl or hydroxyl group is replaced by a silyl group, such as a trimethylsilyl (TMS) group.[3][4] This reaction reduces the polarity of the molecule and disrupts hydrogen bonding, allowing it to vaporize at the high temperatures used in the GC inlet without degradation.[4]

Experimental Workflows and Protocols

The analytical workflows for HPLC and GC-MS differ significantly, primarily due to the mandatory derivatization step in the GC-MS protocol.[2] This additional step adds complexity and time to the sample preparation process for GC-MS compared to the more direct approach used in HPLC.

Fig. 1: Comparison of typical experimental workflows for HPLC and GC-MS analysis of organic acids.

General HPLC Protocol (Reversed-Phase)

This protocol outlines a common approach for analyzing organic acids using reversed-phase HPLC with UV detection.[5][6][7]

• Sample Preparation: Samples are typically prepared by dissolving them in the mobile phase or a suitable solvent, followed by filtration through a 0.45 µm membrane to remove particulates.[7][8]

• Chromatographic System: An HPLC system equipped with a UV detector is used.[5]

• Column: A C18 column, particularly one designed for stability in highly aqueous mobile phases (e.g., an AQ-type C18), is frequently employed.[5][7]

• Mobile Phase: An acidic mobile phase is used to suppress the ionization of the organic acids, thereby increasing their retention on the reversed-phase column.[7][9] A common mobile phase is a low pH phosphate buffer (e.g., potassium dihydrogen phosphate solution adjusted to pH 2.4).[6][7]

• Detection: The UV detector is typically set to a low wavelength, such as 210 nm, to detect the carboxyl group of the organic acids.[6][10]

• Quantification: Quantification is performed using an external standard method, creating a calibration curve from standards of known concentrations.[6]

General GC-MS Protocol (with Silylation)

This protocol describes a typical procedure for the analysis of non-volatile organic acids by GC-MS, including the essential derivatization step.[11][12]

• Sample Preparation: The initial sample preparation is often more involved than for HPLC. It may include extraction followed by lyophilization (freeze-drying) to completely remove water, which can interfere with the derivatization reaction.[4][8]

• Derivatization: The dried sample extract is reconstituted in a suitable solvent, and derivatizing reagents are added. For silylation, a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is commonly used.[12] The reaction is typically carried out at an elevated temperature (e.g., 50-70°C) for a specific duration (e.g., 10-40 minutes) to ensure complete derivatization.[12][13]

• Chromatographic System: A GC system coupled to a Mass Spectrometer (MS) is used.

• Injection: The derivatized sample is injected into the GC inlet, which is heated to a high temperature to vaporize the sample.

• GC Separation: A capillary column (e.g., DB-1) separates the derivatized organic acids based on their volatility and interaction with the stationary phase. A temperature program is used to elute compounds with different boiling points over time.

• MS Detection: As compounds elute from the column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for highly confident identification.[2]

• Quantification: Quantification is often performed in selected ion monitoring (SIM) mode for higher sensitivity, using an internal standard to correct for variations in sample preparation and injection.[2]

Performance Comparison

The choice between HPLC and GC-MS depends heavily on the specific analytical requirements, including the nature of the organic acids, the complexity of the sample matrix, and the desired sensitivity and throughput.

Parameter	HPLC	GC-MS
Principle	Separation of non-volatile compounds in a liquid mobile phase.[2]	Separation of volatile compounds in a gas phase followed by mass-based detection.[2]
Sample Volatility	Ideal for non-volatile and thermally labile organic acids in their native form.[2]	Requires analytes to be volatile and thermally stable. Derivatization is necessary for most organic acids.[2][3]
Sample Preparation	Simpler and faster; often just dissolution and filtration.[2][8]	More complex, tedious, and time-consuming due to the mandatory multi-step derivatization process.[2][8][10]
Sensitivity	High sensitivity, especially with MS detection (LC-MS).[2][9] LODs can be in the range of 0.002–0.521 µg/mL.[6]	Generally offers very high sensitivity.[2] LODs for derivatized acids can be in the range of 0.04–0.42 µmol/L.[12]
Selectivity	Good selectivity, which is significantly enhanced when coupled with a mass spectrometer (LC-MS).[2][9]	High selectivity, providing confident peak identification through mass spectral library matching.[2]
Analysis Time	Run times can vary from 10 to 60 minutes.[1]	GC run times can be fast, but the overall analysis time per sample is significantly increased by lengthy sample preparation.[2][8]
Data Confidence	High confidence with LC-MS, which provides molecular weight and fragmentation data.	Very high confidence in compound identification due to extensive and standardized mass spectral libraries for derivatized compounds.[2]
Instrumentation Cost	Generally lower for a standard HPLC-UV system. Costs are comparable to GC-MS when using an LC-MS system.	Can have a lower initial equipment cost compared to LC-MS for some configurations.[14]

Quantitative Data Summary

The following table summarizes quantitative performance data from published methods. It is important to note that these values are method-dependent and can vary significantly based on the specific analyte, matrix, instrumentation, and protocol used.

Performance Metric	HPLC Methods	GC-MS Methods
Linearity (R²)	>0.999[5]	0.9958 - 0.9996[12]
Limit of Detection (LOD)	0.002 - 0.521 µg/mL[6]	0.04 - 0.42 µmol/L[12]
Limit of Quantification (LOQ)	0.007 - 1.737 µg/mL[6]	2 - 10 ng/g[14]
Precision (RSD%)	<0.6%[7]	0.32 - 13.76%[12]
Accuracy (Recovery %)	95 - 105% (Typical Target)	82.97 - 117%[12][14]

Conclusion and Recommendations

Both HPLC and GC-MS are powerful techniques for the analysis of organic acids, each with distinct advantages and limitations.

Choose HPLC when:

• The primary goal is the routine quantification of non-volatile or thermally labile organic acids.[2]

• Minimal sample manipulation and high throughput are desired.[2]

• Analyzing organic acids in their native, unmodified form is important.

HPLC, particularly when coupled with UV detection, offers a straightforward, robust, and often simpler method for many applications.[8][15] However, challenges can arise with the retention of very polar organic acids on standard C18 columns, and care must be taken to use columns designed for high-aqueous mobile phases.[9]

Choose GC-MS when:

• The analysis involves volatile organic acids.[11]

• The highest degree of sensitivity and selectivity is required for a broad range of acids (after derivatization).[2]

• Confident identification of unknown organic acids through well-established mass spectral libraries is a priority.

The major drawback of GC-MS for this application is the necessity of derivatization, which is a tedious, multi-step process that can introduce variability and potential for analyte loss.[8][10]

For comprehensive metabolic profiling where a wide range of organic acids needs to be identified and quantified, a combined approach or the use of LC-MS/MS is often considered the gold standard, leveraging the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry.[9] Ultimately, the choice between HPLC and GC-MS should be guided by the specific goals of the study, the available resources, and the chemical properties of the organic acids of interest.

References

• 1. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. scioninstruments.com [scioninstruments.com]
• 6. tandfonline.com [tandfonline.com]
• 7. agilent.com [agilent.com]
• 8. scielo.br [scielo.br]
• 9. Organic Acid Analysis Service| LC-MS and GC-MS - Creative Proteomics [creative-proteomics.com]
• 10. researchgate.net [researchgate.net]
• 11. shimadzu.com [shimadzu.com]
• 12. Gas chromatography/mass spectrometry analysis of organic acid profiles in human serum: A protocol of direct ultrasound-assisted derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]

A Comparative Guide to the Cross-Validation of Analytical Results for 2-Methoxyphenylacetic Acid

For researchers, scientists, and drug development professionals, the accurate and precise quantification of 2-Methoxyphenylacetic acid is critical for reliable study outcomes. This guide provides a comprehensive cross-validation of the primary analytical methodologies used for this compound: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The performance of these techniques is objectively compared, supported by representative experimental data, to aid in the selection of the most appropriate method for specific research needs.

Data Presentation: Performance Characteristics

The selection of an analytical method is often a balance between sensitivity, precision, and the complexity of the sample matrix. The following table summarizes typical performance characteristics for the analysis of phenylacetic acid derivatives by HPLC-UV and GC-MS.

Validation Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.999	> 0.99
Limit of Detection (LOD)	0.01 - 0.35 µg/mL	~0.03 mmol/mol creatinine
Limit of Quantification (LOQ)	0.03 - 1.07 µg/mL	Typically > LOD
Accuracy (% Recovery)	98.33% - 101.12%	Variable, often requires internal standards
Precision (%RSD)	< 5%	< 10%

Note: The data presented are representative values for closely related compounds, such as 2-Hydroxyphenylacetic acid, and serve as a general comparison of the methods.[1]

Mandatory Visualization: Experimental Workflows

To visually delineate the procedural steps of each analytical technique, the following diagrams have been generated using the DOT language.

HPLC-UV Experimental Workflow

GC-MS Experimental Workflow

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. The following are representative protocols for the analysis of 2-Methoxyphenylacetic acid.

High-Performance Liquid Chromatography (HPLC-UV)

This method is well-suited for the routine analysis of 2-Methoxyphenylacetic acid, offering robustness and high precision.

• Chromatographic System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A mixture of acetonitrile and 0.1 M potassium dihydrogen orthophosphate buffer, adjusted to pH 3.0 with phosphoric acid. A typical starting gradient could be 40:60 (v/v) acetonitrile:buffer.[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or controlled at 30°C.

• Detection Wavelength: 280 nm.[2]

• Injection Volume: 10-20 µL.

• Standard & Sample Preparation:

  • Prepare a stock solution of 2-Methoxyphenylacetic acid (1 mg/mL) in a suitable solvent such as methanol.

  • Generate a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

  • Prepare samples by accurately weighing and dissolving them in the mobile phase, ensuring the final concentration falls within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high sensitivity and selectivity, making it ideal for complex matrices or when trace-level quantification is required. A derivatization step is necessary to increase the volatility of 2-Methoxyphenylacetic acid.

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Temperature Program:

  • Initial oven temperature: 70°C, hold for 1 minute.

  • Ramp: Increase at 6°C/min to 300°C.

  • Final hold: 5 minutes at 300°C.

• Injector Temperature: 250°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Ion Trap.

• Sample Preparation and Derivatization:

  • Accurately transfer a known amount of the sample or standard to a reaction vial and evaporate to complete dryness under a stream of nitrogen.

  • Methoxyamination: Add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried sample. Cap the vial tightly and incubate at 60°C for 45 minutes to protect any potential ketone groups.

  • Silylation: After cooling to room temperature, add 90 µL of a silylating agent such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS).[3] Cap the vial and incubate at 60°C for 30 minutes. This step converts the carboxylic acid group to its volatile trimethylsilyl (TMS) ester.

  • The sample is now ready for injection into the GC-MS system.

Conclusion

Both HPLC-UV and GC-MS are powerful techniques for the analysis of 2-Methoxyphenylacetic acid. The choice between them should be guided by the specific requirements of the study. HPLC-UV offers a robust and straightforward method for routine quantification, while GC-MS provides superior sensitivity and selectivity, which is particularly advantageous for complex sample matrices or when identifying unknown impurities. For cross-validation of results, analyzing samples by both methods can provide a high degree of confidence in the accuracy of the obtained data.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and substantiation of a liquid chromatographic method for monitoring organic reactions involved in synthesis of 4-methoxyphenylacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Chiral Resolving Agents: 2-Methoxyphenylacetic Acid vs. Mandelic Acid

In the realm of pharmaceutical development and fine chemical synthesis, the separation of enantiomers from a racemic mixture is a critical step. The biological activity of chiral molecules often resides in a single enantiomer, with the other being inactive or even exerting undesirable side effects. Classical chiral resolution via diastereomeric salt formation remains a cornerstone technique for obtaining enantiomerically pure compounds. This guide provides a detailed comparison of two commonly employed acidic resolving agents: 2-methoxyphenylacetic acid and mandelic acid, with a focus on their application in resolving racemic amines.

Principle of Chiral Resolution by Diastereomeric Salt Formation

Chiral resolution by diastereomeric salt formation is a well-established method that leverages the different physical properties of diastereomers.[1] A racemic mixture of a base (e.g., an amine) is reacted with an enantiomerically pure chiral acid. This reaction forms a pair of diastereomeric salts. Since diastereomers have different physical properties, such as solubility, they can be separated by fractional crystallization.[1] The less soluble diastereomeric salt will crystallize from the solution, while the more soluble one remains in the mother liquor. The crystallized salt is then isolated, and the resolved enantiomer of the base is liberated by treatment with a strong base. Similarly, a racemic acid can be resolved using a chiral base.[1]

Performance Comparison of Resolving Agents

Resolving Agent	Racemic Compound	Yield of Diastereomeric Salt	Enantiomeric Excess (ee) of Resolved Amine	Reference
(S)-2-Methoxyphenylacetic acid	3-Aminopyrrolidine	44%	98% (de of salt)	[2]
(R)-Mandelic acid	1-Phenylethylamine	75-80%	>95%	[3]
(1R,2S)-(–)-Ephedrine (as resolving agent for Mandelic Acid)	(±)-Mandelic Acid	52% (of diastereomeric salt)	85% (of (R)-(–)-mandelic acid)	[4]

Note: The data presented above is from different studies and for different substrates, so a direct comparison of the resolving power should be made with caution. The efficiency of a chiral resolution is highly dependent on the specific substrate, the resolving agent, the solvent system, and other experimental conditions.

Experimental Protocols

Detailed experimental protocols are essential for the successful implementation of chiral resolution experiments. Below are representative protocols for the use of 2-methoxyphenylacetic acid and mandelic acid in the resolution of racemic amines.

Protocol 1: Chiral Resolution of 3-Aminopyrrolidine with (S)-2-Methoxyphenylacetic Acid

This protocol is based on the resolution of 3-aminopyrrolidine.[2]

1. Diastereomeric Salt Formation:

• A solution of racemic 3-aminopyrrolidine dihydrochloride in water is prepared.

• (S)-2-methoxyphenylacetic acid and sodium chloride are added to the solution.

• The mixture is stirred, and the pH is adjusted to facilitate the formation of the diastereomeric salt.

• The less-soluble diastereomeric salt, (R)-3-aminopyrrolidine-(S)-2-methoxyphenylacetic acid, precipitates from the solution.

2. Isolation of the Diastereomeric Salt:

• The precipitated salt is collected by filtration.

• The collected salt is washed with a suitable solvent to remove impurities.

3. Liberation of the Enantiomerically Pure Amine:

• The purified diastereomeric salt is dissolved in water.

• A strong base, such as sodium hydroxide, is added to the solution to liberate the free (R)-3-aminopyrrolidine.

• The liberated amine is extracted from the aqueous solution using an organic solvent.

• The organic extracts are combined, dried, and the solvent is evaporated to yield the enantiomerically enriched (R)-3-aminopyrrolidine.

Protocol 2: Chiral Resolution of 1-Phenylethylamine with (R)-Mandelic Acid

This protocol describes a general procedure for the resolution of a racemic amine with mandelic acid.[3]

1. Diastereomeric Salt Formation:

• Racemic 1-phenylethylamine is dissolved in a suitable solvent, such as methanol.

• A solution of (R)-mandelic acid in the same solvent is added to the amine solution.

• The mixture is stirred, and the less soluble diastereomeric salt, (S)-1-phenylethylamine-(R)-mandelate, crystallizes out of the solution upon cooling.

2. Isolation and Purification of the Diastereomeric Salt:

• The crystalline salt is collected by filtration and washed with a small amount of cold solvent.

• The salt can be recrystallized from a suitable solvent to improve its diastereomeric purity.

3. Liberation of the Enantiomerically Pure Amine:

• The purified diastereomeric salt is treated with a base, such as sodium hydroxide, to liberate the free (S)-1-phenylethylamine.

• The liberated amine is then extracted with an organic solvent.

• The organic layer is dried, and the solvent is removed to afford the resolved (S)-1-phenylethylamine.

4. Recovery of the Resolving Agent:

• The aqueous layer from the extraction, containing the sodium salt of (R)-mandelic acid, is acidified with a strong acid (e.g., HCl).

• The precipitated (R)-mandelic acid is collected by filtration, washed with water, and dried. It can then be reused.

Visualizing the Workflow

To better illustrate the process of chiral resolution and the logical relationships involved, the following diagrams are provided.

Caption: General workflow for chiral resolution via diastereomeric salt formation.

Caption: Logical relationship in a chiral resolution process.

Conclusion

Both 2-methoxyphenylacetic acid and mandelic acid are effective chiral resolving agents for the separation of racemic amines via diastereomeric salt formation. Mandelic acid is a well-established and widely used resolving agent with documented high efficiency for certain substrates.[3] 2-Methoxyphenylacetic acid has also demonstrated excellent performance in specific applications, achieving high diastereomeric excess.[2]

The choice between these two resolving agents, or any other, will ultimately depend on the specific racemic compound to be resolved. A screening of different resolving agents and solvent systems is often necessary to identify the optimal conditions for achieving high yield and enantiomeric purity. The experimental protocols and workflows provided in this guide offer a solid foundation for researchers and drug development professionals to design and execute their own chiral resolution experiments.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Practical resolution of 3-aminopyrrolidine via diastereomeric salt formation with (S)-2-methoxy-2-phenylacetic acid-Science-Chemical Encyclopedia-lookchem [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Derivatization Reagents for Carboxylic Acid Analysis

For researchers, scientists, and drug development professionals, the accurate and sensitive quantification of carboxylic acids is a critical aspect of numerous analytical workflows. Direct analysis of these compounds, particularly by gas chromatography (GC) and high-performance liquid chromatography (HPLC), can be challenging due to their low volatility, high polarity, and often weak chromophores or fluorophores. Derivatization, the chemical modification of an analyte, is a widely employed strategy to overcome these limitations by enhancing volatility, improving chromatographic behavior, and increasing detection sensitivity.

This guide provides an objective comparison of common derivatization reagents for carboxylic acids, categorized by the analytical technique and the chemical strategy employed. The performance of these reagents is compared using available experimental data, and detailed methodologies for key experiments are provided.

Data Presentation: Comparative Performance of Derivatization Reagents

The selection of a derivatization reagent is a critical decision in analytical method development. The ideal reagent should offer high reaction efficiency, produce stable derivatives, and significantly enhance the detectability of the analytes. The following tables summarize the performance of commonly used derivatization reagents for both GC-MS and HPLC analysis based on available data.

Table 1: Comparison of Derivatization Reagents for GC-MS Analysis of Carboxylic Acids

Reagent Class	Reagent	Typical Reaction Conditions	Derivative Stability	Key Advantages	Key Disadvantages
Silylation	BSTFA (+/- TMCS)	60-70°C for 20-60 min[1][2]	Moderate; sensitive to moisture[3]	Versatile for various functional groups, volatile by-products.[2]	Derivatives are moisture-sensitive.[3]
MSTFA	37-60°C for 30-60 min[1][4]	Moderate; sensitive to moisture	Highly volatile by-products, strong silylating agent.[2]	Derivatives are moisture-sensitive.
MTBSTFA	60°C for 60 min	High; TBDMS derivatives are ~10,000x more stable to hydrolysis than TMS derivatives.	Produces stable derivatives, characteristic mass spectra.[5]	Steric hindrance can be an issue for some compounds.[5]
Alkylation (Esterification)	BF₃-Methanol	60°C for 5-60 min[1][6]	High; alkyl esters are generally stable.[3]	Reagent is relatively inexpensive and effective for fatty acids.[6]	Not suitable for analytes with other acid-labile functional groups.
PFBBr	25-70°C for 20-30 min[7]	High	Forms electron-capturing derivatives for sensitive ECD detection.[7]	Reagent is a lachrymator and requires careful handling.[7]

Table 2: Comparison of Fluorescent Labeling Reagents for HPLC Analysis of Carboxylic Acids

Reagent	Typical Reaction Conditions	Linearity (r²)	Recovery (%)	LOD	Derivative Stability
3-Nitrophenylhydrazine (3-NPH)	60°C for 30 min	>0.99	~100%[8][9]	Low femtomole range	Good
Aniline	40°C for 30 min	>0.99	Variable (45% for some SCFAs)[8][9]	Generally higher than 3-NPH	Moderate
4-Bromomethyl-7-methoxycoumarin	70°C for 30 min	>0.99	Not specified	Picomole to femtomole range	Good
9-Anthryldiazomethane (ADAM)	Room temp for >60 min[10]	>0.99	Not specified	~5 times higher than PDAM[11]	Less stable than PDAM, may decompose during storage.[11]
1-Pyrenyldiazomethane (PDAM)	Room temp	>0.99	Not specified	20-30 femtomoles[11]	More stable than ADAM.[11]
DBD-APy (chiral)	Room temp	Not specified	Not specified	10 fmol (for Naproxen derivative)[12]	Good
NBD-APy (chiral)	Room temp	Not specified	Not specified	15 fmol (for Naproxen derivative)[12]	Good
ABD-APy (chiral)	Room temp	Not specified	Not specified	30 fmol (for Naproxen derivative)[12]	Good

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful derivatization. Below are methodologies for some of the commonly used derivatization agents.

Protocol 1: Silylation of Carboxylic Acids using BSTFA for GC-MS Analysis

This protocol is a general guideline for the trimethylsilylation of carboxylic acids.[2]

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with or without 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., pyridine, acetonitrile, or DMF)

• Carboxylic acid standard or dried sample extract

• Heating block or oven

• GC vials with inserts and caps

Procedure:

• Ensure the sample is completely dry in a GC vial. If the sample is in an aqueous solution, evaporate it to dryness under a stream of nitrogen.

• Add 100 µL of anhydrous solvent to the dried sample.

• Add 50 µL of BSTFA (with or without 1% TMCS). The molar ratio of BSTFA to the active hydrogen in the carboxylic acid should be in excess, typically at least 2:1.

• Securely cap the vial and vortex briefly to mix.

• Heat the vial at 60-70°C for 30-60 minutes. The optimal time and temperature may vary depending on the specific carboxylic acid.

• Cool the vial to room temperature.

• The sample is now ready for injection into the GC-MS system.

Protocol 2: Esterification of Fatty Acids using Boron Trifluoride (BF₃)-Methanol for GC-MS Analysis

This protocol is widely used for the preparation of fatty acid methyl esters (FAMEs).[6][7]

Materials:

• Boron trifluoride-methanol solution (10-14% w/w)

• Anhydrous methanol

• Hexane

• Saturated sodium chloride solution

• Carboxylic acid standard or lipid extract

• Reaction tube with a screw cap

• Heating block or water bath

Procedure:

• Place 1-25 mg of the fatty acid sample or lipid extract into a reaction tube.

• Add 2 mL of BF₃-methanol reagent.

• Seal the tube and heat at 60°C for 5-10 minutes.

• Cool the tube to room temperature.

• Add 1 mL of water and 1 mL of hexane to the tube.

• Shake the tube vigorously for 30 seconds to extract the FAMEs into the hexane layer.

• Allow the layers to separate.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Protocol 3: Fluorescent Labeling of Carboxylic Acids using 4-Bromomethyl-7-methoxycoumarin for HPLC Analysis

This protocol describes the derivatization of carboxylic acids to form highly fluorescent coumarin esters.

Materials:

• 4-Bromomethyl-7-methoxycoumarin

• Anhydrous acetone

• Potassium carbonate (anhydrous)

• 18-Crown-6 (catalyst)

• Carboxylic acid standard or sample extract

• Reaction vials

• Heating block

Procedure:

• Prepare a 1 mg/mL solution of 4-Bromomethyl-7-methoxycoumarin in anhydrous acetone.

• Prepare a 1 mg/mL solution of 18-Crown-6 in anhydrous acetone.

• In a reaction vial, add 100 µL of the carboxylic acid sample or standard solution (in acetone).

• Add an excess of the 4-Bromomethyl-7-methoxycoumarin solution.

• Add a catalytic amount of the 18-Crown-6 solution and a small amount of anhydrous potassium carbonate powder.

• Cap the vial tightly and vortex.

• Heat the reaction mixture at 70°C for 30 minutes.

• Cool the vial to room temperature. The solution is now ready for HPLC analysis.

Mandatory Visualizations

Diagram 1: General Experimental Workflow for Carboxylic Acid Derivatization

Caption: A general experimental workflow for the derivatization of carboxylic acids prior to chromatographic analysis.

Diagram 2: Signaling Pathway of a Generic Carboxylic Acid Derivatization

Caption: A simplified diagram illustrating the general chemical pathway of carboxylic acid derivatization.

References

• 1. Blogs | Restek [discover.restek.com]
• 2. benchchem.com [benchchem.com]
• 3. [PDF] Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? | Semantic Scholar [semanticscholar.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4 | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Fluorescent chiral derivatization reagents for carboxylic acid enantiomers in high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]

Inter-laboratory Comparison of 2-Methoxyphenylacetic Acid Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the analysis of 2-Methoxyphenylacetic acid. While specific inter-laboratory studies for this compound are not publicly available, this document synthesizes best practices and typical performance data from the analysis of similar organic acids using common analytical techniques. The experimental data presented is illustrative and serves as a benchmark for establishing performance criteria in a formal inter-laboratory study.

Comparative Analysis of Analytical Methods

The selection of an analytical method for 2-Methoxyphenylacetic acid quantification depends on factors such as the required sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are commonly employed for the analysis of organic acids.

Table 1: Hypothetical Performance Characteristics of Analytical Methods for 2-Methoxyphenylacetic Acid

Validation Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (r²)	> 0.998	> 0.995	> 0.999
Limit of Detection (LOD)	0.05 - 0.5 µg/mL	0.01 - 0.1 µg/mL	0.1 - 5 ng/mL
Limit of Quantification (LOQ)	0.15 - 1.5 µg/mL	0.03 - 0.3 µg/mL	0.3 - 15 ng/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%	98 - 102%
Precision (%RSD)	< 5%	< 10%	< 3%

Note: This data is illustrative and based on the performance of these methods for similar organic acids. Actual performance may vary depending on the specific instrumentation, reagents, and sample matrix.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the success of an inter-laboratory comparison. The following are representative protocols for the analysis of 2-Methoxyphenylacetic acid.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of an acidic aqueous phase (e.g., 0.1% phosphoric acid in water) and an organic solvent like acetonitrile or methanol.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at a wavelength of approximately 275 nm.

• Sample Preparation: Samples are typically prepared by dilution in the mobile phase, followed by filtration through a 0.45 µm syringe filter.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization: Organic acids are non-volatile and require derivatization prior to GC-MS analysis. A common method is silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• GC System: A gas chromatograph equipped with a capillary column suitable for organic acid analysis (e.g., a 5% phenyl-methylpolysiloxane column).

• Injector: Split/splitless injector, typically operated at 250-280°C.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at 80°C and ramping up to 280°C.

• Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis. Electron ionization (EI) is a common ionization technique.

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 or similar reversed-phase column.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid (e.g., 0.1% formic acid) to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for quantitative analysis.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for organic acids.

• MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for 2-Methoxyphenylacetic acid would need to be determined and optimized.

Visualizing the Inter-laboratory Comparison Process

A well-structured inter-laboratory comparison is essential to ensure the validity and comparability of the results. The following diagrams illustrate the key workflows and relationships in such a study.

Workflow for an Inter-laboratory Comparison Study.

Key Parameters in Analytical Method Validation.

A Comparative Guide to Enzymatic and Alkaline Hydrolysis for Glucoside Analysis

For researchers, scientists, and drug development professionals, the accurate analysis of glucosides is crucial for understanding the bioactivity, pharmacokinetics, and safety of various compounds. A key step in this analysis is the cleavage of the glycosidic bond to liberate the aglycone for quantification. This guide provides a detailed comparison of two common hydrolysis methods: enzymatic and alkaline hydrolysis, supported by experimental data and protocols to aid in selecting the optimal method for your specific analytical needs.

Introduction to Glucoside Hydrolysis

Glucosides are a diverse group of molecules where a sugar molecule (the glycone, in this case, glucose) is bonded to another functional group (the aglycone) via a glycosidic bond. The nature of the aglycone can vary widely, from simple alcohols and phenols to complex flavonoids, steroids, and cyanogenic compounds. The analysis of these compounds often requires the hydrolysis of the glycosidic linkage to enable detection and quantification of the aglycone, which is frequently the moiety of interest. The choice of hydrolysis method can significantly impact the accuracy, selectivity, and efficiency of the analysis.

Enzymatic Hydrolysis: A Specific and Mild Approach

Enzymatic hydrolysis utilizes glycoside hydrolases (glycosidases), which are enzymes that catalyze the cleavage of glycosidic bonds.[1] This method is characterized by its high specificity and mild reaction conditions, which are advantageous for the analysis of labile compounds.[2][3]

Mechanism of Action

Retaining glycoside hydrolases, a common type of glycosidase, employ a two-step mechanism involving the formation of a covalent glycosyl-enzyme intermediate.[4][5] The enzyme's active site provides a specific environment that facilitates the protonation of the glycosidic oxygen and subsequent nucleophilic attack, leading to the cleavage of the bond and release of the aglycone.[4] This specificity ensures that only target glycosidic bonds are cleaved, preserving the integrity of the aglycone and other sample components.[6]

Advantages:

• High Specificity: Enzymes target specific glycosidic linkages (e.g., α- or β-linkages) and are often specific to the glycone and even the aglycone structure.[7] This minimizes the formation of artifacts and degradation of the analyte.[8]

• Mild Reaction Conditions: Enzymatic reactions are typically carried out at or near physiological pH and moderate temperatures (e.g., 37-52°C), which preserves the structure of thermolabile and pH-sensitive aglycones.[3][9]

• Higher Yields for Labile Compounds: For compounds prone to degradation under harsh chemical conditions, enzymatic hydrolysis can result in significantly higher and more accurate yields of the aglycone.[8][9] For instance, in the analysis of steryl glycosides, enzymatic hydrolysis with inulinase preparations showed a decrease of over 95% in the parent compound, preserving the labile Δ(5)-avenasteryl glucoside.[3]

Disadvantages:

• Cost and Availability: Specific enzymes can be expensive, and a specific enzyme may be required for a particular type of glucoside, which may not always be commercially available.[9]

• Optimization Required: The efficiency of enzymatic hydrolysis is dependent on factors such as pH, temperature, enzyme concentration, and the presence of inhibitors, necessitating careful optimization for each substrate and matrix.[6][7]

• Incomplete Hydrolysis: In some cases, steric hindrance or the presence of complex glycosidic linkages may lead to incomplete hydrolysis.

Alkaline Hydrolysis: A Robust but Harsh Method

Alkaline hydrolysis involves the use of a strong base, such as sodium hydroxide, at elevated temperatures to cleave the glycosidic bond.[10] This method is less specific than enzymatic hydrolysis and relies on the chemical susceptibility of the glycosidic linkage to nucleophilic attack by hydroxide ions.

Mechanism of Action

The mechanism of alkaline hydrolysis can vary depending on the structure of the glucoside. For some glycosides, the reaction is facilitated by a trans arrangement of the aglycone and the hydroxyl group at the C-2 position, proceeding through the formation of a 1,2-anhydrosugar intermediate.[10] The reaction is generally considered a first-order reaction, and its rate is influenced by steric factors and the conformational stability of the glucoside.[10]

Advantages:

• Cost-Effectiveness and Availability: The reagents used for alkaline hydrolysis, such as sodium hydroxide, are inexpensive and readily available.

• Robustness: This method can be effective for a wide range of glucosides and is less susceptible to matrix effects compared to enzymatic hydrolysis.[6]

• Complete Hydrolysis (for stable compounds): For stable compounds, alkaline hydrolysis can lead to complete cleavage of the glycosidic bond.

Disadvantages:

• Harsh Reaction Conditions: The use of high temperatures (e.g., 100-170°C) and strong bases can lead to the degradation of the aglycone and other sample components, resulting in an underestimation of the analyte.[6][10]

• Lack of Specificity: Alkaline hydrolysis is non-specific and can catalyze other reactions, such as isomerization, epimerization, and degradation of the liberated aglycone, leading to the formation of artifacts and inaccurate quantification.[8][11]

• Safety Concerns: The use of strong bases at high temperatures requires appropriate safety precautions.

Quantitative Comparison of Hydrolysis Methods

The choice between enzymatic and alkaline hydrolysis often depends on the specific analyte and the goals of the analysis. The following table summarizes a comparison of the two methods based on data from various studies. It is important to note that direct comparative studies between enzymatic and alkaline hydrolysis for a wide range of glucosides are limited in the literature. Much of the available data compares enzymatic hydrolysis to acid hydrolysis, which is another harsh chemical method.

Parameter	Enzymatic Hydrolysis	Alkaline Hydrolysis	Acid Hydrolysis (for comparison)
Specificity	High (specific to linkage type)[7]	Low (non-specific)[6]	Low (non-specific)[9]
Reaction Conditions	Mild (e.g., pH 4.5-5.5, 37-52°C)[9]	Harsh (e.g., 10% NaOH, 170°C)[10]	Harsh (e.g., 2M HCl, 100°C)[9]
Reaction Time	Variable (e.g., 25 min to several hours)[9]	Variable (e.g., 6 to 48 hours)[10]	Typically 60 min[9]
Aglycone Yield	Generally higher, especially for labile compounds[8][9]	Can be lower due to degradation[6]	Often lower than enzymatic hydrolysis[9]
Artifact Formation	Minimal[8]	High potential for artifacts and degradation[8][11]	High potential for artifacts and degradation[8][11]
Cost	Higher (enzyme cost)[6]	Low (reagent cost)	Low (reagent cost)

Note: The data in this table is compiled from multiple sources and should be considered as a general guide. Optimal conditions and outcomes will vary depending on the specific glucoside and sample matrix.

Experimental Protocols

Enzymatic Hydrolysis of Flavonoid Glycosides using Snailase

This protocol is adapted from a study on the hydrolysis of flavonoid glycosides from plant extracts.[9]

• Sample Preparation: Prepare a methanolic extract of the plant material.

• Enzyme Solution: Dissolve 5 mg of Snailase in a suitable buffer (e.g., pH 5.5).

• Hydrolysis Reaction: Add the enzyme solution to the plant extract.

• Incubation: Incubate the mixture at 37°C for 25 minutes.

• Reaction Termination: Stop the reaction by adding a suitable solvent or by heat inactivation.

• Analysis: Analyze the liberated aglycones using an appropriate analytical technique such as HPLC or LC-MS.

Alkaline Hydrolysis of Methyl Glycopyranosides

This protocol is based on a study of the alkaline hydrolysis of methyl glycopyranosides.[10]

• Sample Preparation: Dissolve 1.0 g of the glycoside in 7 ml of 10% (w/v) sodium hydroxide solution (approximately 2.62 N).

• Hydrolysis Reaction: Place the solution in a stainless steel autoclave.

• Incubation: Heat the autoclave at 170°C in an oil thermostat for the desired time (e.g., 6, 24, or 48 hours).

• Neutralization and Deionization: After cooling, neutralize the solution and deionize it to remove salts.

• Analysis: Determine the amount of unreacted glycoside and liberated aglycone using a suitable analytical method.

Visualization of Hydrolysis Workflows and Mechanisms

To better illustrate the processes described, the following diagrams were generated using Graphviz (DOT language).

Caption: General workflow for glucoside analysis.

Caption: Mechanism of enzymatic glucoside hydrolysis.

Caption: Mechanism of alkaline glucoside hydrolysis.

Conclusion and Recommendations

The choice between enzymatic and alkaline hydrolysis for glucoside analysis is a critical decision that depends on the nature of the analyte and the analytical objectives.

• Enzymatic hydrolysis is the preferred method for the analysis of labile glucosides, where the preservation of the aglycone structure is paramount.[3][8] Its high specificity minimizes artifact formation and can lead to more accurate and reproducible results.[6] This method is particularly recommended for kinetic studies and the analysis of complex biological matrices.[6]

• Alkaline hydrolysis can be a suitable alternative for determining the total glucoside content of stable compounds, especially when cost and sample throughput are major considerations.[6] However, the harsh conditions necessitate careful validation to account for potential degradation of the analyte and the formation of artifacts.

For researchers in drug development and other fields requiring high accuracy and biologically relevant data, enzymatic hydrolysis is generally the superior choice. The initial investment in enzymes and method development is often justified by the higher quality of the analytical results.

References

• 1. jackwestin.com [jackwestin.com]
• 2. Uncommon Glycosidases for the Enzymatic Preparation of Glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic hydrolysis of steryl glycosides for their analysis in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reaction Mechanism of Glycoside Hydrolase Family 116 Utilizes Perpendicular Protonation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Khan Academy [khanacademy.org]
• 8. Comparison of Enzymatic Hydrolysis and Acid Hydrolysis of Sterol Glycosides from Foods Rich in Δ(7)-Sterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Methoxyphenylacetic Acid

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides detailed, step-by-step procedures for the proper disposal of 2-Methoxyphenylacetic acid, aligning with established safety protocols and regulatory requirements. Adherence to these guidelines will help maintain a safe laboratory environment and ensure environmental responsibility.

Safety and Hazard Summary

2-Methoxyphenylacetic acid is classified with the following hazards.[1][2][3] It is imperative to handle this chemical with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

Hazard Classification	GHS Code	Description
Skin Irritation	H315	Causes skin irritation.[1][2][3]
Serious Eye Irritation	H319	Causes serious eye irritation.[1][2][3][4]
Respiratory Irritation	H335	May cause respiratory irritation.[1][2][3]

Incompatible Materials:

• Strong bases[1]

• Strong oxidizing agents[1][5]

Disposal Protocol for 2-Methoxyphenylacetic Acid

The primary principle for the disposal of 2-Methoxyphenylacetic acid is to treat it as hazardous chemical waste.[6][7][8][9] It should never be disposed of in the regular trash or down the sanitary sewer.[6][10][11] The following protocol outlines the necessary steps for its safe disposal.

Experimental Protocol: Waste Collection and Labeling

• Container Selection:

  • Select a chemically compatible container for waste collection. Plastic bottles are often preferred over glass to minimize the risk of breakage.[6]

  • Ensure the container is in good condition, with no leaks or cracks, and has a secure, tight-fitting lid.[8]

• Waste Segregation:

  • Do not mix 2-Methoxyphenylacetic acid waste with incompatible materials such as strong bases or strong oxidizing agents.[12]

  • It is best practice to collect waste in separate, dedicated containers to avoid unintended chemical reactions.[12]

• Labeling Hazardous Waste:

  • As soon as the first of the waste is added, label the container clearly with a "Hazardous Waste" tag or label.[6][7]

  • The label must include the following information:

    • Full chemical name: "2-Methoxyphenylacetic acid" (avoid abbreviations or chemical formulas).[6]

    • For mixtures, list all chemical components and their approximate percentages.[6][12]

    • The date when the waste was first added to the container (date of generation).[6]

    • The location of origin (e.g., building and room number).[6]

    • The name and contact information of the principal investigator or responsible person.[6]

    • Check the appropriate hazard pictograms (e.g., irritant).[6]

Experimental Protocol: Storage and Disposal of Chemical Waste

• Temporary Storage in the Laboratory:

  • Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.[12]

  • This area should be under the direct control of laboratory personnel and away from general traffic.[11][13]

  • Ensure the container is kept closed except when adding waste.[8][11]

  • Secondary containment is recommended to prevent the spread of material in case of a leak.[11]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[6][7]

  • Do not transport hazardous waste outside of the laboratory yourself.[7]

  • Follow all institutional procedures for requesting a waste pickup, which may involve submitting a chemical waste list.[6]

Experimental Protocol: Management of Spills and Empty Containers

• Spill Cleanup:

  • In the event of a spill, wear appropriate PPE.

  • Carefully sweep or shovel the solid material into a suitable container for disposal.[1][5][14]

  • Minimize the generation of dust during cleanup.[1][5]

  • The collected spill material and any contaminated cleaning materials must be disposed of as hazardous waste.[7]

• Disposal of Empty Containers:

  • A container that held 2-Methoxyphenylacetic acid is considered hazardous waste until properly decontaminated.

  • To decontaminate an empty container, triple-rinse it with a solvent capable of removing the residue (e.g., water or an appropriate organic solvent).[7][8]

  • Collect all rinsate from the triple-rinsing process and dispose of it as hazardous waste.[7][8][11]

  • After triple-rinsing and allowing the container to air dry, deface or remove the original chemical label.[7][8] The decontaminated container can then typically be disposed of in the regular trash.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Methoxyphenylacetic acid.

Caption: Workflow for the safe disposal of 2-Methoxyphenylacetic acid and associated waste.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 2-Methoxyphenylacetic acid(93-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. vumc.org [vumc.org]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. pfw.edu [pfw.edu]
• 10. acs.org [acs.org]
• 11. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 13. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 14. fishersci.com [fishersci.com]

Essential Safety and Operational Guidance for Handling 2-Methoxyphenylacetic Acid

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This document provides immediate, essential safety and logistical information for the handling of 2-Methoxyphenylacetic acid, including personal protective equipment (PPE), procedural guidance, and disposal plans.

Hazard Identification and Personal Protective Equipment

2-Methoxyphenylacetic acid is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to proper safety protocols is crucial to minimize exposure and ensure a safe laboratory environment. The recommended personal protective equipment is detailed below.

Protection Type	Equipment Specification	Regulatory Standards
Eye and Face Protection	Chemical safety goggles or glasses. A face shield is also recommended.[1]	OSHA 29 CFR 1910.133, European Standard EN166[1][4]
Hand Protection	Appropriate protective gloves.	OSHA 29 CFR 1910.138[1]
Skin and Body Protection	Suitable protective clothing, such as a lab coat, to prevent skin exposure.[1][2][5]	-
Respiratory Protection	A NIOSH or European Standard EN 149 approved respirator is necessary in cases of inadequate ventilation or when dust is generated.[1][2][4]	OSHA 29 CFR 1910.134, European Standard EN 149[1][4]

Engineering Controls and Work Practices

To further mitigate risks, the following engineering controls and work practices should be implemented:

Control/Practice	Description
Ventilation	Work should be conducted in a well-ventilated area.[4] The use of a fume hood or other appropriate exhaust ventilation is recommended where dust may be formed.[2][5]
Safety Stations	Emergency eye wash fountains and safety showers must be readily available in the immediate vicinity of any potential exposure.[1]
Hygiene	Wash hands thoroughly after handling the substance and before breaks or at the end of the workday.[1][2][4] Do not eat, drink, or smoke in the work area.[1]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Procedural Workflow for Handling 2-Methoxyphenylacetic Acid

The following diagram outlines the standard operating procedure for the safe handling of 2-Methoxyphenylacetic acid from preparation to disposal.

Workflow for Safe Handling of 2-Methoxyphenylacetic Acid

Emergency and Disposal Procedures

In the event of an emergency or the need for disposal, the following steps should be taken.

Procedure Type	Detailed Steps
First Aid: Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do so.[1][2] Seek medical attention.[1]
First Aid: Skin Contact	Wash the affected area with plenty of soap and water.[1][2] Seek medical attention if irritation persists.[1]
First Aid: Inhalation	Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration.[1][2] Seek medical attention.[1]
First Aid: Ingestion	Do NOT induce vomiting.[1] Rinse the mouth with water and seek medical attention.[1][2]
Spill Cleanup	For small spills, carefully sweep or vacuum the material, avoiding dust generation, and place it in a suitable, closed container for disposal.[4]
Waste Disposal	Dispose of unused product and contaminated materials in accordance with federal, state, and local environmental control regulations.[5] This often involves using a licensed incinerator.[1] Do not allow the product to enter drains.[2]

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methoxyphenylacetic acid(93-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. spectrumchemical.com [spectrumchemical.com]